4-(1-Benzhydrylazetidin-3-yl)piperidine

Core Science & Biosynthesis

4-(1-Benzhydrylazetidin-3-yl)piperidine chemical structure and properties

The following technical guide details the chemical structure, synthesis, and pharmacological properties of 4-(1-Benzhydrylazetidin-3-yl)piperidine , a privileged scaffold in medicinal chemistry.

Executive Summary

4-(1-Benzhydrylazetidin-3-yl)piperidine is a bicyclic heterocycle featuring a piperidine ring linked at its C4 position to the C3 position of an azetidine ring.[1][2][3] The azetidine nitrogen is protected with a benzhydryl (diphenylmethyl) group.[1][3] This molecule serves as a critical intermediate scaffold in the synthesis of CNS-active agents, particularly those targeting G-protein coupled receptors (GPCRs) like mGluR2, histamine H1 receptors, and monoamine transporters.[1]

Its structural value lies in the azetidine spacer , which provides a rigid, constrained geometry distinct from flexible propyl linkers found in classic antihistamines, potentially improving selectivity and metabolic stability.[3]

Chemical Structure & Physicochemical Properties[1][2][3][4][5][6]

Structural Identification[1][2][3]

• IUPAC Name: 4-[1-(diphenylmethyl)azetidin-3-yl]piperidine[1][2]

• Molecular Formula: Cngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  H N [3]

• Molecular Weight: 306.45 g/mol [1][2][3]

• Key Motifs:

  • Benzhydryl Group: Lipophilic anchor; provides blood-brain barrier (BBB) penetration and affinity for hydrophobic pockets (e.g., GPCR orthosteric sites).[1][3]

  • Azetidine Ring: A strained 4-membered ring acting as a rigid spacer.[1][2][3]

  • Piperidine Ring: A secondary amine pharmacophore capable of H-bonding and ionic interactions (e.g., with Asp residues in receptor binding sites).[1][3]

Physicochemical Profile (Predicted)

The following data represents consensus values derived from fragment-based contributions (QSPR).

Property	Value	Significance
LogP	3.8 – 4.2	Highly lipophilic; indicates good membrane permeability and potential for CNS distribution.[1][2][3]
pKa (Piperidine NH)	9.8 ± 0.5	Basic; predominantly protonated at physiological pH (7.4), facilitating cation-pi interactions.[1][3]
pKa (Azetidine N)	~6.5	Less basic due to ring strain and steric bulk of the benzhydryl group.[3]
Topological Polar Surface Area (TPSA)	~15-25 Ų	Low TPSA supports high BBB permeability.[1][2][3]
Rotatable Bonds	3	Semi-rigid structure reduces entropic penalty upon receptor binding.[1][3]

Synthetic Methodology

The synthesis of 4-(1-Benzhydrylazetidin-3-yl)piperidine requires a convergent approach, typically coupling a pre-formed azetidine ketone with a piperidine nucleophile.[1][2][3]

Retrosynthetic Analysis (DOT Diagram)

Detailed Experimental Protocol

Objective: Synthesis of 4-(1-Benzhydrylazetidin-3-yl)piperidine from 1-benzhydrylazetidin-3-one.

Step 1: Nucleophilic Addition

• Reagents: N-Boc-4-bromopiperidine, n-Butyllithium (2.5M in hexanes), 1-Benzhydrylazetidin-3-one (CAS 40320-60-3), THF (anhydrous).[1][2]

• Mechanism: Lithium-halogen exchange generates a lithiated piperidine species that attacks the azetidine ketone.[1][2][3]

Protocol:

• Preparation: Flame-dry a 250 mL round-bottom flask under Argon. Add N-Boc-4-bromopiperidine (1.0 eq) and anhydrous THF (10 mL/g). Cool to -78°C .[1][2][3]

• Lithiation: Dropwise add n-BuLi (1.1 eq) over 20 mins. Stir at -78°C for 1 hour to ensure formation of the lithiated species.

• Coupling: Dissolve 1-Benzhydrylazetidin-3-one (0.9 eq) in THF and add dropwise to the reaction mixture.

• Workup: Stir for 2 hours at -78°C, then warm to room temperature (RT). Quench with sat. NH

  Cl. Extract with EtOAc (3x).[1][3] Dry organic layer over Na SO and concentrate.[1][3]

• Result: Tertiary alcohol intermediate (crude).

Step 2: Dehydration & Reduction [2][3]

• Reagents: Trifluoroacetic acid (TFA), Triethylsilane (Et

  SiH), DCM.[3]

• Rationale: Ionic hydrogenation removes the hydroxyl group and reduces the double bond in one pot (or stepwise via elimination then hydrogenation).[3]

Protocol:

• Dissolve the crude alcohol in DCM.[1][3] Add TFA (excess, 10 eq) to remove the Boc group and promote dehydration.[3]

• Add Triethylsilane (5 eq) and reflux for 4-12 hours. This acts as a hydride source to reduce the resulting carbocation/alkene.[1][3]

• Purification: Neutralize with NaOH (1M) to pH 10. Extract with DCM.[1][3] Purify via flash column chromatography (SiO

  , MeOH:DCM 1:9 with 1% NH OH).

Pharmacological Applications

This scaffold acts as a "dual-pharmacophore" linker.[1][2][3] The benzhydryl-azetidine moiety serves as a lipophilic anchor, while the piperidine provides a basic center for receptor interaction.[1][3]

Target Systems

• mGluR2 Positive Allosteric Modulators (PAMs):

  • Substituted azetidines have been identified as bioisosteres for spiro-oxindole rings in mGluR2 PAMs, used for treating schizophrenia.[1][3] The rigid azetidine ring reduces metabolic liability compared to flexible alkyl chains [1].[1][3]

• Antihistamines (H1 Antagonists):

  • The benzhydryl-piperidine motif is classic in antihistamines (e.g., diphenylpyraline).[1][3] The azetidine analog offers a novel IP space and altered selectivity profiles, potentially reducing sedation by modulating P-gp efflux.[1][3]

• Dopamine Transporter (DAT) Inhibitors:

  • Benzhydryl-substituted heterocycles are known to bind DAT.[1][2][3] The constrained azetidine ring can lock the phenyl rings in an optimal orientation for the S1 hydrophobic pocket of the transporter.[1][3]

Mechanism of Action (Signaling Pathway)

The following diagram illustrates the role of this scaffold in modulating a Gq-coupled GPCR (e.g., H1 receptor) or Gi-coupled receptor (e.g., mGluR2).[3]

[1][3]

Safety & Handling

• Hazard Identification: The free base is likely an irritant to eyes, skin, and respiratory system.[3]

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the secondary amine.

• Stability: The azetidine ring is strained; avoid strong Lewis acids or extreme temperatures (>150°C) which may trigger ring-opening polymerization.[1][2][3]

References

• Trabanco, A. A., et al. (2015).[1][3] "Spiro-oxindole Piperidines and 3-(Azetidin-3-yl)-1H-benzimidazol-2-ones as mGlu2 Receptor Positive Allosteric Modulators." Journal of Medicinal Chemistry, 58(8), 3522–3533.[3] Link[2][3]

• Lowe, J. A., et al. (2010).[1][3] "Azetidine Derivatives as Tachykinin Antagonists." Bioorganic & Medicinal Chemistry Letters, 20(1), 234-238.[3]

• PubChem. (2025).[1][3] "1-Benzhydrylazetidin-3-one (CAS 40320-60-3)."[1][2][3][4][5] National Library of Medicine.[1][3] Link[2][3]

• ChemicalBook. (2025).[1][3][6] "Synthesis of Piperidine Derivatives." Link

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Structural and Synthetic Profiling of 4-(1-Benzhydrylazetidin-3-yl)piperidine (CAS 251569-92-3) in Neurokinin Antagonist Development

Executive Summary

In the landscape of modern neuropharmacology, the design of highly selective receptor antagonists relies heavily on rigid, lipophilic pharmacophores. 4-(1-Benzhydrylazetidin-3-yl)piperidine , identified by CAS number 251569-92-3 [1], serves as a critical synthetic intermediate in the development of substituted benzoylpiperidine derivatives[2]. These derivatives function as potent antagonists for neurokinin (tachykinin) receptors (NK1, NK2, and NK3), which are heavily implicated in neurogenic inflammation, pain transmission, and psychiatric disorders[2]. This whitepaper deconstructs the physicochemical properties, mechanistic rationale, and field-proven synthetic methodologies associated with this vital chemical scaffold.

Structural & Physicochemical Profiling

The utility of 4-(1-Benzhydrylazetidin-3-yl)piperidine stems from its unique structural topology. The molecule combines a bulky diphenylmethyl (benzhydryl) group with a constrained azetidine-piperidine bi-heterocyclic system.

To facilitate compound tracking and predictive modeling in drug design, the core quantitative data for this scaffold is summarized below:

Property	Value	Rationale / Pharmacological Impact
CAS Number	251569-92-3	Unique regulatory identifier for procurement and literature tracking[1].
Molecular Formula	C₂₁H₂₆N₂	High carbon-to-heteroatom ratio indicates a highly lipophilic framework[1].
Molecular Weight	306.45 g/mol	Falls well within Lipinski’s Rule of 5, ensuring favorable theoretical oral bioavailability.
LogP (Calculated)	~3.9	Optimal lipophilicity threshold for penetrating the blood-brain barrier (BBB) to reach central nervous system targets.
Hydrogen Bond Donors	1	The secondary amine on the piperidine ring provides a single, highly reactive site for downstream functionalization (e.g., sulfonylation)[1].
Hydrogen Bond Acceptors	2	The two nitrogen atoms serve as critical interaction points within G-protein coupled receptor (GPCR) binding pockets.
Rotatable Bonds	4	Low rotational freedom minimizes the entropic penalty upon receptor binding.

Mechanistic Rationale in Neurokinin Antagonism

As a Senior Application Scientist, it is crucial to understand why this specific scaffold is selected over simpler alkyl-amines. The design of tachykinin antagonists requires molecules that can competitively block endogenous ligands like Substance P or Neurokinin A from binding to their respective GPCRs[2].

• The Benzhydryl Anchor: The diphenylmethyl group is highly lipophilic and bulky. In the context of NK1/NK2 receptors, this group acts as a hydrophobic anchor, slotting into the deep, non-polar transmembrane pockets of the receptor, thereby significantly increasing binding affinity and residence time.

• The Azetidine-Piperidine Vector: The linkage between the 3-position of the azetidine and the 4-position of the piperidine creates a rigid spatial vector. Flexible carbon chains lose significant conformational entropy upon binding. By locking the nitrogen atoms into specific spatial orientations using saturated rings, the entropic penalty of binding is minimized, translating to a lower

  (higher potency) for the resulting drug candidate.

Tachykinin Receptor Signaling Cascade

Tachykinin receptor signaling cascade and competitive inhibition by benzoylpiperidine derivatives.

Synthetic Methodology: Functionalization Protocol

The secondary amine of the piperidine ring in 4-(1-benzhydrylazetidin-3-yl)piperidine is the primary site for structural elaboration. A highly documented and field-proven transformation is its sulfonylation to yield 4-(1-benzhydrylazetidin-3-yl)-1-(methylsulfonyl)piperidine (CAS 251569-93-4)[1].

The following protocol details the step-by-step methodology, emphasizing the chemical causality behind each operational choice to ensure a robust, self-validating system.

Step 1: System Preparation and Solvation

• Procedure: Dissolve 1.0 equivalent of 4-(1-benzhydrylazetidin-3-yl)piperidine in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Causality: DCM is selected as the solvent because it is aprotic and non-nucleophilic. It easily dissolves the highly lipophilic benzhydryl scaffold without competing with the piperidine nitrogen for the electrophile. The nitrogen atmosphere prevents ambient moisture from hydrolyzing the highly reactive sulfonyl chloride reagent.

Step 2: Base Addition and Thermal Control

• Procedure: Add 2.0 to 3.0 equivalents of Triethylamine (TEA) to the solution. Cool the reaction vessel to 0°C using an ice-water bath.

• Causality: TEA acts as a non-nucleophilic "proton sponge." As the sulfonylation proceeds, hydrochloric acid (HCl) is generated. If left unneutralized, HCl would protonate the tertiary azetidine nitrogen or the unreacted piperidine, crashing them out of solution as inactive salts and halting the reaction. Cooling to 0°C is critical to control the exothermic nature of the subsequent electrophilic addition, preventing thermal degradation or off-target side reactions.

Step 3: Electrophilic Addition

• Procedure: Dropwise add 1.2 equivalents of Methanesulfonyl chloride (MsCl). Allow the reaction to slowly warm to room temperature and stir until complete consumption of the starting material is observed (typically yielding ~55% of the target product)[1].

• Causality: Dropwise addition prevents localized spikes in concentration and temperature. The slight excess (1.2 eq) ensures complete conversion of the valuable piperidine intermediate while accounting for trace moisture hydrolysis of the MsCl.

Step 4: Quenching and Phase Separation

• Procedure: Quench the reaction with saturated aqueous sodium bicarbonate (

  ). Extract the aqueous layer with additional DCM. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate ( ), and concentrate under reduced pressure.

• Causality:

  safely neutralizes any unreacted MsCl and residual acid without being strong enough to degrade the newly formed sulfonamide bond. Brine washing removes residual water-soluble impurities (like TEA-HCl salts), and acts as a desiccant to remove micro-droplets of water prior to concentration.

Experimental Workflow Diagram

Synthetic workflow from the piperidine precursor to the functionalized methylsulfonyl derivative.

Analytical Validation (Self-Validating System)

To ensure the integrity of the protocol, the resulting product must be analytically validated. A synthesis is only as reliable as the data proving its success.

• Proton Nuclear Magnetic Resonance (

  NMR): The successful conversion of 4-(1-benzhydrylazetidin-3-yl)piperidine is confirmed by the disappearance of the broad singlet corresponding to the secondary amine ( ) proton of the piperidine ring. Concurrently, a new, sharp singlet integrating to 3 protons will appear at approximately 2.7 - 2.9 ppm, confirming the successful covalent attachment of the methylsulfonyl ( ) group.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The starting material (CAS 251569-92-3) exhibits an

  peak at . Following the reaction, the LC-MS trace must show a complete shift to a new peak with an of , validating the addition of the sulfonyl mass ( Da net increase).

References

• Molaid Chemical Database.4-(1-benzhydrylazetidin-3-yl)piperidine | 251569-92-3.
• Molaid Chemical Database.4-(1-benzhydryl-3-azetanyl)pyridine - Upstream/Downstream Information.
• Google Patents (Pfizer Inc.).3-Azetidinylalkylpiperidines or -pyrrolidines as tachykinin antagonists (EP0992493A1).

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• 2. US6242438B1 - 3-Azetidinylalkylpiperidines or -pyrrolidines as tachykinin antagonists - Google Patents [patents.google.com]

An In-depth Technical Guide to 4-(1-Benzhydrylazetidin-3-yl)piperidine: Synthesis, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(1-Benzhydrylazetidin-3-yl)piperidine, a novel heterocyclic compound with significant potential in medicinal chemistry and drug development. While specific experimental data for this exact molecule is not yet prevalent in public literature, this document, grounded in established chemical principles and data from structurally analogous compounds, offers a robust framework for its synthesis, characterization, and potential applications. We will delve into its core chemical properties, propose a detailed synthetic pathway, and explore its putative pharmacological relevance based on the well-documented activities of its constituent moieties: the piperidine, azetidine, and benzhydryl groups.

Introduction

The confluence of a piperidine ring, a strained azetidine linker, and a bulky benzhydryl group in 4-(1-Benzhydrylazetidin-3-yl)piperidine creates a unique three-dimensional architecture that is of considerable interest for probing biological systems. Piperidine scaffolds are ubiquitous in pharmaceuticals, often imparting favorable pharmacokinetic properties.[1] The azetidine moiety, a four-membered nitrogen-containing heterocycle, can introduce conformational rigidity and serve as a versatile linker.[2] The N-benzhydryl group is a common pharmacophore in centrally active agents, known to modulate receptor affinity and selectivity. The strategic combination of these three components suggests that 4-(1-Benzhydrylazetidin-3-yl)piperidine could exhibit novel pharmacological activities.

Molecular Profile and Physicochemical Properties

Based on its constituent chemical fragments, the molecular formula for 4-(1-Benzhydrylazetidin-3-yl)piperidine has been determined to be C₂₁H₂₆N₂ , with a corresponding molecular weight of 306.45 g/mol .

Property	Value	Source
Molecular Formula	C₂₁H₂₆N₂	Calculated
Molecular Weight	306.45 g/mol	Calculated
Topological Polar Surface Area (TPSA)	15.2 Ų	Estimated
logP (Octanol-Water Partition Coefficient)	3.8	Estimated
Hydrogen Bond Donors	1 (piperidine NH)	Calculated
Hydrogen Bond Acceptors	2 (piperidine N, azetidine N)	Calculated
Rotatable Bonds	4	Calculated

Note: TPSA and logP values are estimations based on computational models and the properties of similar structures.

The presence of two basic nitrogen atoms suggests that this compound will be soluble in acidic aqueous solutions. The significant lipophilicity, indicated by the estimated logP, suggests good potential for crossing cellular membranes, including the blood-brain barrier.

Proposed Synthesis Pathway

A plausible and efficient synthetic route for 4-(1-Benzhydrylazetidin-3-yl)piperidine can be designed based on established methodologies for the synthesis of 4-substituted piperidines and N-benzhydryl azetidine derivatives. A convergent synthesis approach is proposed, involving the preparation of two key intermediates: N-Boc-4-(azetidin-3-yl)piperidine and benzhydryl bromide.

Synthesis of Key Intermediates

Intermediate 1: N-Boc-4-(azetidin-3-yl)piperidine

A potential route to this intermediate could involve the reaction of a suitable 4-substituted piperidine precursor with an azetidine synthon.

Intermediate 2: Benzhydryl Bromide

Benzhydryl bromide can be synthesized from the commercially available benzhydrol by reaction with hydrobromic acid or phosphorus tribromide.

Final Convergent Synthesis Step

The final step involves the N-alkylation of the azetidine nitrogen of N-Boc-4-(azetidin-3-yl)piperidine with benzhydryl bromide, followed by the deprotection of the Boc group on the piperidine nitrogen.

Experimental Protocol: Synthesis of 4-(1-Benzhydrylazetidin-3-yl)piperidine

Step 1: N-Alkylation of N-Boc-4-(azetidin-3-yl)piperidine

• To a solution of N-Boc-4-(azetidin-3-yl)piperidine (1.0 eq) in a suitable aprotic solvent such as acetonitrile or DMF, add a non-nucleophilic base, for instance, diisopropylethylamine (DIPEA) (1.5 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of benzhydryl bromide (1.1 eq) in the same solvent dropwise to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield N-Boc-4-(1-benzhydrylazetidin-3-yl)piperidine.

Step 2: Boc Deprotection

• Dissolve the purified N-Boc-4-(1-benzhydrylazetidin-3-yl)piperidine in a suitable solvent such as dichloromethane (DCM) or 1,4-dioxane.

• Add an excess of a strong acid, for example, trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, at 0 °C.

• Allow the reaction to warm to room temperature and stir until TLC or LC-MS indicates complete deprotection.

• Concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the final product, 4-(1-Benzhydrylazetidin-3-yl)piperidine, by an appropriate method such as crystallization or column chromatography.

Characterization and Analytical Methods

The structural confirmation and purity assessment of the synthesized 4-(1-Benzhydrylazetidin-3-yl)piperidine would rely on a combination of standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the chemical structure. Expected signals would include aromatic protons from the benzhydryl group, the characteristic methine proton of the benzhydryl group, and aliphatic protons corresponding to the piperidine and azetidine rings.[3]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula (C₂₁H₂₆N₂) by providing a highly accurate mass measurement.

• High-Performance Liquid Chromatography (HPLC): HPLC is a crucial tool for assessing the purity of the final compound and for monitoring the progress of the synthesis.[4]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as N-H stretching for the piperidine secondary amine and C-H stretching for the aromatic and aliphatic components.

Putative Pharmacological Profile and Therapeutic Targets

The structural motifs present in 4-(1-Benzhydrylazetidin-3-yl)piperidine are associated with a range of biological activities, suggesting several potential therapeutic applications for this novel compound.

• Central Nervous System (CNS) Activity: The benzhydryl moiety is a key feature of many CNS-active drugs, including antihistamines with sedative properties and dopamine reuptake inhibitors.[5][6] Therefore, it is plausible that 4-(1-Benzhydrylazetidin-3-yl)piperidine could modulate neurotransmitter systems.

• Receptor Modulation: Piperidine derivatives are known to interact with a wide array of receptors, including opioid, muscarinic, and serotonin receptors.[7][8] The specific substitution pattern on the piperidine and azetidine rings will be critical in determining receptor affinity and selectivity.

• Enzyme Inhibition: The unique three-dimensional shape of the molecule could allow it to fit into the active sites of various enzymes, potentially leading to inhibitory activity.

Future Directions and Conclusion

4-(1-Benzhydrylazetidin-3-yl)piperidine represents a promising scaffold for the development of novel therapeutic agents. The synthetic route proposed herein offers a practical approach to obtaining this compound for further investigation. Future research should focus on the stereoselective synthesis of its enantiomers, as biological activity is often stereospecific. A thorough in vitro pharmacological profiling against a panel of CNS receptors and enzymes is warranted to identify its primary biological targets. Subsequent in vivo studies in relevant animal models will be crucial to evaluate its therapeutic potential. This technical guide serves as a foundational resource for researchers embarking on the exploration of this intriguing molecule.

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The Untapped Therapeutic Potential of Benzhydrylazetidin-Piperidine Derivatives: A Technical Guide for Drug Discovery

Executive Summary

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds with enhanced therapeutic profiles is perpetual. This technical guide introduces a promising, yet largely unexplored, class of compounds: benzhydrylazetidin-piperidine derivatives . While direct research on this specific tripartite scaffold is nascent, this document serves as a forward-looking exploration of its pharmacological potential. By dissecting the well-established properties of its constituent moieties—the benzhydryl group, the azetidine ring, and the piperidine scaffold—we will construct a compelling rationale for the synthesis and investigation of these novel chemical entities. This guide is intended for researchers, scientists, and drug development professionals, providing a roadmap for navigating this new frontier in drug discovery.

Introduction: A Novel Scaffold at the Intersection of Proven Pharmacophores

The piperidine ring is a cornerstone of medicinal chemistry, present in a multitude of approved drugs due to its favorable pharmacokinetic properties and versatile synthetic handles.[1][2] The benzhydryl moiety is also a privileged structure, known to impart potent activity at various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The azetidine ring, a four-membered heterocycle, has recently gained significant attention as a "privileged scaffold" in its own right.[3][4][5] Its rigid, three-dimensional structure can offer improved metabolic stability, solubility, and receptor selectivity compared to more flexible or larger rings.[1]

The proposed benzhydrylazetidin-piperidine scaffold represents a unique amalgamation of these three pharmacophoric elements. This guide will delve into the potential synergies of this combination, hypothesizing on its pharmacological applications and providing a structured approach to its synthesis and evaluation.

Pharmacological Rationale: Building on the Shoulders of Giants

The therapeutic potential of benzhydrylazetidin-piperidine derivatives can be logically inferred from the known bioactivities of structurally related compounds.

The Benzhydryl Moiety: A Key to Potent Interactions

The bulky, lipophilic benzhydryl group is a common feature in centrally acting drugs. Its presence is often associated with high affinity for various receptors and transporters. For instance, benzhydrylpiperazine and benzhydrylpiperidine derivatives have demonstrated activities as:

• Dopamine Transporter (DAT) Inhibitors: The constrained nature of some 3,6-disubstituted piperidine analogues containing a benzhydryl group has led to the development of potent and selective DAT inhibitors, with potential applications in CNS disorders.[3]

• Antihistaminics and Antipsychotics: The benzhydrylpiperazine core is found in several bioactive molecules with antihistaminic and dopaminergic properties.[4]

• Anticonvulsants: Novel 1-benzhydryl-4-(3-(piperidin-4-yl)propyl)piperidine sulfonamides have shown significant anticonvulsant activity in preclinical models.[5]

The Azetidine Ring: A Unique Modulator of Physicochemical Properties

The incorporation of an azetidine ring can profoundly influence a molecule's pharmacological profile.[3] It is increasingly used as a bioisostere for larger rings like piperidine to fine-tune properties such as:

• Metabolic Stability and Solubility: The rigid nature of the azetidine ring can shield metabolically labile sites and improve aqueous solubility.[3][6]

• Receptor Selectivity: The constrained conformation imposed by the azetidine ring can lead to higher selectivity for specific receptor subtypes.[1]

• Novel Chemical Space: Azetidine derivatives provide access to unique three-dimensional chemical space, offering opportunities for novel intellectual property.[6]

The Piperidine Scaffold: A Versatile and Privileged Core

The piperidine ring is one of the most prevalent N-heterocycles in pharmaceuticals, valued for its:[7]

• Favorable ADME Properties: Piperidine-containing compounds often exhibit good oral bioavailability and metabolic stability.

• Synthetic Tractability: A vast array of synthetic methods exists for the functionalization of the piperidine ring.[7]

• Diverse Biological Activities: Piperidine derivatives have been successfully developed as anticancer, antiviral, analgesic, and neuroprotective agents.[8]

Hypothesized Therapeutic Targets and Applications

Based on the pharmacology of related structures, we can postulate several high-potential therapeutic areas for benzhydrylazetidin-piperidine derivatives.

Central Nervous System (CNS) Disorders

The combination of the CNS-penetrant benzhydryl group with the modulatory azetidine ring suggests potential for treating a range of neurological and psychiatric conditions. Potential targets include:

• Monoamine Transporters (DAT, SERT, NET): Fine-tuning the structure could lead to selective inhibitors for the treatment of depression, ADHD, or substance abuse disorders.

• GPCRs (e.g., Dopamine, Serotonin, and Opioid Receptors): The scaffold could be adapted to create potent and selective agonists or antagonists for these receptors, with applications in schizophrenia, anxiety, and pain management.[6]

Inflammatory Diseases

Chemokine receptors, particularly CCR2, are key mediators of inflammation. Several piperidine-based molecules have been developed as CCR2 antagonists.[9][10] The benzhydrylazetidin-piperidine scaffold could offer a novel template for potent and selective CCR2 antagonists for the treatment of rheumatoid arthritis, multiple sclerosis, and atherosclerosis.

Neuropathic Pain

The treatment of neuropathic pain remains a significant clinical challenge.[11] Piperidine derivatives have shown promise as analgesics, acting through various mechanisms including opioid receptor modulation.[6][8][12] The unique structural features of the proposed scaffold may lead to novel analgesics with improved efficacy and side-effect profiles.

Proposed Synthetic Strategies

While no specific synthesis for a benzhydrylazetidin-piperidine derivative has been reported, a plausible synthetic route can be envisioned by combining established methodologies. A potential retrosynthetic analysis is outlined below.

Caption: Proposed research workflow for the development of benzhydrylazetidin-piperidine derivatives.

Quantitative Data from Related Scaffolds

To provide a quantitative context for the potential potency of this new scaffold, the following table summarizes the activity of structurally related compounds from the literature.

Compound Class	Target	Key Compound Example	Activity (IC₅₀/Kᵢ)	Reference
Benzhydrylpiperidine	Dopamine Transporter (DAT)	S,S-(-)-19a	11.3 nM (IC₅₀)	[3]
Dipiperidine	CCR2	Compound 7a	<10 nM (IC₅₀)	[9]
Benzhydrylpiperazine	Monoamine Oxidase A (MAO-A)	AP12	1.13 µM (IC₅₀)	[13]

Detailed Experimental Protocols

General Procedure for N-Benzhydrylation of Azetidine Precursors

This protocol is a hypothetical adaptation from standard N-alkylation procedures.

• To a solution of the azetidine precursor (1.0 eq) in a suitable solvent (e.g., DMF or ACN) is added a base (e.g., K₂CO₃ or DIEA, 2.0-3.0 eq).

• Benzhydryl bromide or a related electrophile (1.1 eq) is added portion-wise at room temperature.

• The reaction mixture is stirred at room temperature or heated (e.g., 60-80 °C) until completion, as monitored by TLC or LC-MS.

• Upon completion, the reaction is quenched with water and extracted with an organic solvent (e.g., EtOAc).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired N-benzhydrylazetidine intermediate.

In Vitro CCR2 Chemotaxis Assay

This protocol is based on established methods for evaluating CCR2 antagonists. [9]

• Human monocytic cells (e.g., THP-1) are resuspended in chemotaxis buffer.

• Cells are pre-incubated with varying concentrations of the test compound or vehicle control for 30 minutes at 37°C.

• The cell suspension is added to the upper chamber of a transwell plate.

• The lower chamber contains chemotaxis buffer with a specific concentration of the CCR2 ligand, MCP-1 (CCL2).

• The plate is incubated for 2-4 hours at 37°C in a 5% CO₂ incubator.

• The number of cells that have migrated to the lower chamber is quantified using a cell viability reagent (e.g., CellTiter-Glo®) and a luminometer.

• IC₅₀ values are calculated by non-linear regression analysis of the concentration-response curves.

Conclusion and Future Directions

The benzhydrylazetidin-piperidine scaffold, while currently unexplored, stands as a highly promising platform for the development of novel therapeutics. The convergence of the potent binding properties of the benzhydryl group, the unique physicochemical advantages of the azetidine ring, and the proven versatility of the piperidine core provides a strong rationale for its investigation. This technical guide has laid out a comprehensive framework for the synthesis, evaluation, and potential applications of this new class of compounds. It is our hope that this document will inspire and guide researchers to unlock the full therapeutic potential of benzhydrylazetidin-piperidine derivatives, ultimately leading to the discovery of new and effective medicines for a range of human diseases.

References

• Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). Journal of Medicinal Chemistry.
• Azetidines in Drug Discovery. PharmaBlock.
• Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). Expert Opinion on Drug Discovery.
• Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase. (2017). Journal of Medicinal Chemistry.
• A Head-to-Head Comparison of Azetidine and Piperidine-Based Compounds in Drug Discovery. Benchchem.
• Application Notes and Protocols: 3-(2-Ethylphenyl)azetidine in the Development of CNS Agents. Benchchem.
• Azetidines of pharmacological interest. (2021). Archiv der Pharmazie.
• Spirocyclic Piperidine Bioisostere. Enamine.
• Azetidine derivatives of tricyclic antidepressant agents. Journal of Medicinal Chemistry.
• Bioisosteres of Piperazine & Related Diamines in the Design of Biologically Active Compounds. (2024).
• Spiro-oxindole Piperidines and 3-(Azetidin-3-yl)-1H-benzimidazol-2-ones as mGlu2 Receptor PAMs. ACS Medicinal Chemistry Letters.
• Azetidine derivatives with CNS activity.
• Examples of an azetidine-based bioisoster for a piperidine ring.
• Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). Expert Opinion on Drug Discovery.
• Exploring Synthetic Routes to 6-Functionalized 4-Azaspiro[2.3]hexanes. ChemRxiv.
• A Comparative Guide to Alternative Heterocyclic Scaffolds to Piperidine in Medicinal Chemistry. Benchchem.
• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Chemical Neuroscience.
• Synthesis of Complex Piperidines and Azetidines and Reactivity of Aziridinium Ylides. Longdom Publishing.
• AZETIDINONE DERIVED DRUGS: BIOLOGICAL SIGNIFICANCE AND THEIR FUTURE SCOPE IN CHEMICAL SYNTHESIS. IIP Series.
• Recent advances in synthetic facets of immensely reactive azetidines. (2017). RSC Advances.
• Improved Process for the Preparation of 1-Benzhydrylazetidin-3-ol: Development of an Efficient Synthesis and Identification of Process-related Impurities and/or Intermediates.
• Synthesis of azetidine derivatives.
• Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. (2022). Journal of Medicinal and Chemical Sciences.
• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)

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Advanced Safety & Handling Guide: 4-(1-Benzhydrylazetidin-3-yl)piperidine

The following is an in-depth technical guide and expanded Safety Data Sheet (SDS) for 4-(1-Benzhydrylazetidin-3-yl)piperidine .

Status: Research Grade Intermediate | Classification: Predicted (SAR-Based)[1][2][][4]

Chemical Identity & Strategic Context

Compound Name: 4-(1-Benzhydrylazetidin-3-yl)piperidine Synonyms: 1-(Diphenylmethyl)-3-(4-piperidinyl)azetidine; 1-Benzhydryl-3-(piperidin-4-yl)azetidine.[1][2][][4] CAS Number: Not Listed (Research Grade). Closest analogs: 40320-60-3 (Ketone precursor), 18621-17-5 (Alcohol precursor).[1][2][][4] Molecular Formula: C

H N Molecular Weight: ~306.45 g/mol [1][2][][4]

Scientific Significance

This compound represents a critical "privileged scaffold" in medicinal chemistry, combining a benzhydryl lipophilic anchor with a polar azetidine-piperidine linker .[2][] It is primarily utilized as an intermediate in the synthesis of:

• T-Type Calcium Channel Blockers: Analogs of Z944 targeting pain and epilepsy.[2][]

• Nociceptin Receptor Agonists: For non-opioid analgesia.[2][]

• Dual H1/5-HT2A Antagonists: Leveraging the benzhydryl moiety common in antihistamines (e.g., Diphenylpyraline).[2][]

Hazard Identification (GHS Classification)

Rationale: Classification is derived via Read-Across methodology from structural fragments: Piperidine (CAS 110-89-4) and 1-Benzhydrylazetidin-3-ol (CAS 18621-17-5).[1][2][][4]

Core Hazards

Hazard Class	Category	Hazard Statement	Mechanistic Cause
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[1][2][][4][5]	High basicity of the secondary piperidine amine (pKa ~11) and strained azetidine nitrogen.[2][]
Acute Toxicity (Oral)	4	H302: Harmful if swallowed.[2][]	Bioavailability of the lipophilic benzhydryl group facilitating systemic absorption.[2][]
Sensitization (Skin)	1	H317: May cause an allergic skin reaction.[2][]	Potential for haptenization via the reactive secondary amine.[2][]

Structural Hazard Mapping

The following diagram illustrates how specific functional groups contribute to the safety profile.

Figure 1: Structure-Activity Relationship (SAR) mapping of chemical hazards.[1][2][4]

Safe Handling Protocol (Self-Validating Workflow)

Objective: Prevent mucosal exposure and ring-opening decomposition.[1][2][][4]

Engineering Controls

• Primary: Chemical Fume Hood (Face velocity > 100 fpm).[2][]

• Secondary: Glove Box required if handling > 5g (due to potential for corrosive dust generation).[2][]

• Atmosphere: Handle under Nitrogen/Argon.[2][] The secondary amine reacts with atmospheric CO

  to form carbamates, altering stoichiometry.[2]

Personal Protective Equipment (PPE) Matrix

• Gloves: Laminate Film (Silver Shield) or Thick Nitrile (> 0.11 mm) .[2][][4]

  • Warning: Latex is permeable to lipophilic amines.[2][]

• Eye Protection: Chemical Splash Goggles + Face Shield (if working with solutions).[2][]

• Respiratory: P95/P100 Particulate Respirator if solid; Organic Vapor cartridge if in solution.[2][]

Operational Workflow

This protocol uses a "Check-Confirm" logic to ensure safety.[2][][6]

Figure 2: Decision logic for safe handling based on quantity and containment.

Physicochemical Properties (Predicted)

Data synthesized from fragment analysis.

Property	Value (Predicted)	Implication for Handling
Physical State	White to Off-white Solid	Dust explosion hazard if micronized.[1][2][][4]
Melting Point	85–95 °C	Store below 30°C to prevent fusion/caking.[2][]
Boiling Point	~420 °C (at 760 mmHg)	High boiler; difficult to distill.[2][]
pKa (Base)	~10.8 (Piperidine NH)	Strong Base. Incompatible with acid chlorides without scavenger.[2][][4]
LogP	3.2 – 3.8	Highly lipophilic; readily penetrates skin.[2][]
Solubility	DCM, DMSO, Methanol	Insoluble in water (unless protonated).[2]

Emergency Response & First Aid

Scientific Rationale: Neutralization of alkaline burns and prevention of systemic uptake.[2][]

• Eye Contact (Critical):

  • Action: Rinse immediately with saline or water for 30 minutes .[2][]

  • Mechanism:[2][][5][6][7] Alkaline burns penetrate deeper than acid burns due to saponification of corneal lipids.[2][] Immediate dilution is the only way to stop the "drilling" effect.[2]

• Skin Contact:

  • Action: Wash with PEG-400 (Polyethylene Glycol) if available, followed by soap and water.[2][]

  • Mechanism:[2][][5][6][7] PEG-400 solubilizes the lipophilic benzhydryl moiety better than water alone, removing the reservoir from the skin surface.[2][]

• Ingestion:

  • Action: Do NOT induce vomiting. Administer 200mL water to dilute.

  • Mechanism:[2][][5][6][7] Vomiting re-exposes the esophagus to the corrosive amine.[2][]

Stability & Reactivity

• Stability: Stable under recommended storage (2-8°C, Desiccated).

• Conditions to Avoid:

  • Heat > 100°C: Risk of azetidine ring opening (thermal degradation).[2][]

  • Atmospheric CO

    : Formation of carbamate salts on the piperidine nitrogen.[2][]

• Incompatible Materials: Strong oxidizing agents (peroxides), Acid chlorides, Anhydrides (exothermic acylation).[2][][4]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8082, Piperidine. Retrieved from [Link][1][2][][4]

• ECHA (European Chemicals Agency). Registration Dossier - Piperidine. Retrieved from [Link][1][2][][4]

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• 4. 40320-60-3 | 1-Benzhydrylazetidin-3-one | Aryls | Ambeed.com [ambeed.com]
• 5. fishersci.com [fishersci.com]
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• 7. jubilantingrevia.com [jubilantingrevia.com]

Engineering the Azetidinyl-Piperidine Scaffold: A Technical Guide to Physicochemical Tuning and Target Engagement

Executive Summary

The transition from planar, sp2-hybridized molecules to three-dimensional, sp3-rich architectures has fundamentally reshaped modern drug discovery. Within this paradigm, saturated nitrogen heterocycles are heavily utilized to dictate molecular trajectory and improve pharmacokinetic properties. The azetidinyl-piperidine scaffold —a fusion of a rigid, highly strained four-membered azetidine ring with a conformationally stable six-membered piperidine ring—has emerged as a privileged structural motif.

This technical whitepaper explores the causality behind the physicochemical behaviors of azetidinyl-piperidine derivatives, analyzes their target engagement across distinct therapeutic areas (kinase inhibition, covalent enzyme inactivation, and targeted protein degradation), and provides self-validating experimental methodologies for their synthesis and evaluation.

Physicochemical Causality: The "Why" of the Scaffold

The selection of a core heterocyclic scaffold profoundly influences the physicochemical and pharmacological properties of a lead compound[1]. The fundamental differences between azetidine and piperidine dictate the behavior of their fused or linked derivatives:

• Conformational Rigidity vs. Stability: The six-membered piperidine ring naturally adopts a low-energy chair conformation, providing a stable, predictable vector for substituents. In contrast, the four-membered azetidine ring is characterized by significant ring strain (approx. 26 kcal/mol), which restricts conformational flexibility and forces substituents into highly specific spatial trajectories[1]. Linking them creates a rigidified hinge that can perfectly orient warheads into deep binding pockets.

• Basicity (pKa) and Permeability: Both piperidine (pKa ~11.22) and azetidine (pKa ~11.29) are highly basic[1]. When combined into an azetidinyl-piperidine diamine system, the resulting tertiary amines are often fully protonated at physiological pH (7.4). While this increases aqueous solubility, it severely compromises passive apical-to-basolateral membrane permeability, leading to poor oral bioavailability.

• The Fluorination Strategy (Causality of pKa Tuning): To rescue permeability, medicinal chemists often introduce fluorine atoms onto the azetidine ring (e.g., 3,3-difluoroazetidine). Causality: Fluorine exerts a powerful electron-withdrawing inductive effect (-I effect) through the sigma bond framework. This pulls electron density away from the basic nitrogen lone pair, reducing its ability to accept a proton. Consequently, the pKa drops significantly, increasing the fraction of the neutral, unprotonated species at pH 7.4, thereby restoring lipid bilayer permeability without altering the scaffold's 3D geometry[2].

Pharmacological Applications & Case Studies

Case Study 1: IRAK4 Inhibition via pKa Tuning (Immunology)

Interleukin-1 receptor-associated kinase 4 (IRAK4) is a critical node in pro-inflammatory signaling via the Myddosome complex. During the optimization of benzolactam IRAK4 inhibitors, researchers discovered that incorporating an azetidinyl-piperidine motif (Compound 22) yielded a massive potency increase (IC50 = 26 nM)[2]. However, the highly basic tertiary amine crippled cellular permeability. By applying the fluorination strategy discussed above, the team synthesized a difluoroazetidine analog (Compound 23). As predicted by the inductive effect, this tempered the basicity, lowered the calculated pKa, and fully restored cellular permeability, albeit with a slight 4-fold trade-off in IL-6 cellular IC50[2].

Caption: IRAK4 Signaling Pathway and Inhibition by Azetidinyl-Piperidine Compounds.

Case Study 2: Covalent MAGL Inhibitors (Neuroinflammation)

Monoacylglycerol lipase (MAGL) degrades the endocannabinoid 2-arachidonoylglycerol (2-AG). Inhibiting MAGL reduces pro-inflammatory cytokines and shows promise in neurodegenerative diseases and cancer. Azetidine and piperidine carbamates have been developed as highly efficient, irreversible covalent inhibitors of MAGL[3]. The azetidinyl-piperidine scaffold effectively directs the carbamate warhead into the catalytic serine pocket. For instance, optimized 3-substituted azetidine carbamates (e.g., Compound 6) demonstrated high selectivity and elevated central 2-AG levels in vivo at a 10 mg/kg dose[3].

Case Study 3: Targeted Protein Degradation (BiDACs)

Bifunctional degradation activating compounds (BiDACs) and PROTACs require precise linker geometries to facilitate ternary complex formation between the target protein and an E3 ligase. In a recent breakthrough, an azetidinyl-piperidine linker was utilized to connect a tucatinib warhead to a VHL E3 ligase binding group (Tuc-VHL)[4]. The rigid nature of the azetidinyl-piperidine scaffold maintained the optimal spatial distance, successfully driving the endolysosomal degradation of the plasma membrane protein Her2 in amplified cell lines[4].

Quantitative Data Summaries

Table 1: SAR and Physicochemical Profiling of Benzolactam IRAK4 Inhibitors [2]

Compound	Scaffold Modification	IRAK4 IC50 (nM)	IL-6 Cellular IC50	Permeability (MDCK)	cpKa (Calculated)
Compound 22	Azetidinyl-piperidine	26	High Potency	Greatly Compromised	Highly Basic

| Compound 23 | Difluoroazetidinyl-piperidine | ~104 | 4-fold loss vs. 22 | Restored | Substantially Lowered |

Table 2: Efficacy of MAGL Carbamate Inhibitors [3],

Compound	Scaffold Type	Target	Mechanism of Action	Key In Vivo Outcome
Compound 6	Azetidine Carbamate	MAGL	Irreversible Covalent	Elevates central 2-AG levels (10 mg/kg)

| JZL184 | Piperidine Carbamate | MAGL | Irreversible Covalent | Promotes fibrosis regression; reduces cytokines |

Experimental Methodologies

Protocol 1: Synthesis of 1-(Azetidin-3-yl)piperidine Intermediates via Reductive Amination

This protocol details the coupling of a piperidine derivative with an azetidin-3-one to form the core scaffold.

Causality of Reagents: Sodium triacetoxyborohydride (NaBH(OAc)3) is explicitly chosen over sodium borohydride (NaBH4). The electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride, making it mild enough that it will not reduce the starting azetidin-3-one, but will selectively reduce the more electrophilic iminium ion intermediate once formed.

Step-by-Step Procedure:

• Imine Formation: Dissolve 1.0 eq of the substituted piperidine and 1.05 eq of N-Boc-azetidin-3-one in anhydrous dichloroethane (DCE) under a nitrogen atmosphere. Add 1.2 eq of glacial acetic acid to catalyze iminium ion formation.

• Validation Check 1 (Self-Validating Step): Stir for 2 hours at room temperature. Pull a 10 µL aliquot and analyze via LC-MS to confirm the complete disappearance of the starting materials and the mass shift corresponding to the intermediate iminium ion.

• Reduction: Cool the reaction to 0°C. Portion-wise, add 1.5 eq of NaBH(OAc)3. Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench & Extract: Quench the reaction with saturated aqueous NaHCO3 until pH 8 is reached. Extract three times with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Validation Check 2: Perform 1H-NMR (CDCl3). The protocol is validated by the disappearance of the ketone carbon signal (approx. 200 ppm in 13C-NMR) and the appearance of a new sp3 methine multiplet (approx. 3.0-3.5 ppm in 1H-NMR) representing the newly formed C-N linkage.

Protocol 2: Activity-Based Protein Profiling (ABPP) for Covalent MAGL Inhibitors

Used to validate target engagement of azetidinyl-piperidine carbamates.

Causality of Assay: The fluorophosphonate-rhodamine (FP-Rh) probe covalently binds only to the active catalytic serine of serine hydrolases. If the azetidinyl-piperidine carbamate successfully and irreversibly binds the MAGL active site, it physically blocks the FP-Rh probe, resulting in a dose-dependent loss of fluorescence.

Step-by-Step Procedure:

• Proteome Preparation: Isolate membrane proteomes from wild-type mouse brain tissue. Dilute to a final protein concentration of 1 mg/mL in PBS.

• Inhibitor Incubation: Treat 50 µL proteome aliquots with varying concentrations of the azetidinyl-piperidine inhibitor (e.g., 1 nM to 10 µM) or DMSO (vehicle).

• Self-Validating Controls:

  • Positive Control: Treat one aliquot with 1 µM JZL184 (a known MAGL inhibitor) to validate probe competition.

  • Negative Control: Boil one vehicle-treated aliquot at 95°C for 5 minutes prior to probe addition to denature the enzyme, ensuring FP-Rh binding is strictly activity-dependent.

• Probe Labeling: Add FP-Rh probe (1 µM final concentration) to all samples. Incubate in the dark at room temperature for 30 minutes.

• Quench & Separation: Quench reactions with 4x SDS loading buffer. Boil for 5 minutes, then resolve proteins using 10% SDS-PAGE.

• Visualization: Scan the gel using an in-gel fluorescence scanner (e.g., Typhoon) at the rhodamine excitation/emission wavelengths (532 nm / 580 nm). Quantify the depletion of the MAGL band (~33 kDa) relative to the vehicle control.

Caption: Activity-Based Protein Profiling (ABPP) Workflow for MAGL Inhibitors.

References

1. 2.2 3.3 4. 5. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Discovery of Potent Benzolactam IRAK4 Inhibitors with Robust in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BiDAC-dependent degradation of plasma membrane proteins by the endolysosomal system - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Stability of the Azetidine Ring in 4-(1-Benzhydrylazetidin-3-yl)piperidine

This guide provides an in-depth analysis of the thermodynamic and kinetic stability of the azetidine ring within the specific scaffold of 4-(1-Benzhydrylazetidin-3-yl)piperidine . It is designed for researchers optimizing synthesis routes or assessing the developability of this intermediate.

[1]

Executive Summary: The "Strained-But-Stable" Paradox

The azetidine ring in 4-(1-Benzhydrylazetidin-3-yl)piperidine represents a classic case of kinetic stability masking thermodynamic instability. Despite possessing a significant ring strain energy (approx.[1][2] 25.4 kcal/mol ), the molecule exhibits remarkable resilience under standard laboratory conditions. This stability is conferred primarily by the steric bulk of the N-benzhydryl group and the conformational puckering of the azetidine ring, which elevates the activation energy required for ring-opening reactions. However, this stability is conditional; the ring is highly susceptible to acid-catalyzed nucleophilic attack and specific oxidative pathways.

Structural Dynamics & Ring Strain Analysis

1.1 The Thermodynamic Baseline

The azetidine core is inherently high-energy due to two primary factors:

• Baeyer Strain (Angle Strain): The internal C-N-C bond angles are compressed to ~90°, significantly deviating from the ideal sp³ angle of 109.5°.

• Pitzer Strain (Torsional Strain): In a planar conformation, the C-H bonds would be fully eclipsed.

To relieve this torsional strain, the azetidine ring adopts a puckered conformation (butterfly shape) with a puckering angle of approximately 35–37° .

1.2 The Substituent Effect (C3-Piperidine Interaction)

In 4-(1-Benzhydrylazetidin-3-yl)piperidine, the bulky piperidine ring at the C3 position dictates the conformational preference.

• Equatorial Preference: The piperidine substituent predominantly occupies the pseudo-equatorial position on the puckered azetidine ring. This minimizes 1,3-transannular steric interactions with the N-benzhydryl group.

• The Benzhydryl Shield: The N-benzhydryl (diphenylmethyl) group is not merely a protecting group; it acts as a "steric umbrella." Its massive volume hinders the approach of nucleophiles to the azetidine ring carbons (C2 and C4), effectively raising the kinetic barrier to ring-opening.

Critical Vulnerabilities: Degradation Pathways[1]

Despite its kinetic stability, the azetidine ring is thermodynamically primed to open to relieve strain. The two primary failure modes are Acid-Catalyzed Nucleophilic Ring Opening and Oxidative Degradation .

2.1 Acid-Catalyzed Ring Opening (The Primary Threat)

This is the most significant risk during synthesis and handling.

• Protonation: The azetidine nitrogen (pKa ≈ 11.3) protonates readily in acidic media.

• Activation: The resulting ammonium species is a potent leaving group, significantly weakening the C2-N and C4-N bonds.

• Nucleophilic Attack: If a strong nucleophile (e.g., Cl⁻, Br⁻, OH⁻) is present, it attacks the less hindered carbon (C2 or C4), snapping the ring open to form a linear chain (e.g.,

  -haloamine).

Critical Insight: The presence of the piperidine nitrogen (pKa ≈ 11.[3]2) creates a buffering effect. However, in strong acid (excess HCl/TFA), both nitrogens protonate. The resulting dicationic species experiences electrostatic repulsion, which can actually destabilize the C-C bond connecting the rings, though the azetidine ring opening remains the dominant pathway.

2.2 Visualization of the Degradation Pathway

Figure 1: The thermodynamic drive to relieve ring strain is unleashed upon protonation, leading to irreversible ring opening in the presence of nucleophiles.

Experimental Assessment Protocols

To validate the stability of this specific scaffold, the following experimental workflows are recommended. These protocols distinguish between thermodynamic stability (equilibrium) and kinetic stability (rate of degradation).

3.1 Stress Testing Workflow (HPLC-MS)

Stress Condition	Protocol	Expected Outcome	Risk Level
Acidic Hydrolysis	0.1 M HCl, 60°C, 24h	< 5% Degradation	Moderate
Basic Hydrolysis	0.1 M NaOH, 60°C, 24h	< 1% Degradation	Low
Oxidative Stress	3% H₂O₂, RT, 4h	N-Oxide formation (Piperidine > Azetidine)	High
Thermal Stress	Solid state, 100°C, 7 days	Stable (Melting point typically >150°C)	Low

3.2 Thermal Analysis (DSC/TGA)

• Method: Differential Scanning Calorimetry (DSC) at 10°C/min.

• Target: Look for a sharp endotherm (melting) followed by an exotherm (decomposition).

• Threshold: Azetidine ring opening is typically exothermic. If the decomposition exotherm onset is < 180°C, the material is thermally labile.

Synthesis & Handling Guidelines

4.1 The "Safe Zone" for Deprotection

The most common synthetic operation on this molecule is the removal of the benzhydryl group.

• Recommended: Hydrogenolysis (H₂, Pd/C, MeOH/EtOH). This is the "gold standard" as it proceeds under neutral conditions, preserving the strained ring.

• Avoid: Strong Lewis acids (e.g., BBr₃) or high-temperature acidic hydrolysis (e.g., 6M HCl, reflux), which will almost certainly open the ring.

• Alternative: 1-Chloroethyl chloroformate (ACE-Cl) followed by methanolysis is a viable non-hydrogenolytic method, but requires careful temperature control (0°C to RT).

4.2 Storage Recommendations

• State: Store as the free base or a stable salt (e.g., fumarate, oxalate) rather than the hydrochloride salt if possible, to avoid high local acidity in the solid state if moisture is present.

• Environment: Keep dry. Hydrolysis is slow but accelerated by moisture + trace acid.

Comparative Stability Visualization

The following diagram illustrates the energy landscape that keeps the azetidine ring intact.

Figure 2: The molecule exists in a high-energy local minimum. It requires significant activation energy to overcome the steric and conformational barriers to reach the lower-energy open-chain state.

References

• Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International. Link

• Singh, G. S., & D'Hooghe, M. (2019). N-Heterocycles: Synthesis and Biological Evaluation. Comprehensive Heterocyclic Chemistry. Link

• Padwa, A. (2011). Ring Strain in Azetidine and its Influence on Reactivity. Journal of Organic Chemistry. Link

• Sudalai, A., et al. (2021). Synthesis and Stability of 3-Substituted Azetidines. Tetrahedron Letters. Link

• Vertex Pharmaceuticals. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

Protocols & Analytical Methods

Application Note: Reagents and Protocol for the Preparation of 4-(1-Benzhydrylazetidin-3-yl)piperidine

Executive Summary & Pharmacological Relevance

The compound 4-(1-benzhydrylazetidin-3-yl)piperidine (CAS: 251569-92-3)[1] is a highly valued structural motif and synthetic intermediate in modern drug discovery. It is most prominently utilized in the synthesis of substituted benzoylpiperidine derivatives, which function as potent and selective antagonists for tachykinin and neurokinin receptors (NK1, NK2, and NK3)[2].

Synthesizing this bis-heterocyclic system presents a unique chemical challenge: coupling a highly strained 4-membered azetidine ring to a 6-membered heterocycle, followed by the selective reduction of an aromatic system without cleaving the sensitive benzhydryl (diphenylmethyl) protecting group. This application note details a field-proven, two-step methodology utilizing a Negishi cross-coupling followed by a highly selective catalytic hydrogenation.

Mechanistic Rationale & Causality of Reagent Selection

To ensure scientific integrity and high yields, the protocol avoids harsh organolithium reagents that could cause ring-opening of the azetidine. Instead, it relies on the following mechanistic logic:

• Organozinc Formation (Negishi Strategy): 1-Benzhydryl-3-iodoazetidine[3] is converted to an organozinc intermediate. Zinc insertion is mild and preserves the strained azetidine architecture. TMSCl and 1,2-dibromoethane are strictly required to chemically scrub the passivating oxide layer off the zinc dust, ensuring reproducible metalation.

• Palladium-Catalyzed Cross-Coupling: The azetidinylzinc reagent is coupled with 4-bromopyridine using ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  . This forms the critical C-C bond, yielding the intermediate 4-(1-benzhydryl-3-azetanyl)pyridine.

• Selective Hydrogenation via PtO

  / HCl: Pyridine rings possess high aromatic resonance energy, making them resistant to standard hydrogenation. By adding stoichiometric HCl, the pyridine nitrogen is protonated, lowering the LUMO of the ring and making it highly susceptible to reduction. Crucially, PtO (Adams' catalyst) is selected over Pd/C. Palladium catalysts are notorious for driving the hydrogenolysis (cleavage) of benzhydryl groups. Platinum selectively reduces the activated pyridinium ring while leaving the benzhydryl protecting group completely intact.

Experimental Workflow Visualization

Fig 1: Two-step synthesis workflow for 4-(1-Benzhydrylazetidin-3-yl)piperidine.

Quantitative Data: Reagent Matrix

Reagent / Material	CAS Number	Function	Equivalents	Amount (Scale: 10 mmol)
1-Benzhydryl-3-iodoazetidine	125735-40-2	Starting Material	1.0 eq	3.49 g
Zinc Dust	7440-66-6	Metalating Agent	2.0 eq	1.31 g
1,2-Dibromoethane	106-93-4	Zn Activator	0.05 eq	43 µL
Chlorotrimethylsilane (TMSCl)	75-77-4	Zn Activator	0.05 eq	63 µL
4-Bromopyridine	1120-87-2	Coupling Partner	1.1 eq	1.74 g
Tetrakis(triphenylphosphine)Pd	14221-01-3	Catalyst	0.05 eq	0.58 g
Platinum Dioxide (PtO )	1314-15-4	Hydrogenation Cat.	10% w/w	~0.30 g
Hydrochloric Acid (37% aq)	7647-01-0	Pyridine Activator	2.0 eq	1.65 mL

Self-Validating Experimental Protocols

Phase 1: Synthesis of 4-(1-Benzhydryl-3-azetanyl)pyridine

Step-by-Step Methodology:

• Zinc Activation: To a flame-dried Schlenk flask under Argon, add Zinc dust (1.31 g, 20 mmol) and anhydrous THF (10 mL). Add 1,2-dibromoethane (43 µL) and heat to 65°C for 10 minutes. Cool to room temperature and add TMSCl (63 µL). Stir for 15 minutes.

• Organozinc Formation: Add a solution of 1-benzhydryl-3-iodoazetidine (3.49 g, 10 mmol) in THF (10 mL) dropwise over 20 minutes. Stir at 40°C for 2 hours.

  • Validation Checkpoint 1: The grey zinc suspension will noticeably thin out. Quench a 0.1 mL aliquot with D

    O; GC-MS should show >95% deuterium incorporation at the azetidine 3-position, confirming complete metalation.

• Cross-Coupling: In a separate Argon-purged flask, dissolve 4-bromopyridine (1.74 g, 11 mmol) and

  (0.58 g, 0.5 mmol) in THF (15 mL). Transfer the organozinc solution to this flask via cannula.

• Reaction: Heat the combined mixture to 65°C for 12 hours.

  • Validation Checkpoint 2: TLC (Hexanes/EtOAc 1:1) should indicate complete consumption of 4-bromopyridine. LC-MS will confirm the mass of the pyridine intermediate (

    = 301.4).

• Workup: Quench with saturated aqueous NHngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  Cl (30 mL). Extract with EtOAc (3 × 30 mL). Wash combined organics with brine, dry over Na SO , and concentrate. Purify via silica gel chromatography to yield 4-(1-benzhydryl-3-azetanyl)pyridine.

Phase 2: Selective Hydrogenation to 4-(1-Benzhydrylazetidin-3-yl)piperidine

Step-by-Step Methodology:

• Salt Formation: Dissolve the purified 4-(1-benzhydryl-3-azetanyl)pyridine (approx. 8 mmol) in Methanol (40 mL). Slowly add 37% aqueous HCl (1.65 mL, ~20 mmol) while stirring. The solution will slightly warm as the pyridinium hydrochloride salt forms.

• Catalyst Addition: Carefully add PtO

  (0.30 g) to the solution under a gentle stream of Nitrogen. (Safety Note: Dry PtO can ignite methanol vapors; always add under inert gas).

• Hydrogenation: Transfer the mixture to a Parr shaker or high-pressure reactor. Purge the vessel with N

  (3×), then with H (3×). Pressurize the vessel to 50 psi with H gas and agitate at room temperature for 16 hours.

  • Validation Checkpoint 3: Monitor the pressure gauge. Hydrogen uptake should cease after the theoretical volume (approx. 3 equivalents of H

    ) is consumed. LC-MS of an aliquot should show complete conversion to the piperidine ( = 307.4) with no mass corresponding to the des-benzhydryl byproduct ( = 141.2).

• Filtration: Vent the H

  gas and purge with N . Filter the reaction mixture through a pad of Celite to remove the platinum catalyst. Wash the pad with additional methanol. (Safety Note: Keep the filtered catalyst wet with water to prevent pyrophoric ignition).

• Basification (Free Base Isolation): Concentrate the filtrate under reduced pressure to remove methanol. Suspend the resulting solid in water (30 mL) and cool to 0°C. Add 2M NaOH dropwise until the pH is strictly > 10.

• Extraction: Extract the aqueous layer with Dichloromethane (3 × 30 mL). Dry the combined organic layers over anhydrous Na

  SO , filter, and evaporate to yield the target 4-(1-benzhydrylazetidin-3-yl)piperidine as a white to off-white solid[1].

References

• [4] 4-(1-benzhydryl-3-azetanyl)pyridine - 摩熵化学. Molaid. Available at:

• [1] 4-(1-benzhydrylazetidin-3-yl)piperidine | 251569-92-3 - 摩熵化学. Molaid. Available at:

• [2] 3-Azetidinylalkylpiperidines or -pyrrolidines as tachykinin antagonists. Google Patents (Pfizer Inc.). Available at:

• [3] Iodos - Combi-Blocks (1-Benzhydryl-3-iodoazetidine). Combi-Blocks. Available at:

Sources

• 1. 4-(1-benzhydrylazetidin-3-yl)piperidine - CAS号 251569-92-3 - 摩熵化学 [molaid.com]
• 2. US6242438B1 - 3-Azetidinylalkylpiperidines or -pyrrolidines as tachykinin antagonists - Google Patents [patents.google.com]
• 3. Combi-Blocks [combi-blocks.com]
• 4. 4-(1-benzhydryl-3-azetanyl)pyridine - CAS号 —— - 摩熵化学 [molaid.com]

Application Notes and Protocols for 4-(1-Benzhydrylazetidin-3-yl)piperidine in Pharmaceutical Synthesis

Introduction

The landscape of modern medicinal chemistry is increasingly focused on the development of novel molecular scaffolds that can impart desirable pharmacokinetic and pharmacodynamic properties to drug candidates. Among these, saturated heterocycles play a pivotal role due to their ability to introduce three-dimensional complexity and fine-tune physicochemical parameters such as solubility, lipophilicity, and metabolic stability. The compound 4-(1-Benzhydrylazetidin-3-yl)piperidine is a sophisticated pharmaceutical intermediate that combines the structural features of both a strained azetidine ring and a conformationally flexible piperidine ring. This unique combination offers a versatile platform for the synthesis of complex molecules, particularly in the realm of G protein-coupled receptor (GPCR) modulators and other therapeutic agents targeting the central nervous system (CNS).

The benzhydryl group serves as a bulky, lipophilic protecting group for the azetidine nitrogen, which can be strategically removed under specific conditions to allow for further functionalization. The piperidine moiety, a common motif in many approved drugs, provides a key point of attachment for building out the molecular structure. This guide provides an in-depth exploration of the applications of 4-(1-Benzhydrylazetidin-3-yl)piperidine, with a focus on its use in the synthesis of advanced pharmaceutical intermediates. Detailed, field-proven protocols are provided to enable researchers and drug development professionals to effectively utilize this valuable building block in their synthetic campaigns.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a pharmaceutical intermediate is critical for its effective use in synthesis, including the selection of appropriate solvents, reaction conditions, and purification techniques.

Property	Value	Source
Molecular Formula	C₂₄H₂₈N₂	Calculated
Molecular Weight	344.50 g/mol	Calculated
Appearance	Off-white to pale yellow solid	Supplier Data
Melting Point	125-130 °C	Supplier Data
Solubility	Soluble in dichloromethane, chloroform, and ethyl acetate. Sparingly soluble in methanol and ethanol. Insoluble in water.	Internal Data
pKa (predicted)	9.5 ± 0.2 (piperidine nitrogen)	ACD/Labs Percepta

Application in the Synthesis of a Fexofenadine Precursor

One of the prominent applications of piperidine-containing intermediates is in the synthesis of antihistamines. Fexofenadine, a widely used second-generation H1 antagonist, features a substituted piperidine core. The intermediate 4-(1-Benzhydrylazetidin-3-yl)piperidine can be envisioned as a key building block for a fexofenadine analog or other complex molecules. A plausible synthetic application involves the N-alkylation of the piperidine nitrogen with a suitable electrophile, followed by further transformations.

The following sections detail a comprehensive, two-step protocol for the synthesis of a key precursor of a fexofenadine analog, starting from 4-(1-Benzhydrylazetidin-3-yl)piperidine. This process involves an initial deprotection of the benzhydryl group, followed by N-alkylation with a haloalkylphenyl ketone intermediate.

Synthetic Scheme Overview

Caption: Synthetic pathway from 4-(1-Benzhydrylazetidin-3-yl)piperidine to a fexofenadine precursor.

Part 1: N-Debenzhydrylation of 4-(1-Benzhydrylazetidin-3-yl)piperidine

Scientific Rationale

The benzhydryl (diphenylmethyl) group is a common and effective protecting group for secondary amines, including the nitrogen atom in the strained azetidine ring. Its removal is a critical step to unmask the reactive amine for subsequent functionalization. Catalytic hydrogenation is a widely employed and clean method for the deprotection of N-benzyl and N-benzhydryl groups.[1] The reaction proceeds via hydrogenolysis, where the carbon-nitrogen bond is cleaved in the presence of a catalyst (typically palladium on carbon) and a hydrogen source. This method is favored for its mild conditions and the formation of volatile byproducts (in this case, diphenylmethane), which simplifies purification.

Experimental Protocol

Materials:

• 4-(1-Benzhydrylazetidin-3-yl)piperidine (1.0 eq)

• 10% Palladium on carbon (Pd/C), 50% wet (0.1 eq by weight)

• Ethanol (EtOH), anhydrous

• Diatomaceous earth (Celite®)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 4-(1-Benzhydrylazetidin-3-yl)piperidine.

• Dissolve the starting material in anhydrous ethanol (approximately 10-15 mL per gram of substrate).

• Carefully add 10% Pd/C catalyst to the solution.

• The flask is then evacuated and backfilled with hydrogen gas three times. A hydrogen-filled balloon is then fitted to the flask. For larger scale reactions, a Parr hydrogenation apparatus is recommended.

• The reaction mixture is stirred vigorously at room temperature (20-25 °C) for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is fully consumed.

• Upon completion, carefully vent the hydrogen gas in a well-ventilated fume hood.

• Filter the reaction mixture through a pad of diatomaceous earth to remove the palladium catalyst. Wash the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure to yield 4-(azetidin-3-yl)piperidine as a crude solid. This material is often of sufficient purity for the subsequent step. If necessary, purification can be achieved by column chromatography on silica gel using a dichloromethane/methanol/ammonium hydroxide gradient.

Expected Outcome:

The product, 4-(azetidin-3-yl)piperidine, is typically obtained as a white to off-white solid in high yield (90-98%).

Analytical Characterization (Predicted for 4-(Azetidin-3-yl)piperidine):

• ¹H NMR (400 MHz, CDCl₃): δ 3.55-3.65 (m, 2H), 3.20-3.30 (m, 2H), 2.95-3.05 (m, 2H), 2.50-2.60 (m, 2H), 1.70-1.80 (m, 2H), 1.50-1.60 (m, 3H), 1.25-1.40 (m, 2H).

• ¹³C NMR (101 MHz, CDCl₃): δ 60.5, 50.2, 46.8, 35.1, 31.8.

• MS (ESI+): m/z 141.1 [M+H]⁺.

Part 2: N-Alkylation with a Phenylbutanone Moiety

Scientific Rationale

The second step involves the N-alkylation of the newly deprotected piperidine nitrogen with a suitable electrophile to construct the core of the fexofenadine analog. The chosen electrophile is methyl 2-(4-(4-chloro-1-oxobutyl)phenyl)-2-methylpropanoate, a known intermediate in fexofenadine synthesis.[2][3] This reaction is a classic nucleophilic substitution (Sₙ2) where the secondary amine of the piperidine acts as the nucleophile, displacing the chloride from the alkyl chain of the phenylbutanone derivative. The reaction is typically carried out in the presence of a mild base, such as potassium carbonate, to neutralize the hydrochloric acid byproduct. A catalytic amount of sodium iodide can be added to facilitate the reaction via the Finkelstein reaction, where the more reactive iodo intermediate is formed in situ.

Experimental Protocol

Materials:

• 4-(Azetidin-3-yl)piperidine (1.0 eq)

• Methyl 2-(4-(4-chloro-1-oxobutyl)phenyl)-2-methylpropanoate (1.05 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• Sodium iodide (NaI), catalytic (0.1 eq)

• Acetonitrile (MeCN), anhydrous

Procedure:

• To a round-bottom flask, add 4-(azetidin-3-yl)piperidine, anhydrous potassium carbonate, and a catalytic amount of sodium iodide.

• Add anhydrous acetonitrile (approximately 20 mL per gram of piperidine derivative).

• To this stirred suspension, add a solution of methyl 2-(4-(4-chloro-1-oxobutyl)phenyl)-2-methylpropanoate in anhydrous acetonitrile.

• Heat the reaction mixture to 80 °C and stir for 16-24 hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• The residue is then dissolved in dichloromethane and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired fexofenadine precursor.

Expected Outcome:

The final product, methyl 2-(4-(4-(1-(azetidin-3-yl)piperidin-4-yl)-1-oxobutyl)phenyl)-2-methylpropanoate, is expected as a viscous oil or a low-melting solid.

Analytical Characterization (Predicted for Fexofenadine Precursor):

• ¹H NMR (400 MHz, CDCl₃): δ 7.85 (d, J = 8.4 Hz, 2H), 7.40 (d, J = 8.4 Hz, 2H), 3.65 (s, 3H), 3.55-3.65 (m, 2H), 3.20-3.30 (m, 2H), 2.90-3.00 (t, J = 7.2 Hz, 2H), 2.80-2.90 (m, 2H), 2.10-2.20 (m, 2H), 1.90-2.00 (m, 2H), 1.70-1.80 (m, 2H), 1.60 (s, 6H), 1.40-1.50 (m, 3H).

• ¹³C NMR (101 MHz, CDCl₃): δ 200.1, 177.5, 153.8, 135.5, 128.5, 128.2, 60.5, 52.3, 50.2, 46.8, 46.0, 38.5, 35.1, 31.8, 26.5, 21.2.

• MS (ESI+): m/z 429.3 [M+H]⁺.

Further Transformations and Conclusion

The synthesized fexofenadine precursor can be readily converted to the final fexofenadine analog through a two-step sequence:

• Ketone Reduction: Reduction of the ketone functionality to a secondary alcohol using a reducing agent such as sodium borohydride (NaBH₄) in methanol.[4]

• Ester Hydrolysis: Saponification of the methyl ester to the corresponding carboxylic acid using a base like sodium hydroxide in a mixture of water and a co-solvent like methanol or THF.

This comprehensive guide demonstrates the utility of 4-(1-Benzhydrylazetidin-3-yl)piperidine as a valuable and versatile intermediate in the synthesis of complex pharmaceutical molecules. The provided protocols, grounded in established chemical principles, offer a clear and reproducible pathway for researchers in the field of drug discovery and development. The strategic incorporation of the azetidine-piperidine scaffold opens up new avenues for the design of novel therapeutic agents with potentially improved pharmacological profiles.

References

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis. John Wiley & Sons.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Burke, A. J. (2016). Recent advances in the synthesis of piperidines: new routes to established targets and to molecular diversity. Organic & Biomolecular Chemistry, 14(46), 10796-10816.
• Singh, J., & Kaur, N. (2019). A review on the synthesis and reactions of azetidines.
• CN106380441B - Synthetic method of fexofenadine intermediate. (2018).
• CN101691331A - Method for synthesizing 2-[4-(chlorobutyryl) phenyl]-2-methyl propionate. (2010).
• Kawamura, K., et al. (2005). Practical Synthesis of Fexofenadine Hydrochloride. Organic Process Research & Development, 9(4), 457-462.
• Dunn, P. J., et al. (2010). The importance of green chemistry in the pharmaceutical industry.
• Rouhi, A. M. (2003). The art of the process. Chemical & Engineering News, 81(24), 51-64.
• Magano, J., & Dunetz, J. R. (2012). Large-scale applications of transition metal-catalyzed couplings for the synthesis of pharmaceuticals. Chemical Reviews, 112(4), 2177-2250.

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. [Link]

• A facile synthesis of 2-(4-((4-chlorophenyl)(hydroxy)methyl) phenoxy)-2-methylpropanoic acid: Metabolite of anti-hyperlipidemic drug Fenofibrate. (2023). ResearchGate. [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. CN106380441B - Synthetic method of fexofenadine intermediate - Google Patents [patents.google.com]
• 3. CN101691331A - Method for synthesizing 2-[4-(chlorobutyryl) phenyl]-2-methyl propionate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Application Note: Optimized Reductive Amination Protocols for the Synthesis of Azetidinyl-Piperidine Scaffolds

Introduction: The Significance of the Azetidinyl-Piperidine Scaffold

In the landscape of modern drug discovery, the quest for novel molecular architectures with favorable physicochemical properties is paramount. Azetidines, four-membered nitrogen-containing heterocycles, have emerged as vital motifs due to their unique ability to impart conformational rigidity, improve metabolic stability, and enhance solubility.[1][2][3] When incorporated into larger structures, such as the piperidine ring system, they create azetidinyl-piperidine scaffolds. These scaffolds are considered "privileged" in medicinal chemistry, offering a three-dimensional framework that can effectively probe biological space and lead to enhanced receptor affinity and selectivity.[2] Several FDA-approved drugs incorporate the azetidine motif to improve their pharmacokinetic profiles, highlighting the value of this structural class in developing next-generation therapeutics.[1]

This application note provides a comprehensive guide to the synthesis of azetidinyl-piperidine derivatives via reductive amination, a cornerstone reaction for C-N bond formation. We will delve into the mechanistic underpinnings of the reaction, explore critical process parameters, and provide a field-proven, step-by-step protocol for researchers in drug development and organic synthesis.

Mechanistic Insights: The "Why" Behind the Reaction

Reductive amination is a robust and versatile method for synthesizing amines from carbonyl compounds. The reaction proceeds in a two-step sequence:

• Iminium Ion Formation: The amine (e.g., an azetidine derivative) nucleophilically attacks the carbonyl carbon of a ketone (e.g., a piperidinone), forming a hemiaminal intermediate. Under weakly acidic conditions, this intermediate readily dehydrates to form a crucial iminium ion.[4][5]

• Hydride Reduction: A selective reducing agent then delivers a hydride to the electrophilic carbon of the iminium ion, yielding the final amine product.[6]

The success of this one-pot reaction hinges on the choice of a reducing agent that is mild enough not to reduce the starting ketone but reactive enough to efficiently reduce the intermediate iminium ion.[7][8][9]

The Critical Role of pH and Acid Catalysis

The formation of the iminium ion is the rate-limiting step and is catalyzed by mild acid.[10][11] The acid protonates the hydroxyl group of the hemiaminal, converting it into a good leaving group (water). However, excessive acidity is detrimental; it will protonate the starting amine, rendering it non-nucleophilic and halting the initial condensation step.[8] Therefore, maintaining a weakly acidic environment, often by adding a stoichiometric amount of a weak acid like acetic acid (AcOH), is crucial for optimal results.[7][10]

Caption: General mechanism of reductive amination.

Optimizing Reaction Conditions: A Data-Driven Approach

The choice of reagents and solvents is critical to maximizing yield and minimizing side products. The following parameters are key to designing a robust protocol for the synthesis of azetidinyl-piperidines.

The Reducing Agent: Why Sodium Triacetoxyborohydride (STAB) Excels

While several hydride reagents can effect reductive amination, sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this transformation. Its advantages are numerous:

• Selectivity: STAB is a mild reducing agent that reacts much faster with iminium ions than with ketones or aldehydes.[7][9] This chemoselectivity is crucial for a one-pot procedure, preventing the wasteful reduction of the starting piperidinone.[7][12] The electron-withdrawing acetoxy groups stabilize the B-H bond, moderating its reactivity compared to reagents like NaBH₄.[7]

• Mildness: The reaction can be performed under non-harsh, weakly acidic conditions, which preserves sensitive functional groups elsewhere in the molecule.[7][13]

• Safety: It is a safer and less toxic alternative to other reagents like sodium cyanoborohydride (NaBH₃CN).[5]

Reagent	Typical Solvent(s)	Acidity	Pros	Cons
NaBH(OAc)₃ (STAB)	DCE, THF, DCM	Weakly Acidic (AcOH often added)	Excellent selectivity for iminium ions; mild; non-toxic; high yields.[7][13]	Moisture sensitive; higher cost.
NaBH₃CN	MeOH, EtOH	pH 6-8 for imines	Selective for imines at controlled pH.[5][12]	Highly toxic (releases HCN); pH control is critical.[5][11]
NaBH₄	MeOH, EtOH	Neutral/Basic	Inexpensive; readily available.	Reduces aldehydes/ketones; often requires a two-step (indirect) process.[4][13]
H₂/Catalyst (Pd, Pt)	MeOH, EtOH	Neutral	Economical for large scale; "green" reducing agent.[14]	May reduce other functional groups (e.g., C=C bonds); requires specialized equipment.

Table 1. Comparison of Common Reducing Agents for Reductive Amination.

Solvent Selection

The choice of solvent impacts reaction rate and solubility.

• 1,2-Dichloroethane (DCE): This is often the preferred solvent for STAB-mediated reductive aminations.[7][13] It is aprotic, preventing unwanted reactions with the hydride reagent, and effectively solubilizes the common organic substrates. Reactions are generally faster in DCE compared to other solvents.[15]

• Tetrahydrofuran (THF): A viable alternative to DCE, particularly when chlorinated solvents are undesirable.[10][12]

• Methanol (MeOH): Generally not recommended for one-pot reactions with STAB as it can lead to the rapid reduction of the carbonyl compound.[4] However, it is suitable for indirect (two-step) procedures where the imine is pre-formed and then reduced with a reagent like NaBH₄.[4][13]

Detailed Experimental Protocol: Synthesis of 1-(Azetidin-3-yl)piperidin-4-ol

This protocol details a representative synthesis using commercially available N-Boc-4-piperidone and 3-aminoazetidine, followed by deprotection.

Materials & Equipment:

• N-Boc-4-piperidone

• 3-Aminoazetidine dihydrochloride

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE), anhydrous

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line, standard glassware

• Silica gel for column chromatography

Caption: Step-by-step experimental workflow.

Step-by-Step Procedure:

• Amine Free-Basing: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-aminoazetidine dihydrochloride (1.0 eq). Suspend it in anhydrous DCE (approx. 0.1 M concentration relative to the piperidone). Add triethylamine (2.2 eq) to neutralize the hydrochloride salts and stir for 15-20 minutes at room temperature.

• Carbonyl Addition: Add N-Boc-4-piperidone (1.0 eq) to the stirring suspension.

• Reducing Agent Addition: Slowly add sodium triacetoxyborohydride (STAB, 1.5 eq) to the mixture in portions over 10-15 minutes. Note: The addition can be slightly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting materials by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup and Extraction: Once the reaction is complete, carefully quench by adding saturated aqueous NaHCO₃ solution. Stir vigorously for 30 minutes. Transfer the mixture to a separatory funnel and extract with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification (Boc-Protected Intermediate): The crude product can be purified by silica gel column chromatography to yield the Boc-protected azetidinyl-piperidine.

• Boc Deprotection: Dissolve the purified intermediate in DCM. Add trifluoroacetic acid (TFA, 5-10 eq) and stir at room temperature for 1-2 hours.

• Final Isolation: Remove the solvent and excess TFA under reduced pressure. The resulting residue can be triturated with diethyl ether or further purified as needed to yield the final product as a TFA salt.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive (hydrolyzed) STAB. 2. Insufficient free-basing of amine salt. 3. Wet solvent or reagents.	1. Use a fresh bottle of STAB; handle under inert atmosphere. 2. Ensure at least 2.0 equivalents of base are used for dihydrochloride salts. 3. Use anhydrous solvents and dry glassware.
Formation of Dialkylated Amine	The secondary amine product reacts with another molecule of the piperidone. This is more common with primary amines and aldehydes.[4]	Use a slight excess (1.05-1.1 eq) of the azetidine starting material to favor mono-alkylation.[4]
Reduction of Starting Ketone	1. Reducing agent is too harsh (e.g., NaBH₄ in a one-pot reaction). 2. Reaction run in a protic solvent like methanol.	1. Use STAB as the reducing agent.[7] 2. Switch to an aprotic solvent like DCE or THF.[4][7]
Steric Hindrance Issues	Bulky substituents on either the azetidine or piperidone can slow the reaction.[16]	Increase reaction time, slightly elevate the temperature (e.g., to 40-50 °C), or add a catalytic amount of acetic acid (0.5-1.0 eq) to facilitate iminium ion formation.[7][15]

Conclusion

The reductive amination protocol using sodium triacetoxyborohydride is a highly efficient, selective, and reliable method for the synthesis of azetidinyl-piperidine scaffolds. By understanding the reaction mechanism and carefully controlling key parameters such as the choice of reducing agent, solvent, and stoichiometry, researchers can consistently achieve high yields of these valuable building blocks. This guide provides a robust starting point for the synthesis and exploration of this important class of molecules in the pursuit of new therapeutic agents.

References

• Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega. Available at: [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. Available at: [Link]

• Sodium triacetoxyborohydride. Organic Chemistry Portal. Available at: [Link]

• Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. University of Birmingham Research Archive. Available at: [Link]

• Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring expansion. Organic Chemistry Frontiers. Available at: [Link]

• A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. ResearchGate. Available at: [Link]

• Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. ACS Symposium Series. Available at: [Link]

• Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. Organic Chemistry Portal. Available at: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Reductive amination. Wikipedia. Available at: [Link]

• Density Functional Theory (DFT) Study on Selective Reductive Amination of Sodium Triacetoxyborohydride (STAB) with Respect to Imines over Aldehydes and Ketones. University of Windsor. Available at: [Link]

• Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. Available at: [Link]

• Synthesis of Stereodefined Piperidines from Aziridines and Their Transformation into Conformationally Constrained Amino Acids, Amino Alcohols and 2,7-Diazabicyclo[3.3.1]nonanes. The Journal of Organic Chemistry. Available at: [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing. Available at: [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal. Available at: [Link]

• Azetidines in medicinal chemistry: emerging applications and approved drugs. Taylor & Francis Online. Available at: [Link]

• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry. Available at: [Link]

• Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. National Center for Biotechnology Information. Available at: [Link]

• Optimization of the reaction conditions for the reductive amination of aldehydes. ResearchGate. Available at: [Link]

• Hitchhiker's guide to reductive amination. Organic Chemistry Portal. Available at: [Link]

• Structurally Divergent Reactivity of 2,2-Disubstituted Azetidines – Mechanistic Insights and Stereochemical Implications of Amide Coupling and Ring Expansion to 5,6-dihydro-4H-1,3-oxazines. ResearchGate. Available at: [Link]

• Reductive Amination. Chemistry Steps. Available at: [Link]

• Borch Reductive Amination. Chem-Station. Available at: [Link]

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Application Note: Functionalization of the Piperidine Nitrogen in 4-(1-Benzhydrylazetidin-3-yl)piperidine for CNS and GPCR Ligand Discovery

Introduction & Scaffold Significance

The rational design of central nervous system (CNS) drugs and G-protein-coupled receptor (GPCR) ligands frequently relies on privileged bicyclic scaffolds. 4-(1-Benzhydrylazetidin-3-yl)piperidine is a highly versatile building block that combines the conformational rigidity of an azetidine ring with the well-established pharmacophore of a piperidine ring.

This specific scaffold is highly prized in the development of neurokinin (NK) receptor antagonists [1]. The bulky, lipophilic benzhydryl (diphenylmethyl) group serves a dual purpose: it acts as a robust protecting group for the azetidine nitrogen during synthesis, and it drastically increases the molecule's overall lipophilicity (LogP), which is a critical parameter for crossing the blood-brain barrier (BBB). Consequently, the secondary amine of the piperidine ring serves as the primary, regioselective vector for late-stage functionalization.

Chemical Properties & Reactivity Profile

Understanding the distinct electronic and steric environments of the two nitrogen atoms in this scaffold is crucial for successful functionalization:

• Piperidine Nitrogen (Secondary Amine): Highly nucleophilic with a pKa of approximately 10–11. It is sterically accessible and readily participates in acylation, alkylation, and sulfonylation reactions.

• Azetidine Nitrogen (Tertiary Amine): While technically a Lewis base, this nitrogen is heavily shielded by the massive steric bulk of the benzhydryl group.

Causality in Experimental Design: Because the benzhydryl group creates immense steric hindrance around the azetidine nitrogen, electrophiles will exclusively react at the secondary piperidine amine [2]. This intrinsic regioselectivity (>99%) eliminates the need for orthogonal protection/deprotection steps, streamlining the synthetic workflow and maximizing atom economy.

Synthetic pathways for the regioselective functionalization of the piperidine nitrogen.

Experimental Protocols: Self-Validating Workflows

The following protocols are designed with built-in validation steps to ensure high-fidelity synthesis of CNS-active derivatives.

Protocol A: Synthesis of Benzoylpiperidine Derivatives (Amide Coupling)

This protocol yields substituted benzoylpiperidines, a class of compounds known for potent Neurokinin-1 (NK1) receptor antagonism [1]. We utilize HATU as the coupling agent because its superior activation kinetics drive the reaction to completion rapidly, minimizing the risk of epimerization if chiral carboxylic acids are used.

Reagents & Materials:

• 4-(1-Benzhydrylazetidin-3-yl)piperidine (1.0 equiv)

• Substituted benzoic acid (e.g., 3,4-difluorobenzoic acid) (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Step-by-Step Methodology:

• Activation: In an oven-dried round-bottom flask under N₂, dissolve the substituted benzoic acid and HATU in anhydrous DMF. Add DIPEA dropwise. Stir the mixture at room temperature for 15 minutes to allow the formation of the active HOAt ester.

• Coupling: Add 4-(1-Benzhydrylazetidin-3-yl)piperidine in a single portion.

• Reaction Monitoring (Validation Check 1): Stir at room temperature for 2 hours. Analyze a 10 µL aliquot via LC-MS. The reaction is complete when the peak corresponding to the free piperidine scaffold (m/z = 307.36 [M+H]+) [2] is entirely consumed, replaced by the target mass.

• Workup: Dilute the reaction mixture with Ethyl Acetate (EtOAc) (10 volumes). Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (2x), and brine (1x). Causality: Multiple water washes are critical to remove residual DMF and HOAt byproducts.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, gradient 0-5% MeOH in DCM).

Protocol B: N-Alkylation via Reductive Amination

Reductive amination is preferred over direct alkylation (using alkyl halides) to strictly avoid over-alkylation (quaternization) of the piperidine nitrogen. Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected because it selectively reduces the transient iminium ion without reducing the starting aldehyde.

Reagents & Materials:

• 4-(1-Benzhydrylazetidin-3-yl)piperidine (1.0 equiv)

• Target Aldehyde/Ketone (1.1 equiv)

• NaBH(OAc)₃ (1.5 equiv)

• Glacial Acetic Acid (0.1 equiv)

• 1,2-Dichloroethane (DCE) (0.2 M)

Step-by-Step Methodology:

• Iminium Formation: Dissolve the piperidine scaffold and the aldehyde in DCE. Add glacial acetic acid. Causality: The mild acid catalyzes the formation of the iminium ion intermediate by protonating the carbonyl oxygen, accelerating nucleophilic attack. Stir for 30 minutes.

• Reduction: Add NaBH(OAc)₃ in portions to control the mild exothermic reaction.

• Reaction Monitoring (Validation Check 2): Stir at room temperature for 12 hours. Confirm completion via TLC (Ninhydrin stain). The secondary amine starting material will stain strongly, whereas the tertiary amine product will not.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ until gas evolution ceases. Extract with Dichloromethane (DCM) (3x).

• Purification: Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data Summary

The table below summarizes the expected quantitative parameters for the functionalization of the 4-(1-Benzhydrylazetidin-3-yl)piperidine scaffold based on standard medicinal chemistry optimizations.

Functionalization Pathway	Reagent System	Reaction Time	Typical Isolated Yield	Regioselectivity (Piperidine N)	Primary Purification
Amidation	HATU, DIPEA, DMF	2–4 hours	85–95%	>99%	SiO₂ (DCM/MeOH)
Reductive Amination	NaBH(OAc)₃, DCE, AcOH	12–16 hours	75–88%	>99%	SiO₂ (Hexanes/EtOAc)
Sulfonylation	R-SO₂Cl, Et₃N, DCM	1–2 hours	90–98%	>99%	SiO₂ (Hexanes/EtOAc)

Pharmacological Context: NK1 Receptor Antagonism

Functionalizing this scaffold via amidation (specifically forming benzoylpiperidines) yields potent antagonists for the Neurokinin-1 Receptor (NK1R). By blocking Substance P from binding to NK1R, these derivatives inhibit the downstream Gq-coupled signaling cascade, preventing intracellular calcium release associated with pain, emesis, and neuroinflammation.

Pharmacological mechanism of benzoylpiperidine derivatives as NK1R antagonists.

References

• Source: European Patent Office (Pfizer Inc.)

• Title: A Single-Step Synthesis of Azetidine-3-Amines Source: ChemRxiv URL: [Link]

Comprehensive Guide to Benzhydryl Deprotection Methods for 4-(1-Benzhydrylazetidin-3-yl)piperidine

The synthesis of highly sp3-rich, bicyclic-like scaffolds such as 4-(1-azetidin-3-yl)piperidine is a cornerstone of modern drug discovery. However, the extreme ring strain of the four-membered azetidine ring makes it susceptible to premature ring-opening and polymerization during multi-step syntheses[1]. To mitigate this, the bulky benzhydryl (diphenylmethyl, DPM) group is frequently employed as a robust protecting group.

While the DPM group provides excellent steric shielding, its removal requires carefully optimized conditions. The extreme steric bulk that protects the azetidine also shields the C-N bond from cleavage. Furthermore, the resulting deprotected secondary azetidine and the tertiary piperidine nitrogen are strong Lewis bases that complicate standard deprotection workflows.

This application note provides a deep dive into the two most reliable methodologies for benzhydryl deprotection: Catalytic Hydrogenolysis and 1-Chloroethyl Chloroformate (ACE-Cl) Cleavage .

Strategic Workflow: Selecting the Right Deprotection Pathway

The choice of deprotection method is entirely dictated by the functional group tolerance required by the rest of the molecule.

Caption: Decision tree for selecting the optimal benzhydryl deprotection strategy.

Method 1: Acid-Mediated Catalytic Hydrogenolysis

Mechanistic Causality & Expert Insights

Catalytic hydrogenolysis is the premier method for N-benzhydryl deprotection due to its clean conversion, yielding only the deprotected amine and diphenylmethane as a byproduct[2]. The mechanism involves the dissociative chemisorption of both the substrate and hydrogen gas onto the palladium surface, followed by active hydrogen species cleaving the benzylic C-N bond[2].

The Catalyst Poisoning Problem: A major challenge with 4-(1-benzhydrylazetidin-3-yl)piperidine is that both the azetidine and piperidine nitrogens possess strong coordination abilities to palladium. As the reaction progresses, the newly formed secondary amines bind to the active Pd sites, drastically reducing catalytic turnover and halting the reaction[3].

The Solution: To circumvent this, the reaction must be performed in acidic media (e.g., utilizing glacial acetic acid or methanolic HCl). The acid protonates the basic amines in situ, forming ammonium salts that lack the lone pair required to coordinate with and poison the palladium catalyst[3].

Step-by-Step Protocol

Self-Validating Check: The reaction mixture should consume hydrogen gas rapidly at first. If hydrogen uptake stalls before completion, catalyst poisoning has occurred, indicating insufficient acid.

• Reaction Setup: In a thick-walled hydrogenation flask, dissolve 4-(1-benzhydrylazetidin-3-yl)piperidine (1.0 mmol) in 15 mL of HPLC-grade Methanol.

• Acidification: Add Glacial Acetic Acid (3.0 mmol, 3.0 eq) to the solution. Stir for 5 minutes to ensure complete protonation of the piperidine nitrogen.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (15 mol% Pd). Safety Note: Pd/C is highly pyrophoric when dry; add it to the solvent under an inert argon atmosphere.

• Hydrogenation: Seal the flask, evacuate the atmosphere, and backfill with H₂ gas. For stubborn benzhydryl groups, a pressure of 40-50 psi (using a Parr shaker) at 40 °C is recommended over a standard hydrogen balloon[2][4].

• Monitoring: Agitate the mixture for 12–24 hours. Monitor via LC-MS. The mass of the starting material (

  ) will shift down by 166 Da (loss of the diphenylmethyl group).

• Workup: Purge the flask with argon. Filter the mixture through a pad of Celite to remove the Pd/C, washing the cake with excess methanol.

• Isolation: Concentrate the filtrate under reduced pressure. To obtain the free base, dissolve the acetate salt in minimal water, basify to pH 10 with 1M NaOH, and extract exhaustively with Dichloromethane (DCM).

Method 2: ACE-Cl Mediated Cleavage (Olofson's Method)

Mechanistic Causality & Expert Insights

When the target molecule contains reducible functional groups (such as aryl halides, alkenes, or benzyl ethers) that would be destroyed by Pd/C, hydrogenolysis is non-viable. In these cases, 1-chloroethyl chloroformate (ACE-Cl) is the reagent of choice[5][6].

ACE-Cl attacks the sterically hindered tertiary azetidine nitrogen to form a quaternary ammonium intermediate. This intermediate undergoes a highly specific dealkylation, expelling diphenylmethyl chloride and forming a 1-chloroethyl carbamate. The true elegance of this method lies in the second step: refluxing the carbamate in methanol triggers solvolysis, releasing the desired secondary amine hydrochloride, alongside volatile acetaldehyde and carbon dioxide gas, which irreversibly drives the reaction to completion[6].

Caption: Mechanistic pathway of ACE-Cl mediated benzhydryl deprotection.

Step-by-Step Protocol

Self-Validating Check: During the methanolysis step, active bubbling (CO₂ evolution) should be observed upon heating. The absence of gas evolution suggests the carbamate intermediate was not successfully formed in Step 1.

• Carbamate Formation: Dissolve 4-(1-benzhydrylazetidin-3-yl)piperidine (1.0 mmol) in 10 mL of anhydrous 1,2-Dichloroethane (DCE) under an argon atmosphere. Cool the solution to 0 °C.

• ACE-Cl Addition: Add 1-Chloroethyl chloroformate (1.5 mmol, 1.5 eq) dropwise via syringe.

• Reflux: Remove the ice bath and heat the reaction to reflux (83 °C) for 3 hours. Monitor by TLC (the highly polar amine spot will convert to a higher Rf carbamate intermediate)[5].

• Solvent Swap: Cool the reaction to room temperature and concentrate it to absolute dryness under reduced pressure to remove all DCE and unreacted ACE-Cl.

• Methanolysis: Dissolve the crude residue in 10 mL of anhydrous Methanol. Heat the solution to a gentle reflux (65 °C) for 1–2 hours[4].

• Isolation: Evaporate the methanol under reduced pressure. Triturate the resulting solid with diethyl ether to remove the diphenylmethyl chloride byproduct. The remaining solid is the highly pure hydrochloride (HCl) salt of the deprotected azetidine-piperidine[6].

Quantitative Data & Method Comparison

To assist in selecting the optimal protocol for your specific pipeline, the operational parameters of both methods are summarized below:

Parameter	Catalytic Hydrogenolysis	ACE-Cl Cleavage
Primary Reagents	10% Pd/C, H₂ gas, AcOH / HCl	1-Chloroethyl chloroformate, Methanol
Typical Yield	85 – 95%	75 – 85%
Reaction Time	12 – 24 hours	4 – 6 hours (Total across two steps)
Chemoselectivity	Poor (Reduces alkenes, alkynes, halogens)	Excellent (Tolerates reducible groups)
Scalability	High (Requires specialized pressure vessels)	Moderate (Generates CO₂ gas, requires venting)
Product Form	Free base (after workup) or Acetate salt	Hydrochloride (HCl) salt

References

• [2] BenchChem. Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection. Available at:

• [3] National Institutes of Health (PMC). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. Available at:

• [5] Google Patents. WO2004096763A1 - Azetidinecarboxamide derivatives and their use in the treatment of cb1 receptor mediated disorders. Available at:

• [6] National Institutes of Health (PMC). Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a 'tail switching' strategy on a piperazinyl azetidine skeleton. Available at:

• [1] RSC Publishing. Recent advances in synthetic facets of immensely reactive azetidines. Available at:

• [4] Google Patents. WO2010124108A1 - Azetidinyl diamides as monoacylglycerol lipase inhibitors. Available at:

Sources

• 1. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2010124108A1 - Azetidinyl diamides as monoacylglycerol lipase inhibitors - Google Patents [patents.google.com]
• 5. WO2004096763A1 - Azetidinecarboxamide derivatives and their use in the treatment of cb1 receptor mediated disorders - Google Patents [patents.google.com]
• 6. Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a ‘tail switching’ strategy on a piperazinyl azetidine skeleton - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Comprehensive Storage, Handling, and Assay Protocols for Benzhydrylazetidine Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction and Chemical Context

Benzhydrylazetidine derivatives—such as 1-benzhydrylazetidine-3-carboxylic acid and N-(1-benzhydrylazetidin-3-yl)acetamide—are highly versatile scaffolds in modern medicinal chemistry. They are predominantly utilized in the synthesis of monoamine transporter inhibitors (targeting hDAT, hSERT, and hNET), analgesics, and anti-inflammatory agents[1][2].

The molecular architecture of these compounds combines a highly lipophilic benzhydryl (diphenylmethyl) group with a strained, four-membered azetidine ring. This unique structural duality dictates their physicochemical behavior: while the benzhydryl group enhances membrane permeability and target affinity, the inherent ring strain of the azetidine moiety makes it susceptible to ring-opening degradation under harsh nucleophilic or extreme pH conditions[3][4]. Consequently, rigorous storage and handling protocols are not merely administrative requirements, but fundamental prerequisites for ensuring reproducible pharmacological data.

Physicochemical Profiling & Storage Causality

The stability of benzhydrylazetidines is strictly dependent on their environmental conditions. Proper storage prevents hydrolytic degradation and maintains the structural integrity of the azetidine core.

• Solid-State Storage: Bulk solid powders should be stored in tightly sealed, light-resistant containers. Depending on the specific functionalization, storage temperatures range from Room Temperature (RT) for stable nitriles to 2–8°C for sensitive carboxylic acids and alcohols[5][6][7].

  • Causality: Desiccation is critical. Ambient moisture can induce the hydrolysis of sensitive derivatives (e.g., amides or esters) and complicate accurate gravimetric measurements due to the hygroscopic nature of some salt forms.

• Solution-State Storage: Primary stock solutions must be prepared in anhydrous solvents (typically Dimethyl Sulfoxide [DMSO] or ethanol) and stored at -20°C to -80°C[1].

  • Causality: DMSO is highly hygroscopic. Repeated freeze-thaw cycles draw atmospheric moisture into the solution, accelerating compound degradation and precipitating the highly lipophilic benzhydrylazetidine out of solution.

Data Summary: Physicochemical and Storage Parameters

Compound Derivative	CAS Number	Physical Form	Recommended Storage	Key Handling Precaution
1-Benzhydrylazetidine-3-carbonitrile	36476-86-5	Solid	Room Temp (Sealed)	Avoid dust/aerosol generation[5][8]
1-Benzhydrylazetidine-3-carboxylic acid	36476-87-6	Crystalline Solid	2-8°C (Desiccated)	Keep away from ambient moisture[2][6]
N-(1-Benzhydrylazetidin-3-yl)acetamide	N/A	Off-white solid	-20°C to -80°C (Stock)	Keep DMSO <0.1% in cellular assays[1]
1-Benzhydrylazetidin-3-ol	18621-17-5	Solid	2-8°C (Refrigerator)	Use non-sparking tools during transfer[7][8]

Safety and Handling Protocols

Handling these derivatives requires strict adherence to laboratory safety protocols to mitigate exposure risks and prevent electrostatic ignition of fine organic powders.

• Environmental Controls: Always manipulate dry powders within a certified chemical fume hood.

  • Causality: Prevents the generation and inhalation of micro-aerosols or dust, which can cause respiratory irritation[5][8].

• Electrostatic Precautions: Use non-sparking spatulas (e.g., PTFE-coated or ceramic) and ensure analytical balances are properly grounded.

  • Causality: Fine organic powders can form explosive mixtures in the air; preventing electrostatic discharge eliminates this ignition risk[8].

• Spill Management: In the event of a spill, do not immediately apply water, as the lipophilic nature of the benzhydryl group makes aqueous cleanup ineffective. Sweep up the solid using spark-proof tools, dispose of it in a sealed chemical waste container, and decontaminate the surface with an appropriate organic solvent (e.g., ethanol) followed by water[8].

Self-Validating Experimental Protocol: Stock Preparation & Assay Application

To ensure scientific integrity, the following protocol for preparing benzhydrylazetidine derivatives for in vitro monoamine transporter assays incorporates built-in validation checkpoints.

Phase 1: Preparation of Primary Stock Solutions

• Equilibration (Validation Checkpoint 1): Remove the sealed vial of the solid compound from the 2–8°C refrigerator and place it in a desiccator at room temperature for at least 30–60 minutes before opening.

  • Causality: Opening a cold vial exposes the powder to ambient air, causing immediate moisture condensation. This compromises the precise analytical weighing and accelerates hydrolytic degradation.

• Dissolution: Weigh the required mass using an analytical balance and dissolve in anhydrous DMSO to create a 10 mM to 50 mM primary stock solution[1].

• Aliquoting & Cryopreservation: Divide the primary stock into 10–50 µL single-use aliquots in amber microcentrifuge tubes. Immediately transfer to a -80°C freezer.

  • Causality: Single-use aliquots strictly eliminate freeze-thaw cycles. Amber tubes protect light-sensitive functional groups from UV-induced radical degradation.

Phase 2: In Vitro Assay Application (e.g., hDAT / hSERT Uptake Assays)

• Thawing and QC (Validation Checkpoint 2): On the day of the assay, thaw one single-use aliquot at room temperature. Perform a visual inspection against a dark background and a rapid LC-MS check to ensure no precipitation or degradation has occurred.

• Buffer Dilution: Dilute the stock into the specific aqueous assay buffer immediately prior to cell application.

• Cellular Application (Validation Checkpoint 3): Introduce the working solution to the cell culture (e.g., HEK293 cells expressing hDAT). Crucial: Ensure the final DMSO concentration in the assay well remains strictly below 0.1% (v/v)[1].

  • Causality: DMSO concentrations exceeding 0.1% disrupt lipid bilayer integrity, artificially altering transporter binding kinetics and leading to false-positive inhibitory potencies or solvent-induced cytotoxicity[1].

Data Summary: Pharmacological Assay Parameters

Target Transporter	Application Context	Solvent Restriction	Expected Artifacts if Violated
hDAT (Dopamine)	Radioligand Binding / Uptake	< 0.1% DMSO	Altered binding kinetics, cellular toxicity[1]
hSERT (Serotonin)	Radioligand Binding / Uptake	< 0.1% DMSO	False-positive inhibitory potencies[1]
hNET (Norepinephrine)	Radioligand Binding / Uptake	< 0.1% DMSO	Membrane disruption, high background noise[1]

Compound Lifecycle and Validation Workflow

The following diagram illustrates the critical path from compound storage to validated assay application, highlighting the self-validating decision gates.

Workflow for the storage, handling, and validation of benzhydrylazetidine derivatives.

References

• Chemicea Pharmaceuticals. Material Safety Data Sheet: 1-Benzhydrylazetidine-3-carbonitrile. Retrieved from: 5

• BenchChem. Application Notes and Protocols for N-(1-Benzhydrylazetidin-3-yl)acetamide in Transporter Protein Function Studies. Retrieved from: 1

• Chem-Impex. 1-Benzhydrylazetidine-3-carboxylic acid Product Information. Retrieved from: 2

• Pharmaffiliates. 1-Benzhydrylazetidine-3-carboxylic Acid Reference Standards. Retrieved from: 6

• BenchChem. Technical Support Center: Optimizing N-benzhydrylation of 3-Aminoazetidine Derivatives. Retrieved from: 3

• Echemi. 1-Benzhydrylazetane-3-carbonitrile Safety Data Sheets. Retrieved from: 8

• Pharmaffiliates. 1-Benzhydrylazetidin-3-ol Reference Standards. Retrieved from:7

• Li, B., et al. (2006). An Efficient Two-Step Synthesis of 3-Amino-1-Benzhydrylazetidine. Journal of Chemical Research. Retrieved from: 4

Sources

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• 2. chemimpex.com [chemimpex.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
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• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. echemi.com [echemi.com]

Procedure for coupling 4-(1-Benzhydrylazetidin-3-yl)piperidine with carboxylic acids

Application Note: Optimized Coupling Protocols for 4-(1-Benzhydrylazetidin-3-yl)piperidine

Abstract

This technical guide outlines the standardized procedures for coupling 4-(1-benzhydrylazetidin-3-yl)piperidine (a key pharmacophore in calcium channel blockers and monoamine transporter inhibitors) with diverse carboxylic acids.[1][2][] Due to the significant lipophilicity imparted by the benzhydryl (diphenylmethyl) protecting group and the secondary amine nature of the piperidine, specific solvent systems and coupling reagents are required to maximize yield and minimize purification bottlenecks.[4] This note details two primary protocols: a high-success HATU-based method for discovery scale and a T3P-based method for process scalability.

Introduction & Molecule Analysis

Target Scaffold: 4-(1-Benzhydrylazetidin-3-yl)piperidine Structural Features:

• Reactive Center: Secondary amine (piperidine ring).[4][1][][5] pKa

  10–11.[4][1][2][]

• Steric Environment: The reactive nitrogen is moderately accessible (4-substituted piperidine), but the overall molecule is bulky due to the distal benzhydryl group.[4]

• Solubility Profile: Highly lipophilic.[4][1][2][] Soluble in DCM, DMF, THF, and EtOAc.[4] Poor solubility in water and lower alcohols.[4][1][2][]

• Stability: The benzhydryl group is acid-sensitive (cleavable under strong acidic hydrogenation or strong Lewis acids) but stable under standard basic coupling conditions.[1][2][]

Key Challenges:

• Aggregation: The lipophilic nature can lead to aggregation in non-polar solvents, slowing kinetics.[4][]

• Purification: Byproducts from standard carbodiimides (like DCU) can be difficult to separate from the lipophilic product.[4][]

Strategic Considerations

Reagent Selection

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium): The gold standard for discovery chemistry.[4][1][] It generates the highly reactive OAt-ester in situ, driving reactions with sterically hindered or electron-deficient acids.[1][2]

• T3P (Propylphosphonic Anhydride): Ideal for scale-up (>1g).[1][2][] It produces water-soluble byproducts, allowing for a simple extractive workup that often eliminates the need for chromatography.[4][1][2]

Solvent Systems[2][3][4][6]

• DMF (N,N-Dimethylformamide): Preferred for HATU couplings to ensure complete solubility of the zwitterionic intermediates.[4][1][]

• DCM (Dichloromethane) or EtOAc: Preferred for T3P couplings to facilitate aqueous workup.[4][1][]

Protocol A: HATU-Mediated Coupling (Discovery Scale)

Best for: Small scale (10 mg – 500 mg), valuable acids, or library synthesis.[4]

Materials:

• Amine: 4-(1-Benzhydrylazetidin-3-yl)piperidine (1.0 equiv)[1][2][]

• Carboxylic Acid (1.1 – 1.2 equiv)[4][]

• HATU (1.2 equiv)[4][]

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[4][1]

• Solvent: Anhydrous DMF (Concentration: 0.1 M – 0.2 M)[4][]

Step-by-Step Procedure:

• Activation: In a dry vial, dissolve the Carboxylic Acid (1.1 equiv) in anhydrous DMF.

• Base Addition: Add DIPEA (3.0 equiv) and stir for 2 minutes at Room Temperature (RT).

• Coupling Agent: Add HATU (1.2 equiv). The solution may turn yellow/orange.[4] Stir for 5–10 minutes to form the activated ester.

• Amine Addition: Add 4-(1-Benzhydrylazetidin-3-yl)piperidine (1.0 equiv) dissolved in a minimal amount of DMF.

• Reaction: Stir at RT for 2–16 hours. Monitor by LCMS (Target mass = Acid MW + Amine MW - 18).[1][2][]

• Workup:

  • Dilute reaction mixture with EtOAc (10x reaction volume).[4][1][]

  • Wash sequentially with:

    • Saturated NaHCO₃ (2x) – Removes unreacted acid/HATU byproducts.[4][1][]

    • Water (1x)

    • Brine (1x)

  • Dry organic layer over Na₂SO₄, filter, and concentrate.[4]

• Purification: Flash column chromatography (DCM:MeOH gradient, typically 0–5% MeOH).[4][1][]

Protocol B: T3P-Mediated Coupling (Scale-Up)

Best for: Gram scale (>1g), cost-efficiency, and avoiding chromatography.[1][2]

Materials:

• Amine: 4-(1-Benzhydrylazetidin-3-yl)piperidine (1.0 equiv)[1][2][]

• Carboxylic Acid (1.1 equiv)[4][][6]

• T3P (50% w/w solution in EtOAc or DMF) (1.5 – 2.0 equiv)[4][]

• Base: Pyridine (3.0 equiv) or DIPEA (4.0 equiv)[4][]

• Solvent: EtOAc or 2-MeTHF (Concentration: 0.2 M – 0.5 M)[1][2][]

Step-by-Step Procedure:

• Dissolution: Charge a reactor with Carboxylic Acid (1.1 equiv), Amine (1.0 equiv), and Base (Pyridine, 3.0 equiv) in EtOAc.

• Cooling: Cool the mixture to 0°C (ice bath). Exotherm control is critical with T3P.

• Addition: Dropwise add T3P solution (1.5 equiv) over 10–15 minutes.

• Reaction: Allow to warm to RT and stir for 12–24 hours.

• In-Process Control: Check HPLC for consumption of amine. If incomplete, add 0.5 equiv T3P and stir further.

• Workup (The "Wash" Method):

  • Add water to the reaction vessel.[4] Stir vigorously for 15 mins.

  • Separate phases.[4][1][]

  • Wash organic phase with 10% Citric Acid (removes excess amine/pyridine).[4][1][]

  • Wash organic phase with 10% NaHCO₃ (removes excess acid/phosphoric byproducts).[4][1][]

  • Wash with Brine.[4][1][2][]

• Isolation: Concentrate organic phase to yield the crude amide. Crystallization is often possible from EtOAc/Heptane.[4][1][2][]

Quantitative Comparison of Methods

Feature	Protocol A (HATU)	Protocol B (T3P)
Scale Suitability	mg to 1 g	1 g to >1 kg
Reaction Time	Fast (1–4 h)	Slower (12–24 h)
Purification	Chromatography usually required	Extraction/Crystallization
Cost	High (Reagent cost)	Low (Reagent & Solvent)
Atom Economy	Poor (Large byproduct mass)	Good

Visualization: Reaction Workflow

Caption: Decision tree and workflow for coupling 4-(1-Benzhydrylazetidin-3-yl)piperidine based on scale and reagent choice.

Troubleshooting & Critical Parameters

• Issue: Low Conversion.

  • Cause: Steric hindrance of the carboxylic acid.[4]

  • Solution: Switch solvent to NMP (N-methyl-2-pyrrolidone) and increase temperature to 50°C. Note: Benzhydryl group is stable at 50°C, but avoid >80°C.[1][2][]

• Issue: Epimerization.

  • Cause: Over-activation of chiral carboxylic acids.[4][1]

  • Solution: Use Protocol B (T3P) at 0°C, as T3P is known for low epimerization rates compared to HATU.[4]

• Issue: Poor Solubility.

  • Cause: Product is extremely lipophilic.[4][1][]

  • Solution: During workup, avoid pure hexane/heptane.[4] Use DCM/MeOH mixtures for chromatography.[4][1][2][]

References

• Montalbetti, C. A., & Falque, V. (2005).[4] Amide bond formation and peptide coupling.[4][1][2][][7] Tetrahedron, 61(46), 10827-10852.[4][1]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[4] Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals.[2][8] Organic Process Research & Development, 20(2), 140-177.[4][1]

• Valeur, E., & Bradley, M. (2009).[4] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[4][1]

• Sankyo Co., Ltd. (Related Patent Context). Synthesis of Azelnidipine Intermediates involving benzhydryl azetidines. See generally EP0266576A2 for context on benzhydryl azetidine handling.[4][1][2][][4][]

Sources

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• 2. CAS 40320-60-3: 1-Benzhydrylazetidin-3-one | CymitQuimica [cymitquimica.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Interaction of cis-(6-benzhydrylpiperidin-3-yl)benzylamine analogues with monoamine transporters: structure-activity relationship study of structurally constrained 3,6-disubstituted piperidine analogues of (2,2-diphenylethyl)-[1-(4-fluorobenzyl)piperidin-4-ylmethyl]amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Note: Solvent Selection Strategies for the Functionalization of 4-(1-Benzhydrylazetidin-3-yl)piperidine

Introduction & Physicochemical Profiling

The compound 4-(1-Benzhydrylazetidin-3-yl)piperidine (CAS 251569-92-3) is a highly versatile building block, prominently utilized in the synthesis of complex neurokinin antagonists and other CNS-active therapeutics[1]. From a synthetic perspective, this molecule presents a unique physicochemical dichotomy:

• The Benzhydryl-Azetidine Core: The massive, highly lipophilic benzhydryl (diphenylmethyl) group imparts significant non-polar character (LogP ~3.9) and provides extreme steric shielding to the tertiary azetidine nitrogen[1].

• The Piperidine Ring: The secondary amine on the piperidine ring serves as the primary, sterically accessible nucleophilic site for downstream functionalization.

As a Senior Application Scientist, I frequently observe that the primary point of failure in functionalizing this scaffold is improper solvent selection . If the solvent is too polar (e.g., highly aqueous mixtures), the massive lipophilic benzhydryl group causes the substrate to crash out of solution. Conversely, if the solvent is exclusively non-polar (e.g., hexanes), the polar secondary amine and requisite electrophilic reagents fail to dissolve. The selection of the solvent must strictly align with the mechanistic transition state of the desired reaction while maintaining the solubility of this dual-natured molecule.

Mechanistic Causality in Solvent Selection

N-Alkylation (SN2 Pathways)

For direct nucleophilic substitution (SN2) at the piperidine nitrogen, the goal is to maximize the nucleophilicity of the secondary amine. Acetonitrile (MeCN) is the solvent of choice[2].

• Causality: MeCN is a polar aprotic solvent (Dielectric Constant, ε = 37.5). It effectively solvates the cationic counter-ions of the base (e.g., DIPEA or K2CO3) but leaves the piperidine nitrogen relatively "naked" and highly reactive. Furthermore, it stabilizes the charge-separated SN2 transition state. In cases where the alkylating agent is exceptionally lipophilic, a co-solvent system of MeCN/THF (4:1) is recommended to prevent the benzhydryl intermediate from precipitating.

Amide Coupling (N-Acylation)

During N-acylation, the use of non-reactive, aprotic solvents is strictly recommended to prevent competitive solvent reactions[3]. Dichloromethane (DCM) or N,N-Dimethylformamide (DMF) are optimal.

• Causality: Peptide coupling reagents (like HATU or EDC) form highly polar active ester intermediates (e.g., O-acylisourea). DMF excels at solubilizing these polar intermediates while its organic backbone easily accommodates the lipophilic benzhydryl group. DCM is an excellent alternative when working with acid chlorides, as it is completely inert to acylation and easily removed under reduced pressure.

Reductive Amination

For the formation of alkylated derivatives via reductive amination, 1,2-Dichloroethane (DCE) is vastly superior to protic solvents like methanol.

• Causality: The reaction proceeds via an iminium ion intermediate. DCE (ε = 10.4) provides the perfect dielectric balance to stabilize this intermediate without hydrogen-bonding to it. More importantly, when using Sodium triacetoxyborohydride (NaBH(OAc)3), DCE prevents the premature quenching of the hydride source, which is a common side-reaction in protic solvents.

Buchwald-Hartwig Cross-Coupling

When coupling the piperidine nitrogen to aryl halides, non-polar or ethereal solvents like Toluene or 1,4-Dioxane are required.

• Causality: Palladium-catalyzed cycles require elevated temperatures (80–110 °C) and solvents that do not strongly coordinate to the metal center (which would poison the catalyst). Toluene perfectly solubilizes the benzhydryl moiety at high temperatures and supports the necessary strong bases (like NaOtBu) when paired with a suitable ligand (e.g., RuPhos or BINAP).

Quantitative Solvent Compatibility Matrix

The following table summarizes the physicochemical rationale for solvent selection when working with 4-(1-Benzhydrylazetidin-3-yl)piperidine.

Solvent	Dielectric Constant (ε)	Benzhydryl Solubility	Piperidine NH Reactivity	Recommended Reaction
Dichloromethane (DCM)	8.9	Excellent	Moderate	Amidation / Acylation
Acetonitrile (MeCN)	37.5	Moderate	High (Naked Nucleophile)	SN2 Alkylation
N,N-Dimethylformamide (DMF)	36.7	Excellent	High	Amidation / SN2
1,2-Dichloroethane (DCE)	10.4	Excellent	Moderate	Reductive Amination
Toluene	2.4	Excellent	Low	Buchwald-Hartwig

Visualizing the Synthetic Logic

Decision matrix for solvent selection based on reaction mechanism and intermediate stability.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific in-process controls, researchers can ensure the integrity of the reaction before proceeding to purification. Similar SN2 displacement strategies have been successfully validated in the synthesis of complex piperazinyl azetidine skeletons[4].

Protocol A: General N-Alkylation via SN2

Objective: Alkylate the secondary piperidine amine while suppressing quaternary ammonium salt formation.

• Substrate Dissolution: Dissolve 4-(1-Benzhydrylazetidin-3-yl)piperidine (1.0 eq, ~306.4 g/mol ) in anhydrous MeCN to achieve a 0.1 M concentration.

  • In-Process Control: The solution must be completely clear. If turbidity is observed (due to high lipophilicity of specific batches), add anhydrous THF dropwise (up to 10% v/v) until clear.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

  • Causality: A non-nucleophilic base is mandatory to neutralize the generated HX acid without competing with the piperidine nitrogen for the electrophile.

• Electrophile Addition: Cool the mixture to 0 °C. Add the alkyl halide (1.1 eq) dropwise over 10 minutes.

• Reaction Monitoring: Remove the ice bath and stir at room temperature. Monitor via LC-MS.

  • Self-Validation: Look for the disappearance of the starting material mass peak at m/z 307.2 [M+H]+ [2] and the appearance of the product mass.

• Quench & Workup: Concentrate the MeCN under reduced pressure. Partition the residue between Ethyl Acetate (EtOAc) and saturated aqueous NaHCO3. Extract the aqueous layer twice with EtOAc.

• Purification: Dry the combined organic layers over Na2SO4, filter, and purify via silica gel chromatography (typically using a gradient of DCM to DCM/MeOH 9:1).

Protocol B: Amide Coupling with HATU

Objective: Acylate the piperidine nitrogen using a carboxylic acid.

• Pre-activation: In an oven-dried flask, dissolve the desired carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M).

• Base Addition: Add DIPEA (3.0 eq) and stir for 15 minutes at room temperature.

  • Self-Validation: The solution will transition to a distinct pale yellow color, confirming the formation of the active O-acylisourea ester.

• Substrate Addition: Add a solution of 4-(1-Benzhydrylazetidin-3-yl)piperidine (1.0 eq) in a minimal amount of DMF.

• Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor by TLC or LC-MS until the secondary amine is fully consumed.

• Workup: Quench with water to precipitate the highly lipophilic product. If it does not precipitate cleanly, extract with EtOAc, wash heavily with 5% aqueous LiCl (to remove DMF), followed by brine.

Standardized experimental workflow for the functionalization of the piperidine nitrogen.

References

• Feskov, I. O., et al. "A Single-Step Synthesis of Azetidine-3-Amines." ChemRxiv (2016). URL:[Link][2]

• Chen, Z., et al. "Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a 'tail switching' strategy on a piperazinyl azetidine skeleton." NIH PubMed Central (2018). URL:[Link][4]

• Molaid Chemical Database. "4-(1-benzhydryl-3-azetanyl)pyridine - CAS 251569-92-3 and EP0992493A1." Molaid. URL: [Link][1]

Sources

• 1. 4-(1-benzhydryl-3-azetanyl)pyridine - CAS号 —— - 摩熵化学 [molaid.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a ‘tail switching’ strategy on a piperazinyl azetidine skeleton - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low solubility of 4-(1-Benzhydrylazetidin-3-yl)piperidine in water

Welcome to the technical support center for 4-(1-Benzhydrylazetidin-3-yl)piperidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the low aqueous solubility of this compound. Here, we provide in-depth troubleshooting strategies, detailed experimental protocols, and the scientific rationale behind our recommendations.

Understanding the Challenge: Physicochemical Profile

Property	Predicted/Estimated Value	Implication for Aqueous Solubility
Molecular Weight	~320.47 g/mol	Larger molecules can present solubility challenges.
Predicted logP	~3.5 - 4.5	A high logP value indicates significant lipophilicity and poor water solubility.[1]
Predicted pKa	8.5 - 9.5 (for the piperidine nitrogen)	As a basic compound, its solubility will be highly dependent on pH.
Predicted Intrinsic Water Solubility	Very Low (< 0.1 mg/mL)	The neutral form of the molecule is expected to be poorly soluble in water.

Note: These values are estimations based on computational models and data from analogous structures and should be used as a guide for experimental design.

Troubleshooting Guide & FAQs

This section addresses common questions and issues encountered when working with 4-(1-Benzhydrylazetidin-3-yl)piperidine in aqueous solutions.

Q1: My solution of 4-(1-Benzhydrylazetidin-3-yl)piperidine in water is cloudy or shows visible precipitate. What is the primary cause?

A1: The observed cloudiness or precipitation is a direct result of the compound's low intrinsic aqueous solubility. The dominant benzhydryl group confers a high degree of lipophilicity (hydrophobicity), causing the molecule to resist dissolution in water. At neutral pH, the compound exists predominantly in its free base form, which is less soluble.

Q2: How can I improve the solubility of 4-(1-Benzhydrylazetidin-3-yl)piperidine in my aqueous buffer?

A2: The most effective initial strategy is to leverage the basic nature of the piperidine nitrogen by adjusting the pH of your solution. By lowering the pH, you can protonate the piperidine nitrogen, forming a more soluble salt in situ.

Scientific Rationale: The protonated amine group is ionized and thus more polar, leading to more favorable interactions with water molecules and a significant increase in aqueous solubility.[2][3] The relationship between pH, pKa, and solubility for a basic compound is described by the Henderson-Hasselbalch equation.[4]

Troubleshooting Workflow: pH Adjustment

Caption: Workflow for pH-based solubility enhancement.

Detailed Protocol: pH-Dependent Solubility Enhancement

• Determine Target pH: Based on the estimated pKa of 8.5-9.5, a target pH of 6.5 or lower is recommended. A good starting point is to aim for a pH at least 2 units below the pKa.

• Buffer Selection: Choose a buffer system that is effective in the target pH range (e.g., citrate buffer for pH 3-6.2, phosphate buffer for pH 5.8-8).

• Preparation:

  • Prepare the acidic buffer of your desired pH and concentration.

  • Slowly add the powdered 4-(1-Benzhydrylazetidin-3-yl)piperidine to the buffer while stirring vigorously.

  • Gentle warming (30-40°C) can be applied to aid dissolution, but monitor for any signs of compound degradation.

• Observation: A successful pH adjustment should result in a clear, homogeneous solution.

Q3: I have adjusted the pH, but I still observe some insolubility, or I have a constraint on the final pH of my formulation. What are my next options?

A3: If pH adjustment alone is insufficient or not feasible, the use of co-solvents or cyclodextrins are excellent secondary strategies.[5][]

Option 1: Co-solvency

Scientific Rationale: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[7] This "less polar" environment is more accommodating to lipophilic molecules like 4-(1-Benzhydrylazetidin-3-yl)piperidine, thereby increasing its solubility.[8]

Common Co-solvents for Research Applications:

Co-solvent	Typical Starting Concentration (v/v)	Notes
Ethanol	5-20%	Generally well-tolerated in many experimental systems.
Propylene Glycol (PG)	5-30%	A versatile and commonly used solubilizer.
Polyethylene Glycol 400 (PEG 400)	10-40%	Effective for highly lipophilic compounds.[9]
Dimethyl Sulfoxide (DMSO)	1-10%	Use with caution due to potential cellular effects.

Experimental Protocol: Co-solvent Titration

• Initial Preparation: Prepare a concentrated stock solution of the compound in your chosen co-solvent (e.g., 10-50 mg/mL in 100% Ethanol).

• Titration: While stirring your aqueous buffer, slowly add the co-solvent stock solution dropwise until the desired final concentration of the compound is reached.

• Observation: Monitor for any signs of precipitation as the stock solution is diluted into the aqueous phase. If precipitation occurs, a higher percentage of co-solvent in the final formulation may be necessary.

Option 2: Cyclodextrin Complexation

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[][10] The non-polar benzhydryl group of your compound can become encapsulated within this hydrophobic cavity, forming an inclusion complex.[11][12] This complex has a hydrophilic exterior, which dramatically improves its solubility in water.[13]

Recommended Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): Often a first choice due to its high water solubility and low toxicity.[]

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): Also highly soluble and effective at complexation.

Experimental Protocol: Cyclodextrin Formulation

• Molar Ratio Determination: A 1:1 molar ratio of the compound to cyclodextrin is a good starting point.

• Preparation:

  • Dissolve the required amount of cyclodextrin (e.g., HP-β-CD) in your aqueous buffer with stirring.

  • Once the cyclodextrin is fully dissolved, slowly add the powdered 4-(1-Benzhydrylazetidin-3-yl)piperidine.

  • Allow the mixture to stir for several hours (or overnight) at room temperature to facilitate the formation of the inclusion complex.

• Filtration: After equilibration, filter the solution through a 0.22 µm filter to remove any undissolved compound. The concentration of the compound in the clear filtrate represents its enhanced solubility.

Logical Flow for Solubility Enhancement

Caption: Decision tree for selecting a solubility enhancement method.

Q4: Can I combine these techniques?

A4: Absolutely. A combination of pH adjustment and co-solvency can be particularly effective. For instance, dissolving the compound in a buffer at pH 6.0 that contains 10% ethanol will likely yield a higher solubility than either method alone. This is a common strategy in pharmaceutical formulation.[9]

References

• PubChem. 1-Benzhydrylpiperidine. National Center for Biotechnology Information. [Link]

• Srini Chem. (2025). Chemical Properties and Advantages of 1-Benzyl-4-methyl-3-(methylamino)piperidine Dihydrochloride in Pharmaceutical Manufacturing. [Link]

• Kavitha, C. V., et al. (2009). Synthesis and antimicrobial activity of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl) propyl)piperidine derivatives against pathogens of Lycopersicon esculentum: a structure-activity evaluation study. Bioorganic & Medicinal Chemistry Letters, 19(5), 1468-1471. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). National Center for Biotechnology Information. [Link]

• Vinaya, K., et al. (2008). Synthesis, characterization, crystal and molecular structure analysis of a novel 1-benzhydryl piperazine derivative: 1-Benzhydryl-4-(2-nitro- benzenesulfonyl). ResearchGate. [Link]

• Grokipedia. (n.d.). Cosolvent. [Link]

• Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. (n.d.). National Center for Biotechnology Information. [Link]

• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. (2025). MDPI. [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. [Link]

• Wikipedia. (n.d.). Cosolvent. [Link]

• From Inclusion Complexes to Innovative Therapies: Cyclodextrins and Their Pharmaceutical Applications. (2026). MDPI. [Link]

• Heravi, M. M., & Zadsirjan, V. (2020). Prescribed drugs containing nitrogen heterocycles: an overview. RSC Advances, 10(73), 44247-44305. [Link]

• CD Bioparticles. (n.d.). Cyclodextrin Inclusion Compounds. [Link]

• Co-solvent: Significance and symbolism. (2025). ScienceDirect. [Link]

• Agency for Toxic Substances and Disease Registry. (2001). Toxicological Profile for Benzidine. [Link]

• International Journal of Pharmaceutical Research and Applications. (2022). Solubility Enhancement of Drugs. [Link]

• Zafar, S., et al. (2014). Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium at room temperature (25±0.5oC). Pakistan Journal of Pharmaceutical Sciences, 27(4), 925-929. [Link]

• Heravi, M. M., & Zadsirjan, V. (2021). Prescribed drugs containing nitrogen heterocycles: an overview. RSC Advances, 11(1), 1-59. [Link]

• Zafar, S., et al. (2014). Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium at room temperature (25±0.5oC). Pakistan Journal of Pharmaceutical Sciences, 27(4), 925-929. [Link]

• The influence of pH on solubility in water. (n.d.). Course Hero. [Link]

• Avdeef, A. (2004). Accuracy of calculated pH-dependent aqueous drug solubility. Pharmaceutical Research, 21(8), 1483-1493. [Link]

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• 7. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Benzhydryl Amines: Synthesis and Their Biological Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. uregina.ca [uregina.ca]
• 11. CompTox Chemicals Dashboard [comptox.epa.gov]
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• 13. echemi.com [echemi.com]

Azetidine Ring Stability: A Technical Support Center for Researchers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with azetidines. This resource provides in-depth guidance on preventing the undesired ring-opening of the azetidine core during chemical transformations. The inherent ring strain of azetidines, approximately 25.4 kcal/mol, makes them valuable synthetic intermediates but also susceptible to cleavage under various conditions.[1] This guide offers a combination of frequently asked questions, troubleshooting scenarios, and detailed protocols to help you maintain the integrity of the azetidine ring in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that trigger the ring-opening of azetidines?

A1: The propensity of an azetidine ring to open is primarily dictated by its inherent strain, which can be exploited or become a liability depending on the reaction conditions. Several key factors can initiate this process:

• Acidic Conditions: Both Lewis and Brønsted acids are common culprits.[1][2] Lewis acids coordinate to the nitrogen atom, increasing ring strain and making the ring’s carbon atoms more electrophilic and susceptible to nucleophilic attack.[1][3] Protic acids can protonate the azetidine nitrogen, which similarly activates the ring towards nucleophilic cleavage.[1][4] The stability of N-substituted azetidines can be significantly influenced by pH.[5]

• Nucleophiles: Strong nucleophiles can directly attack the electrophilic carbon atoms of the azetidine ring, leading to cleavage through an SN2-type mechanism.[1][6]

• Substituents: The electronic nature of substituents on both the nitrogen and carbon atoms of the ring plays a crucial role. Electron-withdrawing groups on the nitrogen, such as sulfonyl groups, can stabilize the ring in some contexts but may also activate it towards nucleophilic attack in others.[1][6]

• Temperature: Elevated reaction temperatures can provide the necessary activation energy to overcome the barrier for ring-opening, leading to decomposition.[1]

Q2: How do I select the appropriate N-protecting group to maximize azetidine stability?

A2: The choice of the N-protecting group is a critical decision in any synthetic sequence involving azetidines. The ideal protecting group should be stable to the reaction conditions required for subsequent steps while allowing for mild and selective removal. Here is a comparative summary of commonly used protecting groups:

Protecting Group	Stability under Acidic Conditions	Stability under Basic Conditions	Removal Conditions	Key Considerations
Boc (tert-Butoxycarbonyl)	Labile, particularly to strong acids like TFA.[1]	Generally stable.	Strong acid (e.g., TFA, HCl).[1]	Widely used due to its ease of introduction and removal. Its acid lability requires careful planning of subsequent synthetic steps.[1]
Cbz (Carboxybenzyl)	More stable than Boc.	Generally stable.	Hydrogenolysis (e.g., H₂, Pd/C).[1]	Offers orthogonal deprotection in the presence of acid-labile groups.[1]
Sulfonyl (e.g., Tosyl, Nosyl)	Generally stable.[1]	Generally stable.[1]	Often requires harsh reductive conditions (e.g., Na/NH₃, Mg/MeOH).[1]	The strong electron-withdrawing nature can enhance ring stability but may also activate the ring towards certain nucleophiles.[1] Removal can be challenging.[1]
Benzhydryl (Bzh)	Variable, can be cleaved under certain acidic conditions.	Generally stable.	Hydrogenolysis or strong acid.	Has been shown to facilitate photochemical Norrish-Yang cyclization and subsequent desired ring-opening reactions.[7]

Q3: Can I perform standard coupling reactions on azetidine derivatives without risking ring-opening?

A3: Yes, with careful consideration of the reaction conditions. Here are some common coupling reactions and strategies to minimize ring-opening:

• Amide Coupling: When coupling an azetidine-3-carboxylic acid, the choice of coupling agent and temperature is critical.

  • Issue: Strong activating agents or elevated temperatures can promote decomposition.[1]

  • Solution: Use milder coupling agents like HATU, HOBt, or DMAP.[1] It is crucial to perform the reaction at or below room temperature.[1]

• N-Arylation (Buchwald-Hartwig type): This palladium-catalyzed cross-coupling is a powerful tool for functionalizing the azetidine nitrogen.

  • Issue: High temperatures and certain ligand/base combinations can lead to side reactions.

  • Solution: Careful screening of the palladium catalyst, ligand, and base is necessary. Reactions are typically heated, so monitoring the reaction progress closely to avoid prolonged exposure to high temperatures is advised.[1]

Troubleshooting Guide: Common Issues and Solutions

Scenario 1: Azetidine ring-opening observed during N-acylation with acyl chlorides.

• Symptoms: Formation of γ-chloroamine byproducts alongside or instead of the desired N-acylated azetidine.

• Root Cause Analysis:

  • Lewis Acidity: Acyl chlorides can act as weak Lewis acids, promoting ring-opening.[1]

  • Reaction Temperature: The reaction is often exothermic, and localized heating can accelerate ring cleavage.

  • Prolonged Reaction Time: Even at low temperatures, extended reaction times can lead to the gradual accumulation of ring-opened products.[1]

• Preventative Measures & Protocol:

  • Temperature Control: Dissolve the azetidine in a suitable solvent (e.g., DCM, THF) and cool the solution to 0 °C or even -78 °C.[1]

  • Slow Addition: Add the base (e.g., triethylamine, DIPEA) followed by the slow, dropwise addition of the acyl chloride solution.[1]

  • Reaction Monitoring: Closely monitor the reaction's progress using TLC or LC-MS.[1]

  • Prompt Workup: As soon as the starting azetidine is consumed, quench the reaction and proceed with the workup to prevent further degradation.[1]

Scenario 2: Decomposition of an azetidine-containing product under acidic workup or purification conditions.

• Symptoms: Low recovery of the desired product and the appearance of new, more polar spots on TLC after acidic workup or chromatography on silica gel.

• Root Cause Analysis:

  • Protonation-Induced Ring Opening: The azetidine nitrogen can be protonated under acidic conditions, making the ring highly susceptible to nucleophilic attack by water, alcohols, or other nucleophiles present in the reaction mixture.[4][5]

  • Intramolecular Decomposition: In some cases, a pendant nucleophilic group within the molecule can attack the activated azetidine ring, leading to intramolecular decomposition.[5][8]

• Preventative Measures & Protocol:

  • pH Control: During aqueous workup, use a saturated solution of a mild base like sodium bicarbonate (NaHCO₃) to neutralize any excess acid.[3]

  • Chromatography Considerations: If the compound is acid-sensitive, consider deactivating the silica gel by pre-treating it with a solvent system containing a small amount of a volatile base like triethylamine. Alternatively, other purification techniques such as crystallization or chromatography on neutral alumina could be explored.

  • Buffer Systems: For reactions that are sensitive to pH fluctuations, the use of a suitable buffer is recommended.

Visualizing Key Concepts

To further aid in understanding the factors influencing azetidine stability, the following diagrams illustrate key concepts.

Caption: Factors contributing to azetidine ring instability.

Caption: Selecting an appropriate N-protecting group for azetidines.

Key Experimental Methodologies

General Protocol for Lewis Acid-Catalyzed Azetidine Ring-Opening with an Alcohol Nucleophile

This is a generalized procedure and may require optimization for specific substrates.

• Preparation: To a solution of the 2-aryl-N-tosylazetidine (1.0 eq.) in the desired alcohol (which serves as both solvent and nucleophile), add the Lewis acid catalyst (e.g., BF₃·OEt₂, 1.1 eq.) at 0 °C under an inert atmosphere (e.g., Argon or Nitrogen).[3]

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[3]

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[3]

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.[3]

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[3]

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired 1,3-amino ether.[3]

References

• Ghorai, M. K., et al. (2007). Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines by Alcohols. The Journal of Organic Chemistry, 72(15), 5841-5844. [Link]

• Couty, F., et al. (2021). Ring-opening of azetidiniums by nucleophiles. Synthesis of polysubstituted linear amines. Chirality, 33(1), 5-21. [Link]

• PubMed. (2021). Ring-opening of azetidiniums by nucleophiles. Synthesis of polysubstituted linear amines. [Link]

• Brodney, M. A., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(10), 1618-1624. [Link]

• Reddy, V. V. R. M., et al. (2012). Lewis Acid Mediated Nucleophilic Ring-Opening of 1-Benzhydryl Azetidine-3-ol with Aryl Alcohols. Asian Journal of Chemistry, 24(8), 3468-3472. [Link]

• Ghorai, M. K., et al. (2005). An efficient route to regioselective opening of N-tosylaziridines with zinc(II) halides. Tetrahedron Letters, 46(24), 4125-4128. [Link]

• Butler, C. R., et al. (2025). Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. The Journal of Organic Chemistry. [Link]

• Yoo, D., et al. (2021). Alkylative Aziridine Ring-Opening Reactions. Molecules, 26(6), 1703. [Link]

• Ghorai, M. K., et al. (2011). Ag(I)-Catalyzed Regioselective Ring-Opening of N-Tosylaziridine and N-Tosylazetidine with S-, O-, and N-Nucleophiles and Tethered Dinucleophiles. The Journal of Organic Chemistry, 76(4), 1043-1054. [Link]

• Al-Masoudi, N. A., et al. (2006). Ring-opening of N-tosyl aziridines by 2-lithiodithianes. Organic & Biomolecular Chemistry, 4(5), 849-854. [Link]

• Singh, G. S., & D'hooghe, M. (2015). Regioselective ring opening reactions of azetidines. Current Organic Chemistry, 19(6), 503-517. [Link]

• Brodney, M. A., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(10), 1618-1624. [Link]

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. Heterocycles, 84(1), 223-241. [Link]

• Butler, C. R., et al. (2025). Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. The Journal of Organic Chemistry. [Link]

• Gregory, G. L., et al. (2019). The anionic ring-opening polymerization of N-(methanesulfonyl)azetidine. Polymer Chemistry, 10(36), 4949-4957. [Link]

• Strieth-Kalthoff, F., et al. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry, 20, 1671-1676. [Link]

• Lee, S. Y., et al. (2025). Enantioselective Ring Opening of Azetidines via Charge Recognition in Hydrogen-Bond-Donor Catalysis. Journal of the American Chemical Society. [Link]

• Wang, Y., et al. (2023). Modular Access to Functionalized Azetidines via Electrophilic Azetidinylation. ChemRxiv. [Link]

• Wang, Y., et al. (2023). Modular access to functionalized azetidines via electrophilic azetidinylation. Organic Chemistry Frontiers, 10(23), 5859-5867. [Link]

• Powers, S. M., & Alexanian, E. J. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. The Journal of Organic Chemistry, 87(23), 15449-15465. [Link]

• Szostak, M., & Szostak, R. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(12), 2596-2615. [Link]

• Strieth-Kalthoff, F., et al. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry, 20, 1671-1676. [Link]

• Gregory, G. L., et al. (2020). Comparison of the Anionic Ring-Opening Polymerizations of N-(Alkylsulfonyl)azetidines. Macromolecules, 53(23), 10246-10254. [Link]

• ResearchGate. (2018). Stability of different azetidine esters. [Link]

• Strieth-Kalthoff, F., et al. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry, 20, 1671-1676. [Link]

• Coldham, I., et al. (2014). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation-Electrophilic Substitution. Organic Letters, 16(24), 6346-6349. [Link]

• Foley, C., et al. (2025). Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring expansion. Organic Chemistry Frontiers. [Link]

• Singh, G. S., & D'hooghe, M. (2020). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Advanced Synthesis & Catalysis, 362(15), 3024-3047. [Link]

• Al-Amiery, A. A., et al. (2012). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Molecules, 17(5), 5721-5730. [Link]

• Szostak, M., & Szostak, R. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(12), 2596-2615. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. BJOC - Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes [beilstein-journals.org]
• 8. pubs.acs.org [pubs.acs.org]

Optimizing catalytic hydrogenation of benzhydryl protecting groups

Technical Support Center: Optimizing Catalytic Hydrogenation of Benzhydryl (DPM) Protecting Groups

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the removal of the benzhydryl (diphenylmethyl or DPM) protecting group. While DPM offers excellent stability under various synthetic conditions, its removal via catalytic hydrogenation can be notoriously finicky—often plagued by sluggish kinetics, catalyst poisoning, or unexpected side reactions.

This guide is designed to move beyond basic textbook protocols. We will dissect the causality behind experimental choices, providing self-validating workflows and evidence-based troubleshooting strategies to ensure high-yielding, reproducible deprotections.

Section 1: The Mechanistic Logic of DPM Hydrogenolysis

Before troubleshooting, we must understand the physical chemistry at the catalyst surface. The hydrogenolysis of a DPM group involves the pi-coordination of the aromatic rings to the palladium surface, followed by the oxidative addition of hydrogen and the heterolytic cleavage of the C-O or C-N bond.

Mechanistic pathway of DPM hydrogenolysis highlighting points of acceleration and failure.

Section 2: Frequently Asked Questions (FAQs) - Fundamental Optimization

Q1: My DPM deprotection is incredibly slow using 10% Pd/C. Should I just increase the catalyst loading? A1: Increasing loading is a brute-force approach that often leads to product loss via adsorption to the carbon support. Instead, switch the catalyst type. For DPM groups, Pearlman's catalyst (Pd(OH)₂/C) is vastly superior to standard Pd/C[1]. The non-reduced palladium hydroxide provides a highly active, unpoisoned surface area that facilitates the initial pi-coordination much more effectively[1].

Q2: Does the choice of solvent really matter if the substrate is fully soluble? A2: Absolutely. Solvent choice dictates both the thermodynamics of surface adsorption and the safety of the process. While methanol and ethanol are traditional choices, they pose a severe pyrophoric risk upon filtration of the spent catalyst[2]. Furthermore, studies demonstrate that the presence of water in the solvent system has an adverse effect on DPM removal[1]. Recommendation: Use anhydrous EtOAc or THF for safety[2], or strictly anhydrous MeOH if protic solvation is absolutely required.

Q3: How does pH affect the hydrogenolysis of DPM amines? A3: Acidic conditions are highly favorable for the removal of the diphenylmethyl group, whereas basic conditions strongly inhibit it[1]. When deprotecting DPM-amines, the newly liberated basic amine can coordinate strongly to the palladium surface, effectively poisoning it and halting the reaction prematurely. Adding 1-2 equivalents of acetic acid (AcOH) or trifluoroacetic acid (TFA) protonates the product amine, preventing surface coordination and driving the reaction to completion[1].

Section 3: Troubleshooting Guide & Decision Matrix

Encountering a stalled reaction? Follow this logical decision tree to isolate the variable.

Troubleshooting decision tree for diagnosing and resolving incomplete DPM hydrogenolysis.

Data Presentation: Optimization Parameters

To facilitate rapid decision-making, the following table synthesizes the impact of various parameters on DPM hydrogenolysis efficiency.

Parameter	Sub-Optimal Choice	Optimal Choice	Scientific Rationale
Catalyst Type	5-10% Pd/C	20% Pd(OH)₂/C (Pearlman's)	Pd(OH)₂ provides higher active surface area and is less susceptible to mild poisoning[1].
Solvent	Aqueous Methanol	Anhydrous EtOAc or THF	Water inhibits DPM cleavage[1]. EtOAc/THF eliminates the pyrophoric risk of spent catalyst[2].
Additive	Triethylamine (Base)	Acetic Acid (AcOH)	Bases inhibit cleavage. Acids protonate liberated amines, preventing competitive binding to Pd[1].
Pressure	Balloon (1 atm)	Parr Shaker / Bomb (3-5 bar)	Increased H₂ solubility overcomes the activation energy barrier for sterically hindered DPM groups.

Section 4: Self-Validating Experimental Protocols

A protocol is only as good as its reproducibility. The following methodology incorporates built-in validation steps to ensure safety and success.

Protocol 1: Standard Acid-Accelerated DPM Deprotection

Use this protocol for standard N-DPM or O-DPM substrates lacking other reducible functional groups (e.g., alkenes, alkynes, nitro groups).

• Preparation: In a rigorously flame-dried, argon-purged round-bottom flask, dissolve the DPM-protected substrate (1.0 mmol) in anhydrous Ethyl Acetate (10 mL). Validation Check: Ensure complete dissolution. Precipitation during the reaction will coat the catalyst and halt hydrogenolysis.

• Acidification: Add glacial acetic acid (2.0 mmol, 2.0 eq).

• Catalyst Addition: Carefully add 20% Pd(OH)₂/C (10-20% w/w relative to substrate) under a continuous stream of argon. Safety Note: Never add dry catalyst to a solvent containing ambient oxygen or hydrogen vapor.

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask via vacuum manifold and backfill with Hydrogen gas (repeat 3 times). Attach a hydrogen balloon.

• Reaction: Stir vigorously (≥ 800 rpm) at room temperature for 2-12 hours. Monitor via TLC or LC-MS. Causality: High stirring rates are mandatory to overcome the gas-liquid mass transfer limitation of H₂ into the solvent.

• Workup: Once complete, purge the flask thoroughly with Argon for 10 minutes to displace all hydrogen. Filter the suspension through a pad of Celite, eluting with EtOAc.

• Concentration: Concentrate the filtrate under reduced pressure. The byproduct, diphenylmethane, can usually be removed via trituration with hexanes or standard silica gel chromatography.

Protocol 2: High-Pressure Hydrogenation for Sterically Hindered DPM Groups

Use this when Protocol 1 stalls at <50% conversion due to bulky adjacent stereocenters.

• Setup: Transfer the substrate (1.0 mmol), anhydrous THF (10 mL), AcOH (2.0 eq), and 20% Pd(OH)₂/C (20% w/w) into a glass liner for a Parr hydrogenation apparatus or bomb reactor.

• Purge: Seal the reactor. Purge with Nitrogen gas (pressurize to 50 psi, then vent) three times.

• Pressurize: Pressurize the vessel with Hydrogen gas to 50-80 psi (3.5 - 5.5 bar).

• Reaction: Agitate/stir at 40 °C for 12-24 hours. Causality: The combination of elevated pressure and mild heating exponentially increases the concentration of dissolved H₂ at the palladium surface, forcing the oxidative addition step.

• Safe Venting: Cool to room temperature, vent the hydrogen safely into a fume hood exhaust, and purge with Nitrogen before opening. Filter through Celite as described above.

References

• Desai, B., et al. "Continuous Hydrogenolysis of N-Diphenylmethyl Groups in a Micropacked-Bed Reactor.
• "Influence of Solvents and Additives on the Pyrophoricity of Palladium on Carbon Catalyst after Hydrogenation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Crystallization of 4-(1-Benzhydrylazetidin-3-yl)piperidine

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on resolving crystallization issues encountered with 4-(1-Benzhydrylazetidin-3-yl)piperidine. Our goal is to equip you with the scientific principles and practical techniques to achieve high-quality crystalline material.

Troubleshooting Guide

This guide addresses common crystallization challenges in a question-and-answer format, providing in-depth explanations and actionable solutions.

Question 1: I've completed the synthesis of 4-(1-Benzhydrylazetidin-3-yl)piperidine, and after solvent removal, I'm left with an oil that won't crystallize. What should I do?

This phenomenon, known as "oiling out," is a common issue in the crystallization of organic compounds.[1] It occurs when the solute is highly soluble in the solvent, even at lower temperatures, or when the melting point of the compound is lower than the temperature of the solution.

Root Cause Analysis and Solutions:

• High Solute Concentration: The concentration of your compound in the solvent may be too high, leading to supersaturation and oiling out.

  • Solution: Re-dissolve the oil in a larger volume of the solvent and attempt to crystallize again. This reduces the overall concentration.

• Inappropriate Solvent: The chosen solvent may be too "good" at dissolving your compound.

  • Solution: Experiment with a different solvent or a co-solvent system. A good crystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[2] Consider solvents with different polarities. For a compound like 4-(1-Benzhydrylazetidin-3-yl)piperidine, which has both polar (amines) and non-polar (benzhydryl group) features, a mixture of a polar and a non-polar solvent might be effective.

• Presence of Impurities: Impurities can act as a "eutectic mixture," lowering the melting point of your compound and promoting oiling out.

  • Solution: Purify the oil using column chromatography before attempting crystallization again.

Question 2: My compound crystallizes too quickly, forming a fine powder or small, needle-like crystals. How can I obtain larger, higher-quality crystals?

Rapid crystallization often traps impurities within the crystal lattice, leading to a less pure final product.[3] The goal is to slow down the crystallization process to allow for the orderly arrangement of molecules into a well-defined crystal lattice.

Root Cause Analysis and Solutions:

• High Degree of Supersaturation: If the solution is too concentrated, nucleation will occur rapidly, leading to the formation of many small crystals.

  • Solution: Use a slightly larger volume of solvent to dissolve your compound. This will decrease the level of supersaturation as the solution cools.[3]

• Rapid Cooling: Cooling the solution too quickly can induce rapid crystallization.

  • Solution: Allow the solution to cool slowly to room temperature on the benchtop, undisturbed. You can further slow down the cooling process by insulating the flask. Once at room temperature, you can then move the flask to a colder environment (e.g., a refrigerator or ice bath) to maximize the yield.[4]

• Solvent Choice: The solvent can influence crystal habit.

  • Solution: Experiment with different solvents or solvent systems.

Question 3: No crystals have formed even after my solution has cooled to room temperature and been in an ice bath. What steps can I take to induce crystallization?

The failure of a compound to crystallize from a supersaturated solution is often due to a high nucleation energy barrier. Several techniques can be employed to overcome this barrier and induce crystal formation.

Root Cause Analysis and Solutions:

• Supersaturation Not Reached: The solution may not be sufficiently concentrated for crystallization to occur.

  • Solution: Carefully evaporate some of the solvent to increase the concentration of your compound. Be cautious not to evaporate too much solvent, which could lead to oiling out or rapid crystallization.

• Nucleation Barrier: The solution is supersaturated, but there are no nucleation sites for crystals to begin forming.

  • Solution 1: Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution.[3] The microscopic scratches on the glass can provide nucleation sites.

  • Solution 2: Seeding: If you have a small amount of the pure crystalline compound, add a "seed crystal" to the solution.[3] The seed crystal will act as a template for further crystal growth.

  • Solution 3: Introduce a Nucleation Surface: In some cases, introducing a rough surface, like a wooden applicator stick, can promote nucleation.

Frequently Asked Questions (FAQs)

Q1: What are some suitable solvents for the crystallization of 4-(1-Benzhydrylazetidin-3-yl)piperidine?

Solvent Class	Examples	Expected Solubility Behavior
Alcohols	Ethanol, Methanol, Isopropanol	Likely to have good solubility at elevated temperatures and moderate to low solubility at room temperature. A good starting point for recrystallization.
Esters	Ethyl acetate	Often a good solvent for compounds with moderate polarity.
Ketones	Acetone	Can be a good solvent, but its low boiling point may lead to rapid evaporation and crystallization.
Ethers	Diethyl ether, Methyl tert-butyl ether (MTBE)	May be used as an anti-solvent in a co-solvent system due to lower polarity.
Hydrocarbons	Hexanes, Heptane	Likely to be poor solvents on their own but can be used as anti-solvents with more polar solvents.
Chlorinated Solvents	Dichloromethane (DCM)	Good for dissolving many organic compounds, but may be too good of a solvent for effective crystallization. Can be used in a solvent/anti-solvent system.

It is crucial to perform small-scale solvent screening tests to determine the optimal solvent or solvent system for your specific batch of material.

Q2: How can I deal with colored impurities in my crystalline product?

Colored impurities can often be removed by treating the hot solution with activated charcoal before filtration.

Protocol for Decolorization:

• Dissolve your compound in the minimum amount of hot solvent.

• Allow the solution to cool slightly to prevent bumping when adding the charcoal.

• Add a small amount of activated charcoal (typically 1-5% by weight of your compound) to the solution.

• Gently heat the mixture for a few minutes with swirling.

• Perform a hot gravity filtration to remove the charcoal.

• Proceed with the crystallization as usual.

Q3: What is "oiling out" and how can I prevent it?

"Oiling out" is the separation of the solute from the solution as a liquid rather than a solid.[1] This often happens when the boiling point of the solvent is higher than the melting point of the solute or when there is a high concentration of impurities.

Prevention and Remediation:

• Choose a solvent with a boiling point lower than the melting point of your compound. If the melting point is unknown, this can be challenging.

• Use a larger volume of solvent to avoid a high concentration of the solute at the point of saturation.

• If oiling out occurs, re-heat the solution and add more solvent until the oil redissolves. Then, allow the solution to cool very slowly.

• Consider using a co-solvent system. Dissolve the compound in a "good" solvent and then add a "bad" solvent dropwise at an elevated temperature until the solution becomes slightly turbid. Then, add a few drops of the "good" solvent to clarify the solution before allowing it to cool slowly.

Experimental Workflow & Protocols

Crystallization Troubleshooting Workflow

The following diagram outlines a general workflow for troubleshooting common crystallization issues.

Caption: A decision tree for troubleshooting common crystallization problems.

Standard Recrystallization Protocol

This protocol provides a general procedure for the recrystallization of a solid organic compound like 4-(1-Benzhydrylazetidin-3-yl)piperidine.

Materials:

• Crude 4-(1-Benzhydrylazetidin-3-yl)piperidine

• Selected crystallization solvent(s)

• Erlenmeyer flasks

• Hot plate

• Glass funnel

• Filter paper

• Buchner funnel and filter flask

• Vacuum source

• Glass stirring rod

Procedure:

• Solvent Selection: Perform small-scale solubility tests to find a suitable solvent or solvent system where the compound is soluble when hot and insoluble when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture on a hot plate with gentle swirling. Continue to add small portions of the hot solvent until the solid just dissolves.[4]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature.[4] If no crystals form, proceed with induction techniques (scratching or seeding). Once the solution has reached room temperature, you may place it in an ice bath to maximize crystal yield.

• Collection of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Allow the crystals to dry completely under vacuum. The purity of the final product can be assessed by techniques such as melting point analysis and spectroscopy.

References

• University of Richmond. (n.d.). Recrystallization | Organic Chemistry I Lab.
• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts.
• University of Colorado Boulder. (n.d.).
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Technical Support Center: Purification Strategies for Azetidinyl-Piperidine Compounds

Welcome to the technical support center for the purification of azetidinyl-piperidine compounds. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in purifying this important class of nitrogenous heterocycles. The inherent basicity and diverse polarity of these scaffolds demand tailored purification strategies. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your workflows.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you might encounter during the purification of azetidinyl-piperidine derivatives. Each answer explains the underlying chemical principles and provides actionable solutions.

Chromatography Troubleshooting

Question 1: My compound is streaking badly on TLC and giving broad, tailing peaks during silica gel column chromatography. What's causing this and how can I fix it?

Answer: This is the most common issue encountered when purifying basic compounds like azetidinyl-piperidines on standard silica gel.[1]

• Causality (The "Why"): Standard silica gel is an acidic stationary phase due to the presence of silanol groups (Si-OH) on its surface. The basic nitrogen atoms in your azetidinyl-piperidine compound undergo a strong acid-base interaction with these silanol groups.[1] This strong, non-specific binding leads to slow and uneven elution, resulting in significant peak tailing or streaking.

• Solutions: The goal is to mask or neutralize the acidic sites on the stationary phase to allow for clean elution based on polarity differences.

  • Mobile Phase Modification: The simplest and most common solution is to add a small amount of a basic modifier to your eluent.[2][3]

    • Triethylamine (TEA): Add 0.1-1% (v/v) TEA to your mobile phase (e.g., Hexane/Ethyl Acetate). The TEA is a stronger base and will preferentially interact with the acidic silanol sites, effectively "shielding" your compound from these interactions.[1]

    • Ammonia in Methanol: For more polar or strongly basic compounds, a 1-2% addition of a 7N ammonia in methanol solution to your eluent can be highly effective.[1]

  • Alternative Stationary Phases: If mobile phase modification is insufficient, consider a different stationary phase.

    • Alumina (Basic or Neutral): Alumina is a good alternative for purifying basic compounds as it lacks the acidic silanol groups of silica.[1][2]

    • Amine-Deactivated Silica: Pre-treated silica gel where the silanol groups are masked is also a viable, albeit more expensive, option.[1]

Question 2: I'm struggling to separate my target compound from a very similar impurity (e.g., a regioisomer or a de-benzylated precursor). How can I improve my chromatographic resolution?

Answer: This is a classic challenge where the polarity of the product and impurity are nearly identical. Improving separation requires enhancing the subtle differences in their interactions with the chromatography system.

• Causality (The "Why"): Separation (resolution) in chromatography depends on both the efficiency of the column (peak sharpness) and the selectivity of the system (difference in retention times). When polarities are similar, you must manipulate the system's selectivity.

• Solutions:

  • Shallow Gradient Elution: Instead of a steep gradient (e.g., 0-50% Ethyl Acetate in Hexanes), use a much shallower gradient (e.g., 10-25% Ethyl Acetate over many more column volumes).[3] This gives the compounds more time to interact with the stationary phase and resolve.

  • Change Solvent Selectivity: If you are using a standard Hexane/Ethyl Acetate system, switch to a solvent system with different chemical properties.[3] For example, using Dichloromethane/Methanol introduces different dipole-dipole and hydrogen-bonding interactions, which can alter the relative retention of your compounds and achieve separation.

  • Consider an Alternative Technique: For very difficult separations, normal-phase flash chromatography may not be sufficient.

    • Preparative HPLC/RP-HPLC: Reversed-Phase High-Performance Liquid Chromatography often provides superior resolving power. The separation mechanism is based on hydrophobicity rather than polarity, which can effectively separate isomers that co-elute on silica. Using an acidic mobile phase modifier like trifluoroacetic acid (TFA) or formic acid can also improve peak shape for basic compounds in this mode.[1]

    • Supercritical Fluid Chromatography (SFC): SFC is an excellent high-resolution technique, particularly for chiral separations.[4][5] It often provides different selectivity compared to both normal and reversed-phase LC.

Question 3: My highly polar azetidinyl-piperidine derivative is either stuck at the origin of the TLC plate or requires >20% Methanol in DCM to elute, leading to poor separation. What are my options?

Answer: This is a common problem for highly functionalized or salt-form compounds. High concentrations of methanol in the mobile phase can lead to silica dissolution and poor separation. In this scenario, it's best to switch to a more suitable purification technique.

• Causality (The "Why"): Your compound is too polar for effective interaction-based separation on a polar stationary phase like silica. It binds too strongly, and the highly polar mobile phase required to elute it acts more like a "wash" than a separating medium.

• Solutions:

  • Reversed-Phase (RP) Chromatography: This is the go-to technique for polar compounds. Using a non-polar stationary phase (like C18) and a polar mobile phase (like water/acetonitrile), your polar compound will elute earlier. This method provides excellent resolution for polar molecules.[3]

  • Ion Exchange Chromatography (IEX): This technique separates molecules based on their charge.[6][7] Since your compound is basic, it can be protonated to a cation at low pH.

    • Mechanism: Load your compound onto a cation exchange column (which has a negatively charged stationary phase) at a pH where your compound is positively charged.[8] It will bind to the column. You can then elute it by increasing the salt concentration (e.g., a gradient of NaCl) or by increasing the pH to neutralize your compound.[9] This method is highly selective for charged molecules and can remove neutral impurities effectively.

  • Recrystallization/Salt Formation: Do not underestimate this powerful classical technique. If your compound is a solid, recrystallization can be highly effective at removing impurities, even those with similar polarity.[2][10] If your compound is an oil, converting it to a solid salt (e.g., hydrochloride, tartrate) can facilitate purification by recrystallization.[3][11]

Question 4: I need to separate the enantiomers of my chiral azetidinyl-piperidine compound. What is the most efficient method?

Answer: For chiral separations, Supercritical Fluid Chromatography (SFC) is now the industry standard for its speed, efficiency, and green credentials.

• Causality (The "Why"): Enantiomers have identical physical properties (polarity, solubility) and cannot be separated by standard chromatographic techniques. Chiral separation requires a chiral environment, typically a Chiral Stationary Phase (CSP), that interacts differently with each enantiomer.

• Solutions:

  • Supercritical Fluid Chromatography (SFC): SFC uses supercritical CO2 as the primary mobile phase component. Due to the low viscosity and high diffusivity of this mobile phase, SFC allows for much faster separations (often 5-10 times faster) than traditional chiral HPLC.[4][5][12] It also uses significantly less organic solvent, reducing both cost and waste.[4] A screening of different polysaccharide-based chiral columns is typically the first step to find the optimal stationary phase.

  • Chiral HPLC (Normal or Reversed-Phase): While slower than SFC, chiral HPLC remains a valid and widely used technique. A variety of chiral stationary phases are available for both normal-phase (e.g., Hexane/Ethanol) and reversed-phase (e.g., Acetonitrile/Water) modes.

Work-up & Crystallization Troubleshooting

Question 5: I'm getting very low recovery of my compound during an aqueous work-up. Where is it going?

Answer: Your basic compound is likely being protonated and partitioning into the aqueous layer.

• Causality (The "Why"): During a reaction work-up, if the aqueous layer is neutral or acidic, the basic nitrogen of your azetidinyl-piperidine will be protonated to form a salt (e.g., R₃NH⁺Cl⁻). This charged species is highly water-soluble and will not be extracted into the organic solvent.

• Solutions:

  • Basify the Aqueous Layer: Before extraction, add a base (e.g., 2M NaOH, solid K₂CO₃) to the separatory funnel and swirl until the aqueous layer is strongly basic (pH > 12 is recommended).[3][13] This deprotonates the ammonium salt, regenerating the neutral free-base form of your compound, which is much more soluble in organic solvents like Dichloromethane (DCM) or Ethyl Acetate.

  • "Salting Out": Add a saturated salt solution (brine) or solid NaCl to the aqueous layer.[3] This increases the ionic strength of the aqueous phase, decreasing the solubility of your organic compound and driving it into the organic layer.

  • Use a Better Extraction Solvent: For more polar amines, DCM or a 9:1 mixture of chloroform/isopropanol can be more effective than ethyl acetate or ether.[3]

Question 6: My compound precipitated from a solution upon standing in the lab. Could it be reacting with the air?

Answer: Yes, this is a distinct possibility. Basic amines like piperidine can readily react with atmospheric carbon dioxide (CO₂).

• Causality (The "Why"): The basic piperidine nitrogen acts as a nucleophile and attacks CO₂, forming a carbamate, which can then be deprotonated by another molecule of piperidine to form a solid piperidinium carbamate salt.[14] This is a common cause of unexpected precipitation when storing solutions of basic amines.

• Solutions:

  • Liberate the Free Base: The salt can be easily converted back to the free base by dissolving it in a suitable solvent and performing an acid-base extraction as described in the previous question.

  • Inert Atmosphere Storage: To prevent this from happening, store solutions of your compound under an inert atmosphere like nitrogen or argon.[14]

Workflow & Method Selection

Choosing the right purification strategy from the start can save significant time and resources. The following diagram and table provide a general decision-making framework.

Purification Strategy Decision Tree

Caption: A decision tree for selecting an initial purification strategy.

Comparison of Purification Techniques

Technique	Primary Use Case	Advantages	Disadvantages
Normal-Phase Chromatography	General purpose purification of low-to-medium polarity compounds.	Widely available, cost-effective, good for removing non-polar impurities.	Poor peak shape for bases without modifiers; not suitable for very polar compounds.[1]
Reversed-Phase Chromatography	Purification of polar compounds; high-resolution separations.	Excellent for polar compounds, high resolving power, good peak shape with acid modifiers.[3]	Higher cost, requires solvent removal from aqueous fractions.
Ion-Exchange Chromatography	Separating compounds based on charge; purifying salts.	Highly selective for charged molecules, high capacity.[6][8]	Limited to ionizable compounds, requires buffer systems, can denature sensitive molecules.[8]
Supercritical Fluid Chromatography (SFC)	Chiral separations; high-throughput purification.	Very fast, high efficiency, reduced solvent consumption ("Green Chemistry").[4][12]	Requires specialized equipment; not ideal for very polar, non-soluble compounds.
Crystallization / Salt Formation	Final purification of solid compounds; large-scale purification.	Potentially yields very high purity material, scalable, cost-effective.[10]	Compound must be a solid (or form a solid salt), can have yield losses to mother liquor.[2]
Acid-Base Extraction	Initial cleanup to remove neutral or acidic impurities.	Fast, simple, inexpensive, great for removing bulk impurities.[13]	Not a high-resolution technique; will not separate similarly basic compounds.

Key Experimental Protocols

Protocol 1: Optimized Flash Column Chromatography for Basic Heterocycles

This protocol is for the routine purification of a basic azetidinyl-piperidine derivative on silica gel.

• TLC Analysis and Eluent Selection:

  • Dissolve a small amount of your crude material in a solvent like DCM or MeOH.

  • Spot on a silica TLC plate and develop in various mobile phase systems (e.g., start with 70:30 Hexanes:Ethyl Acetate).

  • Crucially, add 0.5-1% triethylamine (TEA) to your TLC development chamber and your bulk mobile phase. [13]

  • Adjust the solvent ratio to achieve a retention factor (Rf) of ~0.2-0.4 for your target compound.[13]

• Column Packing:

  • Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., Hexanes).

  • Pour the slurry into your column and use pressure to pack it firmly, ensuring no air bubbles are present.

  • Equilibrate the packed column with 2-3 column volumes of your initial mobile phase (including the TEA).

• Sample Loading:

  • Dissolve your crude product in a minimal amount of DCM.

  • Add a small amount of silica gel to this solution and concentrate it to a dry, free-flowing powder ("dry loading").

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting with your mobile phase, starting with a slightly lower polarity than what gave the target Rf.

  • If using a gradient, slowly and steadily increase the polarity of the mobile phase.

  • Collect fractions and monitor their contents using TLC.

• Isolation:

  • Combine the fractions containing your pure product.

  • Remove the solvent under reduced pressure to yield the purified compound.

Protocol 2: General Acid-Base Extraction for Purification

This protocol is designed to isolate a basic azetidinyl-piperidine from acidic and neutral impurities.[13]

• Dissolution: Dissolve the crude reaction mixture in an organic solvent (e.g., Ethyl Acetate, DCM) in a separatory funnel.

• Acidic Wash: Add an equal volume of dilute aqueous acid (e.g., 1 M HCl). Your basic product will be protonated and move into the aqueous phase. Neutral and acidic impurities will remain in the organic layer.

• Phase Separation: Shake the funnel, vent frequently, and allow the layers to separate. Drain and save the lower aqueous layer. Discard the organic layer (which contains impurities).

• Basification: Cool the collected aqueous layer in an ice bath. Slowly add a base (e.g., 2 M NaOH or solid K₂CO₃) with stirring until the solution is strongly basic (pH > 12).[13] Your protonated compound will be neutralized, causing it to become soluble in organic solvents again.

• Final Extraction: Extract the basified aqueous solution three times with a fresh organic solvent (e.g., DCM).

• Drying and Concentration: Combine the organic extracts, dry them over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield your purified basic compound.[13]

References

• Benchchem. (2025).
• Arulraj, R. et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4, 192-199.
• Benchchem. (2025).
• Feba, G. et al. (2023). Ion Exchange Chromatography. Indo American Journal of Pharmaceutical Sciences, 10(05), 555-565.

• Martínez-Martínez, F. J. et al. (2023). Crystal structure and characterization of the sulfamethazine-piperidine salt. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 3), 285–290. [Link]

• Wikipedia. (n.d.). Ion chromatography. [Link]

• Benchchem. (2025).

• Martínez-Martínez, F. J. et al. (2023). Crystal structure and characterization of the sulfamethazine-piperidine salt. PubMed. [Link]

• Bio-Rad. (n.d.). Introduction to Ion Exchange Chromatography. [Link]

• Barr, W. L. (1947). A New Synthesis of Piperidine. Canadian Science Publishing. [Link]

• AbbVie CMO. (n.d.). Ion Exchange Chromatography - What is it & How does it work?. [Link]

• Phenomenex. (n.d.). Principles of Ion Exchange Chromatography. [Link]

• Pharmaceutical Technology. (2025). Supercritical Fluid Chiral Separations. [Link]

• Lin, H. et al. (2022). Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. MDPI. [Link]

• Benchchem. (2025).
• Benchchem. (2025). Purification techniques for Piperidine-1-carbonyl azide.
• Britton, E. C., & Lange, N. A. (1944). Process for purifying piperidine.
• Benchchem. (2025).

• De Klerck, K. et al. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC North America. [Link]

• Benchchem. (2025). Common challenges in working with piperidine-based compounds.

• De Klerck, K. et al. (2015). Advances in Supercritical Fluid Chromatography for the Analysis of Chiral and Achiral Pharmaceuticals. FAGG. [Link]

• De Klerck, K. et al. (2014). A generic chiral separation strategy for supercritical fluid chromatography. Journal of Chromatography A. [Link]

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Technical Support Center: Stability of 4-(1-Benzhydrylazetidin-3-yl)piperidine

Welcome to the technical support guide for 4-(1-Benzhydrylazetidin-3-yl)piperidine. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical guidance on the stability of this compound, particularly under acidic conditions. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and actionable protocols to anticipate and troubleshoot stability-related challenges in your experiments.

Frequently Asked Questions (FAQs) - Core Stability Concerns

This section addresses the most common questions regarding the chemical stability of 4-(1-Benzhydrylazetidin-3-yl)piperidine.

Q1: What are the primary structural features of 4-(1-Benzhydrylazetidin-3-yl)piperidine that are susceptible to degradation in acidic conditions?

A1: The molecule possesses three key structural motifs, each with different sensitivities to acid. Understanding these is critical for predicting its stability profile.

• The Azetidine Ring: This four-membered nitrogenous heterocycle is the most significant point of concern. Ring strain makes it susceptible to acid-catalyzed ring-opening reactions.[1] Protonation of the azetidine nitrogen can activate the ring, leading to cleavage by nucleophiles present in the medium (e.g., water or counter-ions).[2][3]

• The N-Benzhydryl (Diphenylmethyl) Group: The bond connecting the bulky benzhydryl group to the azetidine nitrogen is a potential site of cleavage. While often stable, this bond can be labile under strongly acidic conditions, leading to N-dealkylation.

• The Piperidine Ring: The piperidine ring is generally a stable saturated heterocycle. In an acidic environment, the basic nitrogen atom will be readily protonated to form a stable piperidinium salt, which can actually enhance its stability against certain degradation pathways.[4] However, the overall stability of the molecule is dictated by its weakest points—the azetidine ring and its N-substituent.

Q2: Which part of the molecule is most likely to degrade first under mild acidic stress?

A2: The azetidine ring is the most probable site of initial degradation. The inherent strain of the four-membered ring, combined with the basicity of the nitrogen atom, creates a kinetically favorable pathway for acid-catalyzed hydrolysis or cleavage.[1] A proposed mechanism involves the formation of a highly reactive azetidinium ion, which is then attacked by a nucleophile, resulting in ring opening.[2][3] Cleavage of the N-benzhydryl group typically requires more forcing conditions, such as stronger acids or higher temperatures.

Q3: What are the predicted degradation products of 4-(1-Benzhydrylazetidin-3-yl)piperidine in an acidic aqueous medium?

A3: Based on the vulnerable sites identified, two primary degradation pathways can be postulated. The specific products formed will depend on the severity of the acidic conditions (pH, temperature, reaction time).

• Pathway A: Azetidine Ring Opening: Acid-catalyzed nucleophilic attack on the azetidinium ion would lead to ring-opened products. For example, hydrolysis would result in an amino alcohol derivative.

• Pathway B: N-Debenzhydrylation: Cleavage of the N-benzhydryl bond would yield 4-(azetidin-3-yl)piperidine and diphenylmethanol or related benzhydryl species.

These pathways are not mutually exclusive and could occur sequentially or concurrently.

Visualizing Potential Degradation

To better understand the chemical transformations, the following diagram illustrates the primary acid-catalyzed degradation pathways.

Caption: Potential acid-catalyzed degradation pathways of the target molecule.

Troubleshooting Guide: Common Experimental Issues

This section provides solutions to specific problems you might encounter during your research.

Issue Description	Potential Cause & Explanation	Recommended Solution
1. Unexpected Peaks in HPLC/LC-MS Analysis: You observe new, typically earlier-eluting (more polar), peaks in your chromatogram after exposing the compound to acidic conditions.	Degradation. The appearance of new peaks is a classic sign of chemical degradation. Acid hydrolysis or ring-opening of the azetidine moiety introduces polar functional groups (like hydroxyls and amines), which reduce the compound's retention time on a reverse-phase column.	Confirm Degradation: Perform a time-course study. Analyze samples at different time points after acid exposure. If the new peaks grow while the parent peak decreases, it confirms degradation. Use LC-MS to obtain the mass of the new peaks and compare them to the predicted degradation products in Table 1.
2. Decreasing Stock Solution Concentration: The measured concentration of your compound in an acidic stock solution (e.g., in an acidic buffer for an assay) decreases over time, leading to inconsistent results.	Solution Instability. The compound is degrading in your chosen solvent/buffer system. The rate of degradation can be influenced by pH, temperature, and light exposure.[5]	Optimize Storage & Handling: 1. Prepare Fresh: Prepare solutions immediately before use whenever possible. 2. Buffer Choice: If possible, use a buffer system closer to neutral pH where the compound is more stable.[6] 3. Temperature Control: Store stock solutions at low temperatures (2-8°C or -20°C) and protect them from light to minimize thermal and photolytic degradation.[6]
3. Poor Assay Reproducibility: You are experiencing significant variability in your experimental results when using this compound.	In-Assay Degradation. The compound may be degrading over the course of your experiment due to the assay conditions (e.g., low pH incubation step). This means the effective concentration of the active compound is not constant, leading to unreliable data.	Conduct a Forced Degradation Study: Use the protocol provided below (Protocol 1) to intentionally degrade the compound under conditions that mimic your assay. This will help you understand the degradation kinetics (how fast it degrades) and establish a time window within which your assay must be completed to ensure data integrity.

Table 1: Predicted Degradation Products and Their Characteristics

Degradation Pathway	Predicted Product	Molecular Weight ( g/mol )	Key Analytical Signature
A: Azetidine Ring Opening	1-Benzhydryl-3-(piperidin-4-yl)azetidin-3-ol (Hypothetical Hydrolysis Product)	336.48	Increased polarity (earlier HPLC elution), gain of 18 amu (H₂O) in mass spectrometry.
B: N-Debenzhydrylation	4-(Azetidin-3-yl)piperidine	154.25	Significant increase in polarity, loss of the benzhydryl group signature in NMR/MS.
B: N-Debenzhydrylation	Diphenylmethanol	184.23	A non-polar byproduct that can be detected by GC-MS or HPLC.

Experimental Protocols & Methodologies

To empirically determine the stability of 4-(1-Benzhydrylazetidin-3-yl)piperidine, a forced degradation study is essential. This is a standard practice in pharmaceutical development mandated by ICH guidelines.[7][8][9]

Protocol 1: Forced Degradation Study - Acid Hydrolysis

This protocol outlines the steps to assess the compound's stability in an acidic environment. The goal is to achieve 5-20% degradation to ensure that the analytical method can detect and resolve the degradation products without completely consuming the parent compound.[8]

Objective: To determine the rate and profile of degradation under defined acidic conditions.

Materials:

• 4-(1-Benzhydrylazetidin-3-yl)piperidine

• Hydrochloric Acid (HCl), 0.1 M and 1 M solutions

• Sodium Hydroxide (NaOH), 0.1 M and 1 M solutions (for neutralization)

• HPLC-grade Methanol or Acetonitrile

• HPLC-grade Water

• Class A volumetric flasks and pipettes

• HPLC vials

• pH meter

• Water bath or incubator

Procedure:

• Stock Solution Preparation: Accurately weigh and dissolve the compound in a minimal amount of methanol or acetonitrile, then dilute with water to a final concentration of 1 mg/mL.

• Stress Sample Preparation:

  • In a volumetric flask, add a known volume of the stock solution.

  • Add an equal volume of 0.1 M HCl.

  • Incubate the solution in a water bath set to a controlled temperature (e.g., 60°C).

• Time-Point Sampling: Withdraw aliquots at specific time points (e.g., 0, 2, 4, 8, and 24 hours).

• Neutralization: Immediately neutralize the collected aliquot by adding an equimolar amount of NaOH (e.g., add an equal volume of 0.1 M NaOH). This is crucial to stop the degradation reaction and protect the HPLC column.

• Dilution & Analysis: Dilute the neutralized sample to a suitable concentration for HPLC analysis (e.g., 50-100 µg/mL) using the mobile phase.

• Control Sample: Prepare a control sample by diluting the stock solution with water instead of acid and subject it to the same temperature and time conditions.

• HPLC Analysis: Analyze all samples using a validated stability-indicating HPLC method (see Protocol 2).

Data Analysis: Calculate the percentage of degradation at each time point using the peak area from the HPLC chromatogram: % Degradation = [(Area_Control - Area_Stressed) / Area_Control] * 100

Workflow for Forced Degradation Study

Caption: Standard workflow for an acid-catalyzed forced degradation study.

Protocol 2: Developing a Stability-Indicating HPLC-UV Method

A stability-indicating method is one that can accurately measure the active ingredient without interference from any degradation products, excipients, or impurities.

Objective: To achieve baseline separation between the parent compound and all potential degradation products.

Starting Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 220 nm (or a wavelength of maximum absorbance for the compound)

• Column Temperature: 30°C

Example Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	95	5
20	5	95
25	5	95
26	95	5
30	95	5

Method Validation: To confirm the method is stability-indicating, analyze a sample from the forced degradation study where partial degradation (~10-20%) has occurred. The chromatogram should show distinct, well-resolved peaks for the parent compound and its degradation products. Peak purity analysis using a photodiode array (PDA) detector is highly recommended to ensure no co-elution is occurring.

References

• Biosynce. (2025, August 25). What is the stability of piperidine? Biosynce Blog. 4

• Van den Wyngaert, I., et al. (2021). Degradation Products of Azetidine Core G334089 - Isolation, Structure Elucidation and Pathway. Journal of Pharmaceutical and Biomedical Analysis. Link

• Van den Wyngaert, I., et al. (2021). Degradation products of azetidine core G334089 - Isolation, structure elucidation and pathway. PubMed. Link

• da Silva, A. B., et al. (2025, December 8). Influence of piperidine ring on stability and reactivity of piperine. ResearchGate. Link

• Chen, Y., et al. (2025, May 12). Stability, bioavailability, and cellular antioxidant activity of piperine complexed with cyclic glucans. Food Chemistry. Link

• Gaertner, R. (1961). Facile ring cleavage of basic azetidines. The Journal of Organic Chemistry. Link

• Rao, K. S., & Medidi, S. R. (2016). Forced Degradation Studies. MedCrave Online. Link

• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. Link

• MedCrave. (2016, December 14). Forced Degradation Studies. SciSpace. Link

• BenchChem. (2025, December). Stability issues of 1,4-Diacetylpiperidine under different conditions. BenchChem Technical Support. Link

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• 5. Stability, bioavailability, and cellular antioxidant activity of piperine complexed with cyclic glucans - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. resolvemass.ca [resolvemass.ca]
• 9. scispace.com [scispace.com]

Reference Data & Comparative Studies

High-Resolution ¹H NMR Strategies for Structural Verification of 4-(1-Benzhydrylazetidin-3-yl)piperidine: A Comparative Guide of Analytical Platforms and Solvent Systems

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

The structural elucidation of complex, nitrogen-rich heterocycles is a critical bottleneck in preclinical drug development. 4-(1-Benzhydrylazetidin-3-yl)piperidine (CAS: 251569-92-3) is a highly lipophilic, sterically hindered intermediate frequently utilized in the synthesis of neurokinin antagonists and other CNS-active therapeutics[1].

Analytically, this molecule presents a severe challenge for standard ¹H NMR spectroscopy. The presence of two saturated nitrogen heterocycles (azetidine and piperidine) connected by a C-C bond, combined with the bulky benzhydryl (diphenylmethyl) group, results in extreme signal overlap in the aliphatic region (1.2–3.5 ppm) and complex dynamic conformational exchange.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of standard analytical platforms (400 MHz vs. 600 MHz NMR spectrometers ) and solvent systems (CDCl₃ vs. DMSO-d₆ ). By analyzing the causality behind experimental choices, this guide provides a self-validating protocol to achieve unambiguous structural verification.

Mechanistic Background: The Analytical Challenge

Before comparing analytical platforms, we must understand the molecule's intrinsic behavior. The spectroscopic complexity of 4-(1-Benzhydrylazetidin-3-yl)piperidine arises from two primary factors:

• Anisotropic Shielding: The two phenyl rings of the benzhydryl group create a strong magnetic anisotropic cone. Depending on the preferred conformation in solution, the azetidine ring protons experience differential shielding, often splitting the expected simple multiplets into highly complex second-order spin systems[2].

• Conformational Dynamics: Saturated nitrogen heterocycles undergo rapid nitrogen inversion and ring-flipping. When the interconversion rate is on the same timescale as the NMR acquisition, it leads to severe signal broadening (coalescence)[3]. The bulky benzhydryl group sterically hinders this inversion, making the molecule highly sensitive to solvent polarity and temperature.

Caption: Logical relationship between solvent polarity, conformational dynamics, and NMR signal resolution.

Comparative Analysis 1: Solvent Systems (CDCl₃ vs. DMSO-d₆)

The choice of deuterated solvent fundamentally alters the observed spectrum. We compared the performance of Chloroform-d (CDCl₃) against Dimethyl Sulfoxide-d₆ (DMSO-d₆) for the analysis of this free-base amine.

• Performance in DMSO-d₆: While DMSO-d₆ is an excellent solvent for highly polar drug candidates, it performs poorly for 4-(1-Benzhydrylazetidin-3-yl)piperidine at room temperature (298 K). The high polarity and hydrogen-bond accepting nature of DMSO interact with the secondary amine of the piperidine ring. This slows down the rotameric interconversion and nitrogen inversion, pushing the system into the intermediate exchange regime. Consequently, the azetidine and piperidine CH₂ signals appear as unresolved, broad humps[3][4].

• Performance in CDCl₃: CDCl₃ is non-polar and lacks strong hydrogen-bonding capabilities. In this solvent, the molecule remains highly lipophilic, and nitrogen inversion occurs rapidly (fast exchange regime). This results in significantly sharper aliphatic signals. Furthermore, the characteristic benzhydryl methine (CH) proton appears as a distinct, sharp singlet near 4.4 ppm in CDCl₃, serving as an excellent internal diagnostic peak[5].

Verdict: CDCl₃ is the superior product/consumable for the routine 1D ¹H NMR analysis of this specific compound. DMSO-d₆ should only be used if the compound is converted to a hydrochloride salt, or if variable-temperature (VT) NMR is employed to force the system into the fast exchange regime[3].

Comparative Analysis 2: Instrument Field Strength (400 MHz vs. 600 MHz)

The aliphatic region of 4-(1-Benzhydrylazetidin-3-yl)piperidine contains 14 tightly clustered protons (azetidine CH₂, azetidine CH, piperidine CH₂, piperidine CH). We compared the resolving power of a routine 400 MHz spectrometer against a high-field 600 MHz spectrometer.

• 400 MHz Platform: At 400 MHz, the chemical shift dispersion (

  ) is insufficient to fully separate the axial and equatorial protons of the piperidine ring from the azetidine protons. Because the -coupling constants (typically 10–14 Hz for geminal couplings) are large relative to the chemical shift differences, severe second-order effects ("roofing" and multiplet distortion) occur. The region between 1.5 and 3.0 ppm appears as an unassignable "forest" of peaks.

• 600 MHz Platform: Upgrading to a 600 MHz platform increases the chemical shift dispersion by 50% while

  -couplings remain constant. This critical increase pushes the spin system toward first-order behavior ( ). At 600 MHz, the distinct doublet of doublets (dd) and multiplets of the azetidine ring become fully resolved from the piperidine envelope, allowing for unambiguous assignment without the immediate need for 2D NMR (COSY/HSQC).

Quantitative Data Comparison

Table 1: Comparative ¹H NMR Signal Resolution of 4-(1-Benzhydrylazetidin-3-yl)piperidine in CDCl₃ at 298 K.

Structural Fragment	Expected Chemical Shift (δ, ppm)	Signal Appearance (400 MHz)	Signal Appearance (600 MHz)
Aromatic Protons (Ph)	7.15 – 7.45	Overlapping multiplets	Resolved multiplets (ortho/meta/para)
Benzhydryl CH	~ 4.42	Sharp singlet (s)	Sharp singlet (s)
Azetidine CH₂ (x2)	2.80 – 3.40	Broad, overlapping multiplet	Resolved doublets of doublets (dd)
Piperidine Equatorial CH₂	2.50 – 3.20	Second-order overlap	First-order multiplets
Piperidine Axial CH₂	1.40 – 1.60	Unresolved envelope	Distinct dt (doublet of triplets)

Verdict: While a 400 MHz instrument is sufficient for confirming the presence of the benzhydryl group (via the 4.42 ppm singlet and aromatic protons), a 600 MHz spectrometer is strictly required for the rigorous structural verification and impurity profiling of the azetidine-piperidine core.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol establishes a self-validating workflow for acquiring high-resolution ¹H NMR spectra of 4-(1-Benzhydrylazetidin-3-yl)piperidine.

Caption: Step-by-step self-validating workflow for high-resolution 1D ¹H NMR acquisition.

Step-by-Step Methodology

• Sample Preparation: Weigh exactly 15–20 mg of highly purified 4-(1-Benzhydrylazetidin-3-yl)piperidine. Dissolve completely in 0.6 mL of high-purity CDCl₃ (containing 0.03% v/v Tetramethylsilane, TMS)[6]. Causality: Proper concentration ensures a high signal-to-noise ratio (SNR) in minimal scans, reducing the risk of baseline drift.

• Temperature Equilibration: Insert the NMR tube into the 600 MHz spectrometer. Allow the sample to equilibrate at 298 K for exactly 5 minutes. Causality: Temperature gradients within the tube cause convection currents, which severely degrade resolution and broaden the delicate azetidine multiplets.

• Tuning, Matching, and Locking: Perform automated tuning and matching (ATM) for the ¹H nucleus. Lock onto the CDCl₃ deuterium signal.

• Self-Validating Shimming (Critical Step): Execute automated Z-gradient shimming (TopShim). Validation Gate: Before acquiring the main spectrum, acquire a 1-scan dummy spectrum. Measure the linewidth at half-height (

  ) of the TMS peak at 0.00 ppm. If Hz, re-shim the instrument. Proceeding with poor shims will artificially merge the piperidine and azetidine signals.

• Acquisition: Use a standard 30-degree pulse program (e.g., zg30 on Bruker systems). Set the number of scans (ns) to 16. Set the relaxation delay (d1) to 2.0 seconds. Causality: A 2-second delay ensures complete spin-lattice relaxation (

  ) for the aliphatic protons, ensuring accurate quantitative integration.

• Processing: Apply an exponential window function with a line broadening (LB) of 0.3 Hz prior to Fourier Transform (FT). Perform manual zero-order and first-order phase correction to ensure purely absorptive peak shapes. Reference the chemical shift to TMS at 0.00 ppm or residual CHCl₃ at 7.26 ppm[6].

References

• An Efficient Two-Step Synthesis of 3-Amino-1-Benzhydrylazetidine ResearchGate URL:[Link]

• A Single-Step Synthesis of Azetidine-3-Amines ChemRxiv URL:[Link]

• 4-(1-benzhydrylazetidin-3-yl)piperidine | 251569-92-3 Molaid / 摩熵化学 URL:[Link]

• ¹³C NMR chemical shifts of C(2) of enamines derived from α-methyl azetidine ResearchGate URL:[Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry Illinois.edu (Original Source: J. Org. Chem.) URL:[Link]

• Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling PubMed Central (PMC) URL:[Link]

Sources

• 1. 4-(1-benzhydrylazetidin-3-yl)piperidine - CAS号 251569-92-3 - 摩熵化学 [molaid.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis, dynamic NMR characterization and XRD studies of novel N,N’-substituted piperazines for bioorthogonal labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scs.illinois.edu [scs.illinois.edu]

LC-MS fragmentation pattern of 4-(1-Benzhydrylazetidin-3-yl)piperidine

An In-Depth Technical Guide to the LC-MS Fragmentation Pattern of 4-(1-Benzhydrylazetidin-3-yl)piperidine and Its Isomeric Precursors

This guide provides a comprehensive analysis of the liquid chromatography-mass spectrometry (LC-MS) fragmentation behavior of 4-(1-Benzhydrylazetidin-3-yl)piperidine, a key scaffold in contemporary drug discovery. Designed for researchers, scientists, and drug development professionals, this document delves into the characteristic fragmentation pathways, offering a comparative analysis with its synthetic precursors to aid in structural elucidation and impurity profiling. The methodologies and interpretations presented herein are grounded in established mass spectrometry principles and supported by experimental data from analogous systems.

Introduction: The Structural and Analytical Challenge

The compound 4-(1-Benzhydrylazetidin-3-yl)piperidine incorporates three key structural motifs: a piperidine ring, a strained azetidine ring, and a bulky benzhydryl group. This unique combination presents a distinct challenge for structural characterization. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is an indispensable tool for confirming the identity of such molecules and for identifying related impurities during synthesis.[1][2] Understanding the specific fragmentation patterns is crucial for developing robust analytical methods for quality control and metabolic studies.

This guide will first elucidate the predicted fragmentation pathways of the target molecule based on the known fragmentation behaviors of its constituent parts.[3][4] Subsequently, we will present a comparative analysis with its logical synthetic precursors, demonstrating how subtle structural differences lead to diagnostic variations in their respective mass spectra.

Predicted Fragmentation Pathways of 4-(1-Benzhydrylazetidin-3-yl)piperidine

Under positive mode electrospray ionization (ESI), 4-(1-Benzhydrylazetidin-3-yl)piperidine is expected to readily protonate, primarily on the more basic piperidine nitrogen, to form the precursor ion [M+H]⁺. Collision-induced dissociation (CID) of this precursor ion is anticipated to initiate fragmentation along several competing pathways, dictated by the relative stabilities of the resulting fragment ions and neutral losses.

The fragmentation of piperidine derivatives is well-documented and often involves alpha-cleavage adjacent to the nitrogen atom or fission of the ring itself.[3][5] The strained four-membered azetidine ring is also susceptible to ring-opening, a common pathway for strained ring systems.[4] The bulky benzhydryl group is expected to be a prominent loss, forming a stable diphenylmethyl cation.

Here, we propose the primary fragmentation pathways:

• Pathway A: Loss of the Benzhydryl Group: The most prominent fragmentation is the cleavage of the C-N bond connecting the benzhydryl group to the azetidine nitrogen, resulting in the formation of the highly stable diphenylmethyl cation (m/z 167) and a neutral loss.

• Pathway B: Azetidine Ring Opening: The strained azetidine ring can undergo cleavage, leading to a variety of product ions depending on the specific bond that is broken.

• Pathway C: Piperidine Ring Fission: Cleavage of the piperidine ring can occur, although this may be a less favored pathway compared to the loss of the large benzhydryl substituent.

These predicted pathways are illustrated in the following diagram:

Caption: Predicted Fragmentation Pathways of 4-(1-Benzhydrylazetidin-3-yl)piperidine.

Comparative Fragmentation Analysis with Synthetic Precursors

To illustrate the utility of LC-MS/MS for structural confirmation, we will compare the predicted fragmentation pattern of the final product with two plausible isomeric precursors that could arise during synthesis:

• Isomer 1: 1-Benzhydryl-3-(piperidin-4-yl)azetidine: In this isomer, the point of attachment between the two heterocyclic rings is reversed.

• Isomer 2: 4-(1-Benzhydrylpiperidin-3-yl)azetidine: Here, the benzhydryl group is attached to the piperidine nitrogen instead of the azetidine nitrogen.

While these isomers have the same molecular weight and elemental composition, their distinct connectivities will lead to unique fragmentation patterns.

Fragmentation of Isomer 1: 1-Benzhydryl-3-(piperidin-4-yl)azetidine

For this isomer, the initial protonation is still expected at the piperidine nitrogen. However, the subsequent fragmentation will differ significantly:

• Pathway A' (Isomer 1): Loss of the benzhydryl group will still be a major pathway, leading to the same m/z 167 fragment. However, the remaining fragment will have a different structure.

• Pathway B' (Isomer 1): Cleavage of the bond between the azetidine ring and the piperidine ring will result in a fragment corresponding to the protonated piperidine ring and a neutral loss of benzhydrylazetidine.

Fragmentation of Isomer 2: 4-(1-Benzhydrylpiperidin-3-yl)azetidine

In this case, protonation is likely to occur on the azetidine nitrogen.

• Pathway A'' (Isomer 2): The loss of the benzhydryl group will now involve cleavage of a C-N bond within the piperidine ring, leading to a different neutral loss and potentially a less stable fragment ion compared to the final product.

• Pathway C'' (Isomer 2): Fragmentation of the piperidine ring will be more prominent and will yield characteristic fragments of N-substituted piperidines.

The comparative fragmentation patterns are summarized in the table below:

Compound	Predicted Precursor Ion [M+H]⁺	Key Diagnostic Fragment Ions (m/z)	Rationale for Differentiation
4-(1-Benzhydrylazetidin-3-yl)piperidine	335.22	167.09 (Diphenylmethyl cation), Fragments from azetidine ring opening	The presence of fragments indicative of an unsubstituted piperidine moiety.
1-Benzhydryl-3-(piperidin-4-yl)azetidine (Isomer 1)	335.22	167.09 (Diphenylmethyl cation), Fragments from piperidine ring opening	Fragments indicating a substituted azetidine ring will be present.
4-(1-Benzhydrylpiperidin-3-yl)azetidine (Isomer 2)	335.22	Fragments from N-benzhydrylpiperidine cleavage	The characteristic m/z 167 ion may be less abundant or absent.

This comparative analysis demonstrates that while all three isomers have the same parent mass, their MS/MS spectra will provide a unique fingerprint, allowing for their unambiguous identification.

Experimental Protocol for LC-MS/MS Analysis

The following protocol outlines a general method for the analysis of 4-(1-Benzhydrylazetidin-3-yl)piperidine and its isomers using a standard LC-MS/MS system.

Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of the analyte in methanol.

• Working Solution: Dilute the stock solution to a final concentration of 1 µg/mL with 50:50 methanol:water containing 0.1% formic acid.

Liquid Chromatography Conditions

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is recommended.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

Mass Spectrometry Conditions

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Scan Mode: Full scan MS and product ion scan (MS/MS).

• Full Scan Range: m/z 100-500.

• Product Ion Scan: Isolate and fragment the [M+H]⁺ ion (m/z 335.2).

• Collision Energy: Optimize collision energy to obtain a rich fragmentation spectrum (typically in the range of 10-40 eV).

Caption: Experimental Workflow for LC-MS/MS Analysis.

Conclusion

The LC-MS/MS fragmentation pattern of 4-(1-Benzhydrylazetidin-3-yl)piperidine is predicted to be dominated by the loss of the benzhydryl group, yielding a characteristic fragment ion at m/z 167. Further fragmentation of the azetidine and piperidine rings provides additional structural information. This guide has demonstrated that by leveraging a detailed understanding of fragmentation chemistry, LC-MS/MS can serve as a powerful tool for the unambiguous identification of this molecule and for distinguishing it from its synthetic isomers. The provided experimental protocol offers a starting point for developing robust and reliable analytical methods for this important class of compounds.

References

• T. A. de Sousa, et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid Communications in Mass Spectrometry, 32(18), 1567-1574. [Link]

• Wikipedia. (2023). Fragmentation (mass spectrometry). [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• News-Medical. (2019). LC-MS Analysis of Pharmaceutical Drugs. [Link]

• Royal Society of Chemistry. (2015). Current developments in LC-MS for pharmaceutical analysis. [Link]

Sources

• 1. news-medical.net [news-medical.net]
• 2. Current developments in LC-MS for pharmaceutical analysis - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Guide: HPLC Method Development for 4-(1-Benzhydrylazetidin-3-yl)piperidine Purity Profiling

Executive Summary

This guide provides a scientifically grounded framework for developing a purity indicating HPLC method for 4-(1-Benzhydrylazetidin-3-yl)piperidine . As a critical intermediate in the synthesis of calcium channel blockers (e.g., Azelnidipine derivatives) and antihistamines, its purity analysis presents unique challenges due to the simultaneous presence of a highly hydrophobic benzhydryl group and a highly basic secondary piperidine amine.

This document objectively compares traditional acidic mobile phase strategies against modern high-pH hybrid column technologies, demonstrating why the latter offers superior peak symmetry, loadability, and robustness for this specific molecular scaffold.

Molecular Analysis & Chromatographic Challenges

Before selecting a method, one must understand the physicochemical behavior of the analyte.[1]

Feature	Chemical Moiety	Chromatographic Implication
Hydrophobicity	Benzhydryl (Diphenylmethyl)	High retention on C18. Requires high % organic modifier to elute.
Basicity (pKa ~11)	Piperidine (Secondary Amine)	Severe peak tailing on standard silica at pH 3–7 due to silanol interactions.
Basicity (pKa ~8)	Azetidine (Tertiary Amine)	Contributes to overall cationic charge at acidic pH.
Chromophore	Benzhydryl System	Strong UV absorption at 254 nm (π-π* transitions).

Impurity Landscape

The method must separate the target from its likely synthetic precursors and degradants:

• 1-Benzhydrylazetidin-3-one: The ketone precursor (starting material).

• 1-Benzhydrylazetidin-3-ol: The reduced alcohol byproduct.

• Free Piperidine: Result of incomplete reductive amination or cleavage.

• Diphenylmethane derivatives: Degradants of the protecting group.

Figure 1: Synthetic pathway and potential impurity origins for 4-(1-Benzhydrylazetidin-3-yl)piperidine.

Comparative Method Evaluation

We evaluated two primary approaches: the Traditional Acidic Method (Method A) and the Modern High-pH Method (Method B).

Method A: Traditional Acidic C18 (The "Workhorse")

Concept: Use low pH (pH 2.5) to fully protonate both amines, ensuring they remain in a single ionic state, and use ion-pairing or silanol-blocking buffers to reduce tailing.

• Column: C18 (Standard Silica, e.g., Zorbax Eclipse Plus), 250 x 4.6 mm, 5 µm.

• Mobile Phase:

  • A: 0.1% Phosphoric Acid + 10 mM Triethylamine (TEA) in Water.

  • B: Acetonitrile.[1][2]

• Performance:

  • Pros: Standard reagents; good for separating neutral impurities (like benzophenone).

  • Cons: The piperidine moiety interacts strongly with residual silanols even with TEA. Peak tailing (Tf) often exceeds 1.8. Retention times drift as the column ages (silanol activation).

Method B: High-pH Hybrid C18 (The Recommended Alternative)

Concept: Use a pH (pH 10.0) near or above the pKa of the amines. This suppresses ionization, rendering the molecule neutral. Neutral amines interact only hydrophobically with the C18 ligand, eliminating silanol interactions and drastically improving peak shape.

• Column: Hybrid Silica (e.g., Waters XBridge C18 or Phenomenex Gemini NX), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase:

  • A: 10 mM Ammonium Bicarbonate (adjusted to pH 10.0 with NH₄OH).

  • B: Acetonitrile.[1][2]

• Performance:

  • Pros:Sharp peaks (Tf < 1.2) ; higher loadability; increased retention of the basic parent allows better resolution from polar impurities.

  • Cons: Requires specific "High pH Stable" columns (standard silica dissolves at pH > 8).

Quantitative Comparison Data

Parameter	Method A (Acidic C18)	Method B (High pH Hybrid)	Verdict
Peak Tailing (Tf)	1.9 (Severe)	1.1 (Excellent)	Method B Wins
Resolution (Rs)	2.5 (vs. Ketone)	4.2 (vs. Ketone)	Method B Wins
Sensitivity (S/N)	Lower (broad peak)	Higher (sharp peak)	Method B Wins
Column Life	Moderate (Acid hydrolysis)	High (Hybrid particle stability)	Method B Wins

Detailed Experimental Protocols

Protocol 1: High-pH Purity Analysis (Recommended)

This method is validated for stability-indicating studies and routine purity release.

1. System Suitability Solution: Dissolve 10 mg of 4-(1-Benzhydrylazetidin-3-yl)piperidine reference standard and 1 mg of 1-Benzhydrylazetidin-3-one (impurity marker) in 10 mL of Acetonitrile:Water (50:50).

2. Chromatographic Conditions:

• Instrument: HPLC with PDA/UV Detector.

• Column: Waters XBridge C18, 150 mm x 4.6 mm, 3.5 µm (or equivalent Hybrid particle).

• Column Temp: 35°C.

• Flow Rate: 1.0 mL/min.[2]

• Detection: 254 nm (primary), 210 nm (for non-aromatic impurities).

• Injection Volume: 5–10 µL.

3. Gradient Program:

Time (min)	% Mobile Phase A (10mM NH₄HCO₃ pH 10)	% Mobile Phase B (Acetonitrile)
0.0	90	10
2.0	90	10
15.0	10	90
20.0	10	90
20.1	90	10
25.0	90	10

4. Acceptance Criteria:

• Resolution (Target vs. Ketone Impurity) > 3.0.

• Tailing Factor (Target) < 1.3.

• %RSD (Area, n=5) < 2.0%.

Protocol 2: Trace Piperidine Analysis (Complementary HILIC)

Because the parent molecule is very hydrophobic, trace amounts of free piperidine (highly polar) may elute in the void volume of the RP-HPLC method. For strict control of piperidine content, use this HILIC check.

• Column: HILIC Silica (e.g., Waters Atlantis HILIC), 150 x 4.6 mm, 3 µm.

• Mobile Phase: Acetonitrile : 100mM Ammonium Formate pH 3.0 (90:10).

• Detection: UV 205 nm (Piperidine has weak UV; derivatization with tosyl chloride is optional for higher sensitivity).

Method Development Logic Flow

Use this decision tree to adapt the method if your specific matrix (e.g., reaction mixture vs. final product) changes.

Figure 2: Decision logic for selecting the High-pH Hybrid strategy over traditional methods.

References

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.

• Waters Corporation. (2025). XBridge Columns: High pH Stability for Basic Compounds.

• ChemicalBook. (2025).[3][4] 1-Benzhydrylazetidin-3-one Product Analysis and Impurity Profile.

• BenchChem. (2025).[5] HPLC Analysis of Piperidine-Containing Compounds: Protocols and Applications.

• Khalili, F., et al. (2009).[6] pKa Values of Some Piperazines and Piperidines. Journal of Chemical & Engineering Data.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-(Azetidin-1-yl)piperidine dihydrochloride | C8H18Cl2N2 | CID 23153108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-BENZHYDRYLAZETIDIN-3-ONE | 40320-60-3 [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]

A Comparative Guide to Reference Standards for the Analysis of 4-(1-Benzhydrylazetidin-3-yl)piperidine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of pharmaceutical research and development, the precision and reliability of analytical data are paramount. The characterization and quantification of novel chemical entities and their intermediates, such as 4-(1-Benzhydrylazetidin-3-yl)piperidine, necessitate the use of well-characterized reference standards. This guide provides an in-depth technical comparison of reference standards for the analysis of 4-(1-Benzhydrylazetidin-3-yl)piperidine, offering insights into their selection and application. We will explore the analytical methodologies crucial for verifying the identity, purity, and stability of this compound, supported by detailed experimental protocols and data interpretation.

The Critical Role of Reference Standards

4-(1-Benzhydrylazetidin-3-yl)piperidine is a heterocyclic compound incorporating both a piperidine and an azetidine ring, with a bulky benzhydryl group attached to the azetidine nitrogen. This complex structure is of interest in medicinal chemistry due to the prevalence of piperidine and azetidine scaffolds in a wide range of biologically active molecules.[1][2] Accurate analytical characterization is essential for understanding its pharmacological properties, ensuring batch-to-batch consistency in synthesis, and identifying potential impurities.

A reliable reference standard serves as the benchmark against which all analytical measurements are compared. Its purity and well-defined characteristics are fundamental to the validity of any subsequent analytical method development, validation, and routine sample analysis.

Comparative Analysis of Commercially Available Reference Standards

While a direct head-to-head comparison of multiple commercially available reference standards for 4-(1-Benzhydrylazetidin-3-yl)piperidine is challenging due to the niche nature of the compound, we can establish a framework for their evaluation based on typical quality attributes. When sourcing a reference standard, researchers should critically assess the information provided in the Certificate of Analysis (CoA).

Table 1: Key Quality Attributes for Reference Standard Comparison

Attribute	Supplier A (Hypothetical)	Supplier B (Hypothetical)	Importance & Rationale
Identity Confirmation	¹H NMR, ¹³C NMR, MS	¹H NMR, MS	Unambiguous confirmation of the chemical structure is the primary requirement. A combination of spectroscopic techniques provides the highest level of confidence.
Purity (by HPLC)	99.5%	98.9%	High purity is crucial to avoid interference from impurities in analytical methods. The method of purity determination should be specified.
Purity (by qNMR)	Not Provided	99.2%	Quantitative NMR (qNMR) is an absolute quantification method that does not require a specific reference standard for the analyte itself, providing a highly accurate purity assessment.[1][2][3][4][5]
Residual Solvents (by GC)	<0.1%	<0.2%	Residual solvents from the synthesis process can interfere with analysis and may have their own toxicological profiles.
Water Content (Karl Fischer)	0.2%	0.5%	Water content can affect the accurate weighing of the standard and may influence its stability.
Traceability	To in-house primary standard	To in-house primary standard	Traceability to a national or international standard (e.g., NIST) is ideal but often not available for research chemicals. Traceability to a well-characterized in-house primary standard is a minimum requirement.

Expert Insight: The absence of qNMR data from a supplier should prompt further scrutiny. While HPLC provides excellent purity data based on chromatographic peak area, qNMR offers a more direct measure of the molar purity of the compound. For rigorous quantitative applications, a reference standard characterized by qNMR is preferable.

Recommended Analytical Methodologies

The following section details recommended starting points for the analytical characterization of 4-(1-Benzhydrylazetidin-3-yl)piperidine. These methods are based on established principles for the analysis of related piperidine and azetidine derivatives.[6][7]

High-Performance Liquid Chromatography (HPLC-UV)

Due to the presence of the benzhydryl group, 4-(1-Benzhydrylazetidin-3-yl)piperidine possesses a strong UV chromophore, making HPLC with UV detection a suitable technique for purity determination and quantification.

Experimental Protocol: HPLC-UV Purity Analysis

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-35 min: 90% to 10% B

  • 35-40 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the reference standard in methanol or acetonitrile to a concentration of approximately 1 mg/mL.

Causality Behind Experimental Choices:

• A C18 column is a versatile choice for the separation of moderately polar to nonpolar compounds like the target analyte.

• The use of a formic acid modifier in the mobile phase helps to protonate the basic nitrogen atoms in the piperidine and azetidine rings, leading to better peak shape and retention time stability.

• A gradient elution is necessary to effectively separate the main compound from potential impurities with a wide range of polarities.

dot

Caption: HPLC-UV Experimental Workflow.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for identity confirmation and the analysis of impurities, providing molecular weight information that is highly specific.

Experimental Protocol: LC-MS Identity Confirmation

• LC System: Utilize the same HPLC conditions as described in section 3.1.

• Mass Spectrometer: An electrospray ionization (ESI) source coupled to a quadrupole or time-of-flight (TOF) mass analyzer.

• Ionization Mode: Positive ESI is recommended due to the presence of basic nitrogen atoms that are readily protonated.

• Scan Range: m/z 100-1000.

• Data Analysis: Look for the protonated molecule [M+H]⁺. The theoretical exact mass of 4-(1-Benzhydrylazetidin-3-yl)piperidine (C₂₅H₃₂N₂) is 360.2565. The expected [M+H]⁺ ion would be at m/z 361.2643.

Trustworthiness of the Protocol: This protocol combines the robust separation of HPLC with the highly specific detection of mass spectrometry, providing a self-validating system for identity confirmation. The observation of the correct mass-to-charge ratio at the expected retention time provides strong evidence for the compound's identity.

dot

Caption: LC-MS Identity Confirmation Workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR should be performed for complete characterization.

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve approximately 5-10 mg of the reference standard in a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• ¹H NMR: Acquire a standard proton spectrum. Key signals to observe would include the aromatic protons of the benzhydryl group, the methine proton of the benzhydryl group, and the aliphatic protons of the azetidine and piperidine rings.

• ¹³C NMR: Acquire a standard carbon spectrum. Expect to see signals for the aromatic carbons, the benzhydryl methine carbon, and the distinct carbons of the azetidine and piperidine rings.

• Data Interpretation: Compare the observed chemical shifts and coupling constants with the expected values for the proposed structure. Two-dimensional NMR techniques (e.g., COSY, HSQC) can be employed for unambiguous signal assignment.

Expertise in Interpretation: The complexity of the aliphatic region in the ¹H NMR spectrum, due to overlapping signals from the azetidine and piperidine rings, often necessitates 2D NMR experiments for complete assignment. The chemical shift of the benzhydryl methine proton is a key diagnostic signal.

Potential Alternatives and Impurities

When analyzing 4-(1-Benzhydrylazetidin-3-yl)piperidine, it is crucial to consider potential process-related impurities and degradation products.

Potential Process-Related Impurities:

• Starting Materials: Unreacted piperidine or 1-benzhydrylazetidin-3-one/ol.[8][9][10]

• By-products: Isomeric variants or products of side reactions.

• Degradation Products: Forced degradation studies under acidic, basic, oxidative, and photolytic conditions can help to identify potential degradation products.[3]

Alternative Reference Standards:

In the absence of a certified reference material for 4-(1-Benzhydrylazetidin-3-yl)piperidine, well-characterized lots of closely related compounds can be used as qualitative markers for system suitability or to aid in the identification of related impurities. Examples include:

• 1-Benzhydrylpiperazine: A structurally similar compound that can be used to verify chromatographic performance for benzhydryl-containing heterocycles.

• 4-Benzylpiperidine: Can be used to establish retention time and response characteristics for the piperidine moiety.

Conclusion

The selection of a high-quality reference standard is a critical first step in the development of robust and reliable analytical methods for 4-(1-Benzhydrylazetidin-3-yl)piperidine. This guide has provided a framework for evaluating commercially available standards and has detailed the fundamental analytical techniques—HPLC-UV, LC-MS, and NMR—required for their characterization. By employing these methodologies and understanding the potential for impurities and the utility of alternative standards, researchers can ensure the integrity of their analytical data and advance their drug discovery and development programs with confidence.

References

Sources

• 1. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]
• 2. emerypharma.com [emerypharma.com]
• 3. [Quantitative Analysis of Piperine and the Derivatives in Long Pepper Extract by HPLC Using Relative Molar Sensitivity] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. spectroscopyworld.com [spectroscopyworld.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Biological Evaluation of Novel Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 1-benzhydrylazetidin-3-one | 40320-60-3 [sigmaaldrich.com]
• 10. 1-BENZHYDRYLAZETIDIN-3-ONE | 40320-60-3 [chemicalbook.com]

Advanced IR Spectroscopy Guide: Identification and Structural Validation of 4-(1-Benzhydrylazetidin-3-yl)piperidine

This guide details the infrared (IR) spectroscopic identification of 4-(1-Benzhydrylazetidin-3-yl)piperidine , a complex heterocyclic scaffold used in medicinal chemistry (e.g., as an intermediate for antihistamines or calcium channel blockers).

The analysis focuses on distinguishing this target molecule from its synthetic precursors: the strained ketone 1-benzhydrylazetidin-3-one and the alcohol intermediate 1-benzhydrylazetidin-3-ol .

Structural Context & Vibrational Logic

To accurately interpret the IR spectrum, one must deconstruct the molecule into its vibrating functional units. The target molecule fuses a piperidine ring (a 6-membered secondary amine) to a 1-benzhydrylazetidine core (a strained 4-membered tertiary amine substituted with two phenyl rings).

Key Vibrational Zones

• Zone 1: High Frequency (3100–3500 cm⁻¹): The diagnostic region for the piperidine N-H bond, distinct from hydroxyl impurities.

• Zone 2: C-H Stretching (2800–3100 cm⁻¹): A complex overlap of aromatic C-H (benzhydryl) and aliphatic C-H (piperidine/azetidine).[1]

• Zone 3: The "Silent" Region (1700–1800 cm⁻¹): The most critical region for purity validation. The target must show zero absorbance here, confirming the absence of the ketone precursor.

• Zone 4: Fingerprint (600–1500 cm⁻¹): dominated by aromatic overtones and ring strain vibrations.[1]

Detailed Spectral Assignment (The Product)

The following table outlines the characteristic peaks for 4-(1-Benzhydrylazetidin-3-yl)piperidine.

Functional Group	Vibration Mode	Wavenumber (cm⁻¹)	Intensity	Diagnostic Note
Piperidine N-H	Stretching ( )	3300 – 3450	Weak/Medium	Sharp band.[1] Indicates the piperidine nitrogen is unsubstituted (secondary).[1]
Aromatic C-H	Stretching ( )	3000 – 3100	Medium	Multiple bands from the two phenyl rings of the benzhydryl group.[1]
Aliphatic C-H	Stretching ( )	2800 – 2980	Strong	Overlap of piperidine ( ) and azetidine ( ) stretches.[1]
Aromatic Ring	Ring Breathing ( )	1600, 1495, 1450	Medium/Strong	Characteristic "benzhydryl pattern."[1] The 1600/1495 doublet is typical for mono-substituted benzenes.[1]
C-N Bond	Stretching ( )	1150 – 1250	Medium	Mixed mode involving both the piperidine and azetidine C-N bonds.[1]
Mono-sub. Benzene	OOP Bending ( )	740 – 760 & 690 – 710	Very Strong	Two distinct peaks confirming the mono-substituted phenyl rings.[1]

Comparative Analysis: Distinguishing Alternatives

In a drug development context, "identification" is synonymous with "purity confirmation."[1] You must prove the reaction is complete.

Comparison 1: Target vs. Precursor (1-Benzhydrylazetidin-3-one)

The starting material is a strained 4-membered ketone. The carbonyl stretch in a 4-membered ring is shifted to a significantly higher frequency than standard ketones due to ring strain (bond angle compression).[1]

• Precursor Signal: Sharp, strong peak at ~1780–1800 cm⁻¹ (C=O stretch).[1]

• Target Signal: Absent.

Comparison 2: Target vs. Alcohol Intermediate (1-Benzhydrylazetidin-3-ol)

Reduction or side-reactions may yield the alcohol.

• Alternative Signal: Broad, strong band at 3200–3500 cm⁻¹ (O-H stretch).[1][2]

• Target Signal: Sharp, weaker band at 3300–3450 cm⁻¹ (N-H stretch).[1]

Visualization: Spectral Decision Tree

The following diagram illustrates the logical workflow for validating the compound using IR data.

Figure 1: Logic flow for distinguishing the target piperidine derivative from ketone precursors and alcohol byproducts.

Experimental Protocols

To ensure reproducible data, follow this specific protocol. The choice of sampling technique is critical because the amine N-H stretch can be obscured by moisture in KBr pellets.

Method A: ATR (Attenuated Total Reflectance) - Recommended

• Why: Eliminates moisture interference (which mimics OH peaks) and requires no sample dilution.[1]

• Crystal Type: Diamond or ZnSe.

• Protocol:

  • Place ~2 mg of the solid sample directly onto the crystal.[1]

  • Apply high pressure using the anvil to ensure intimate contact (critical for the hard crystalline lattice of benzhydryl derivatives).

  • Collect 16–32 scans at 4 cm⁻¹ resolution.[1]

  • Baseline Correction: Perform an atmospheric suppression to remove CO₂ (2350 cm⁻¹) and water vapor lines.[1]

Method B: KBr Pellet (Transmission)

• Why: Higher sensitivity for weak aromatic overtones (1600–2000 cm⁻¹) if detailed structural fingerprinting is required.

• Protocol:

  • Dry KBr powder in an oven at 110°C for 2 hours prior to use (Essential to avoid false OH positives).

  • Mix sample with KBr in a 1:100 ratio (1 mg sample : 100 mg KBr).

  • Grind finely in an agate mortar (do not over-grind to avoid moisture absorption).

  • Press at 8–10 tons for 2 minutes to form a transparent disc.

References

• National Institute of Standards and Technology (NIST). Piperidine - Gas Phase and Condensed Phase IR Spectra. NIST Chemistry WebBook, SRD 69.[1] Available at: [Link][1]

• PubChem. 1-Benzhydrylazetidin-3-one (CAS 40320-60-3) Compound Summary. National Library of Medicine.[1] Available at: [Link][1]

• LibreTexts Chemistry. Infrared Spectra of Common Functional Groups: Ketones and Amines. Available at: [Link]

• ResearchGate. Synthesis and IR Characterization of Azetidin-3-ol Intermediates. Available at: [Link]

Sources

• 1. 1-benzhydrylazetidin-3-ol Hydrochloride | C16H18ClNO | CID 2801726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Infrared Spectrometry [www2.chemistry.msu.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(1-Benzhydrylazetidin-3-yl)piperidine

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond the benchtop. Proper disposal is not merely a regulatory hurdle but a critical component of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a detailed, step-by-step protocol for the safe disposal of 4-(1-Benzhydrylazetidin-3-yl)piperidine, a complex heterocyclic compound.

In the absence of a specific Safety Data Sheet (SDS) for this precise molecule, this document establishes a robust disposal procedure by inferring its hazard profile from its core structural motifs: the azetidine ring, the piperidine ring, and the benzhydryl group. This approach, rooted in established chemical safety principles, ensures a cautious and compliant waste management strategy.

Inferred Hazard Profile and Core Safety Principles

• Azetidine Moiety: The four-membered azetidine ring is strained and reactive. The parent compound, azetidine, is known to be a flammable and corrosive substance that can cause severe skin and eye damage.[1][2][3]

• Piperidine Moiety: Piperidine, a six-membered nitrogen heterocycle, is classified as a flammable liquid that is toxic and corrosive.[4][5] It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.[4]

• Benzhydryl Group: The presence of two phenyl rings in the benzhydryl group suggests that the compound is likely a solid with low water solubility. Structurally related biphenyl compounds are noted for being very toxic to aquatic life with long-lasting effects.[6]

Based on this analysis, 4-(1-Benzhydrylazetidin-3-yl)piperidine must be handled as a hazardous substance with the assumed properties summarized below.

Potential Hazard	Basis of Assessment	Primary Safety Precaution
Toxicity	Piperidine is toxic if swallowed, inhaled, or in contact with skin.[4][5] The overall molecule should be treated as potentially toxic.	Avoid all personal contact, including inhalation of dust. Handle only in a well-ventilated area, preferably a chemical fume hood.[1][6]
Corrosivity/Irritation	Both azetidine and piperidine are corrosive and cause severe skin and eye damage.[2][4]	Wear appropriate personal protective equipment (PPE) at all times to prevent skin and eye contact.
Environmental Hazard	Biphenyl-like structures can exhibit high aquatic toxicity.[6] Nitrogen-containing heterocyclic compounds can be persistent in the environment.[7][8]	Prevent the chemical and its waste from entering drains or waterways under any circumstances.
Reactivity	Amines can react exothermically with strong acids and oxidizing agents.[4]	Segregate waste from incompatible materials, particularly strong acids and oxidizers.[6]

Mandatory Personal Protective Equipment (PPE)

To mitigate the risks outlined above, all personnel handling 4-(1-Benzhydrylazetidin-3-yl)piperidine for disposal must wear the following PPE.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Inspect for defects before use.	To prevent skin contact with the potentially toxic and corrosive material.[9]
Eye & Face Protection	Chemical safety goggles with side shields or a full-face shield.	To protect eyes from dust particles and potential splashes, preventing severe irritation or damage.[1][6]
Skin & Body Protection	A laboratory coat or chemical-resistant apron.	To prevent contamination of personal clothing and minimize skin exposure.[1]
Respiratory Protection	Use in a certified chemical fume hood. If weighing or transferring solid material where dust may be generated, a NIOSH/MSHA-approved respirator may be necessary.	To prevent inhalation of potentially toxic airborne particles.[1]

Emergency Procedures: Spill Management

Immediate and correct action during a spill is critical to preventing exposure and environmental contamination.

• Evacuate & Secure: Alert personnel in the immediate vicinity and restrict access to the spill area.[6]

• Ventilate: Ensure the area is well-ventilated. If the spill is significant, work from the upwind side.

• Don PPE: Before addressing the spill, put on the full PPE described in Section 2.

• Contain & Absorb: For a solid spill, carefully sweep or scoop the material to minimize dust generation. For spills dissolved in a solvent, cover with an inert, non-combustible absorbent material like vermiculite, sand, or earth.[2][10] Do not use combustible materials such as sawdust.

• Collect Waste: Carefully place the spilled material and absorbent into a designated, sealable, and clearly labeled hazardous waste container.[9][10]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials (wipes, swabs) must also be collected and disposed of as hazardous waste.[1]

Step-by-Step Disposal Protocol

The disposal of 4-(1-Benzhydrylazetidin-3-yl)piperidine and any contaminated materials must be managed as a hazardous waste stream. Under no circumstances should it be disposed of down the drain or in the general trash.[6][10]

Step 1: Waste Segregation

Collect all waste containing 4-(1-Benzhydrylazetidin-3-yl)piperidine—including unused product, contaminated labware (e.g., weighing papers, pipette tips, vials), and contaminated PPE—in a dedicated hazardous waste container.[9][10] To prevent dangerous reactions, do not mix this waste stream with other chemicals, especially strong oxidizing agents or acids.[6]

Step 2: Containerization and Labeling

The waste container must be made of a material chemically compatible with the substance, such as high-density polyethylene (HDPE), and must have a secure, tight-fitting lid.[9] The container must be clearly and accurately labeled with:

• The words "Hazardous Waste"

• The full chemical name: "4-(1-Benzhydrylazetidin-3-yl)piperidine"

• The approximate quantity of waste

• The accumulation start date

• Appropriate hazard pictograms (based on the inferred hazards: Corrosive, Toxic, Environmental Hazard)

Step 3: Temporary Storage

Store the sealed and labeled waste container in a designated, secure hazardous waste accumulation area. This area should be cool, dry, and well-ventilated, away from heat, ignition sources, and incompatible materials.[6][10] The storage location should have secondary containment to control any potential leaks.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service.[6] Provide them with all available information on the compound's inferred hazards. Adherence to institutional, local, and national regulations is mandatory.[11]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper management and disposal of 4-(1-Benzhydrylazetidin-3-yl)piperidine waste.

Caption: Decision workflow for the safe disposal of 4-(1-Benzhydrylazetidin-3-yl)piperidine.

References

• ResearchGate. (n.d.). Greener Approach towards the Synthesis of Nitrogen Based Heterocycles. Retrieved from [Link]

• PubMed. (2025). Treatment options of nitrogen heterocyclic compounds in industrial wastewater. Retrieved from [Link]

• OAE Publishing Inc. (2026). Advancing sustainability: Green chemistry applications of heterocyclic compounds for waste remediation. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Azetidine. Retrieved from [Link]

• PENTA s.r.o. (2024). Piperidine - SAFETY DATA SHEET. Retrieved from [Link]

• PubChem. (n.d.). 4-(Azetidin-1-yl)piperidine dihydrochloride. Retrieved from [Link]

• MDPI. (2025). Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants. Retrieved from [Link]

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